An In-Depth Technical Guide to (2-(Difluoromethoxy)phenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals (2-(Difluoromethoxy)phenyl)boronic acid , a specialized organoboron compound, serves as a critical building block in modern organic synthesis and medicinal...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
(2-(Difluoromethoxy)phenyl)boronic acid , a specialized organoboron compound, serves as a critical building block in modern organic synthesis and medicinal chemistry. Its unique structural features, particularly the difluoromethoxy group at the ortho position, impart distinct electronic properties that are highly valuable in the design of novel pharmaceuticals and functional materials. This guide provides a comprehensive overview of its chemical properties, a detailed experimental protocol for its synthesis, and insights into its applications, particularly in drug discovery.
Chemical and Physical Properties
(2-(Difluoromethoxy)phenyl)boronic acid is a white to off-white solid. The key quantitative data for this compound are summarized in the table below.
The synthesis of arylboronic acids is most commonly achieved through the reaction of an organometallic intermediate (either an organolithium or a Grignard reagent) with a borate ester, followed by acidic hydrolysis.[3][4] The following protocol describes a plausible and widely used Grignard-based method for the synthesis of (2-(Difluoromethoxy)phenyl)boronic acid, adapted from established procedures for structurally similar fluorinated phenylboronic acids.[3][5][6]
Reaction Scheme:
Synthetic pathway for (2-(Difluoromethoxy)phenyl)boronic acid.
Materials:
1-Bromo-2-(difluoromethoxy)benzene
Magnesium turnings
Iodine (a single crystal)
Anhydrous Tetrahydrofuran (THF)
Triisopropyl borate
2 M Hydrochloric acid (HCl)
Anhydrous Sodium Sulfate (Na₂SO₄)
Ethyl acetate
Hexanes
Brine solution
Equipment:
Three-neck round-bottom flask
Reflux condenser
Dropping funnel
Magnetic stirrer with a heating mantle
Inert gas supply (Argon or Nitrogen)
Dry ice/acetone bath
Procedure:
Preparation of the Grignard Reagent:
A three-neck round-bottom flask, equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, is flame-dried under a stream of nitrogen to ensure all moisture is removed.
Magnesium turnings (1.2 equivalents) are added to the flask, along with a single crystal of iodine to initiate the reaction.
Anhydrous THF is added to cover the magnesium.
A solution of 1-bromo-2-(difluoromethoxy)benzene (1.0 equivalent) in anhydrous THF is prepared and transferred to the dropping funnel.
A small amount of the bromide solution is added to the magnesium suspension. The reaction is initiated, as indicated by the disappearance of the iodine color and gentle refluxing. The remainder of the bromide solution is then added dropwise, maintaining a gentle reflux.
After the addition is complete, the mixture is stirred at room temperature for an additional 1-2 hours to ensure the complete formation of the Grignard reagent.
Borylation:
The flask containing the Grignard reagent is cooled to -78 °C using a dry ice/acetone bath.
Triisopropyl borate (1.5 equivalents), dissolved in anhydrous THF, is added dropwise to the cold Grignard solution over 30 minutes, ensuring the internal temperature is maintained below -60 °C.
The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight with continuous stirring.
Hydrolysis and Workup:
The reaction mixture is cooled in an ice bath, and 2 M aqueous HCl is slowly added to quench the reaction and hydrolyze the resulting boronate ester until the solution is acidic (pH ≈ 2).
The resulting biphasic mixture is transferred to a separatory funnel, and the organic layer is separated.
The aqueous layer is extracted three times with ethyl acetate.
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.
Purification:
The crude product is purified by recrystallization from a mixture of hexanes and ethyl acetate to yield (2-(Difluoromethoxy)phenyl)boronic acid as a white to off-white solid.
Applications in Drug Discovery and Research
Phenylboronic acids are versatile reagents in organic synthesis, most notably for their use in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[7][8] The difluoromethoxy group in the target molecule can significantly influence its reactivity and the properties of the resulting products, making it an attractive building block in drug discovery.[9]
Furthermore, phenylboronic acids are known to interact with diols, a property that has been exploited in the development of sensors for carbohydrates and reactive oxygen species (ROS).[10] The interaction with ROS, such as hydrogen peroxide (H₂O₂), often leads to the oxidative cleavage of the carbon-boron bond, which can be harnessed to create a signaling response.[10][11]
Signaling Pathway for a Generic Phenylboronic Acid-Based H₂O₂ Sensor:
The detection mechanism is based on the selective oxidation of the arylboronic acid by hydrogen peroxide to the corresponding phenol. This chemical transformation alters the electronic properties of the molecule, leading to a detectable change, such as a "turn-on" or "turn-off" fluorescence response.[11]
H₂O₂ detection by a phenylboronic acid-based sensor.
This principle underpins the use of boronic acids in the development of diagnostic tools and for studying oxidative stress in biological systems. The unique electronic nature of the difluoromethoxy group in (2-(Difluoromethoxy)phenyl)boronic acid could be leveraged to fine-tune the sensitivity and reactivity of such sensor systems.
(2-(Difluoromethoxy)phenyl)boronic acid chemical properties
An In-depth Technical Guide to (2-(Difluoromethoxy)phenyl)boronic acid For Researchers, Scientists, and Drug Development Professionals Introduction (2-(Difluoromethoxy)phenyl)boronic acid, with CAS Number 947533-11-1, is...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to (2-(Difluoromethoxy)phenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals
Introduction
(2-(Difluoromethoxy)phenyl)boronic acid, with CAS Number 947533-11-1, is a specialized organoboron compound that has garnered significant interest in the fields of organic synthesis and medicinal chemistry.[1] As a derivative of phenylboronic acid, its primary utility lies in its function as a versatile coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[2][3]
The incorporation of the difluoromethoxy (-OCHF₂) group onto the phenyl ring is of particular strategic importance in drug design and development. This moiety often serves as a bioisostere for other functional groups, and its strong electron-withdrawing nature can significantly modulate the physicochemical properties of a molecule. The presence of fluorine atoms can enhance metabolic stability, improve binding affinity to target proteins, and alter pharmacokinetic profiles.[4] Consequently, (2-(Difluoromethoxy)phenyl)boronic acid serves as a critical building block for introducing this valuable functional group into complex molecular scaffolds, making it a key intermediate in the synthesis of active pharmaceutical ingredients (APIs).[1][4] This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and applications.
Chemical and Physical Properties
The fundamental properties of (2-(Difluoromethoxy)phenyl)boronic acid are summarized below. Data is compiled from various chemical suppliers and databases.
The most common and reliable method for synthesizing arylboronic acids, including (2-(Difluoromethoxy)phenyl)boronic acid, involves the formation of an organometallic intermediate from the corresponding aryl halide, followed by a reaction with a borate ester and subsequent acidic hydrolysis.[2][6] The Grignard-based approach offers a robust balance of reactivity and operational simplicity.[6]
The general synthetic workflow is outlined below.
Caption: Grignard-based synthesis of (2-(Difluoromethoxy)phenyl)boronic acid.
Reactivity and Applications in Drug Discovery
The primary application of (2-(Difluoromethoxy)phenyl)boronic acid is as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions.[7] This palladium-catalyzed reaction is one of the most powerful and widely used methods for forming carbon-carbon bonds, particularly for creating biaryl structures, which are prevalent in many pharmaceutical compounds.[7][8]
The catalytic cycle for the Suzuki-Miyaura reaction involves three key steps:
Oxidative Addition: The active Pd(0) catalyst reacts with an organohalide (Ar-X) to form a Pd(II) complex.[7]
Transmetalation: The boronic acid, activated by a base, transfers its organic group (in this case, the 2-(difluoromethoxy)phenyl group) to the palladium center, displacing the halide.[7]
Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the final biaryl product and regenerating the Pd(0) catalyst.[7]
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[8]
In drug discovery, the difluoromethoxy group is prized for its ability to increase lipophilicity and act as a hydrogen bond acceptor, which can lead to improved cell permeability and target engagement. Its introduction via (2-(Difluoromethoxy)phenyl)boronic acid allows for the systematic exploration of structure-activity relationships (SAR) in lead optimization campaigns.
Experimental Protocols
The following is a representative protocol for a Suzuki-Miyaura cross-coupling reaction using (2-(Difluoromethoxy)phenyl)boronic acid. This protocol is adaptable and may require optimization based on the specific aryl halide used.
Aryl halide (e.g., aryl bromide or iodide) (1.0 equivalent)
Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)
Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equivalents)
Degassed solvent (e.g., 1,4-Dioxane/Water 4:1, or DMF)
Schlenk flask or reaction vial with a magnetic stir bar
Inert gas supply (Argon or Nitrogen)
Standard laboratory glassware for workup and purification
Detailed Procedure
Reaction Setup: To a dry Schlenk flask, add the aryl halide (1.0 eq), (2-(Difluoromethoxy)phenyl)boronic acid (1.2 eq), and the base (2.0-3.0 eq).[8]
Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure the reaction atmosphere is free of oxygen.[8]
Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst. Then, add the degassed solvent via syringe.[8]
Reaction: Place the flask in a preheated oil bath and stir the mixture vigorously at the desired temperature (typically 80-110 °C).
Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired biaryl product.
Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.[8]
Stability and Storage
Like other arylboronic acids, (2-(Difluoromethoxy)phenyl)boronic acid is susceptible to degradation under certain conditions. Proper handling and storage are crucial to maintain its purity and reactivity.
Dehydration: Boronic acids can undergo intermolecular dehydration, especially when heated, to form cyclic trimeric anhydrides known as boroxines. This process is often reversible in the presence of water.
Protodeboronation: The carbon-boron bond can be cleaved, replacing the boronic acid group with a hydrogen atom. This is a significant degradation pathway often facilitated by aqueous conditions.
Oxidation: The boronic acid moiety can be susceptible to oxidation.[5]
To ensure long-term stability, the compound should be stored in a tightly sealed container under an inert atmosphere (Argon or Nitrogen), refrigerated, and protected from light and moisture.[1]
Caption: Key environmental factors leading to the degradation of arylboronic acids.
Spectroscopic Analysis
Characterization of (2-(Difluoromethoxy)phenyl)boronic acid is typically performed using a combination of spectroscopic techniques. Below are the expected characteristics based on its structure and data from analogous compounds.
Technique
Expected Data and Remarks
Reference(s)
¹H NMR
Aromatic Protons: Complex multiplets in the range of δ 7.0-8.0 ppm. -OCHF₂ Proton: A characteristic triplet (t) due to coupling with the two fluorine atoms (²JH-F ≈ 70-80 Hz) typically between δ 6.5-7.5 ppm. -B(OH)₂ Protons: A broad singlet, often exchangeable with D₂O, typically between δ 8.0-8.5 ppm.
Aromatic Carbons: Multiple signals in the aromatic region (δ 110-160 ppm). The carbon attached to boron (C-B) may be broad or unobserved. -OCHF₂ Carbon: A triplet (t) due to one-bond coupling to fluorine (¹JC-F) around δ 115-120 ppm.
(2-(Difluoromethoxy)phenyl)boronic acid is a high-value synthetic intermediate, primarily utilized for its role in Suzuki-Miyaura cross-coupling reactions. Its strategic importance is rooted in the desirable properties conferred by the difluoromethoxy group, which is increasingly sought after in modern drug discovery programs to enhance the metabolic stability and biological activity of new chemical entities. A thorough understanding of its properties, synthesis, and reactivity, as detailed in this guide, is essential for its effective application in research and development. Proper handling and storage are paramount to preserving its chemical integrity and ensuring reproducible experimental outcomes.
An In-depth Technical Guide to (2-(Difluoromethoxy)phenyl)boronic acid: Structure, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals Abstract (2-(Difluoromethoxy)phenyl)boronic acid, a key building block in modern medicinal chemistry, offers a unique combination of a reactive boronic acid...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
(2-(Difluoromethoxy)phenyl)boronic acid, a key building block in modern medicinal chemistry, offers a unique combination of a reactive boronic acid moiety and a difluoromethoxy-substituted phenyl ring. This technical guide provides a comprehensive overview of its chemical structure, properties, and synthesis. While specific experimental data for this compound is not extensively available in public literature, this document outlines established protocols for the synthesis and characterization of analogous arylboronic acids. Furthermore, it details its critical role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of drug discovery and development for creating novel carbon-carbon bonds.
Chemical Structure and Properties
(2-(Difluoromethoxy)phenyl)boronic acid is an organic compound featuring a boronic acid functional group (-B(OH)₂) attached to a benzene ring, which is substituted with a difluoromethoxy group (-OCHF₂) at the ortho position. The presence of the difluoromethoxy group can significantly influence the electronic properties of the molecule, enhancing its utility in various chemical transformations and potentially improving the pharmacokinetic profile of derivative compounds.[1][2]
Table 1: Physicochemical Properties of (2-(Difluoromethoxy)phenyl)boronic acid
The most common and industrially scalable method for the synthesis of arylboronic acids is through the reaction of a Grignard reagent with a trialkyl borate, followed by acidic hydrolysis.[5][6] For (2-(Difluoromethoxy)phenyl)boronic acid, the synthesis would commence from 1-bromo-2-(difluoromethoxy)benzene.
General Experimental Protocol for Synthesis (adapted from analogous procedures)[7][8]
A three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is flame-dried and allowed to cool under a stream of nitrogen.
Magnesium turnings are added to the flask, followed by a crystal of iodine.
Anhydrous THF is added to cover the magnesium.
A solution of 1-bromo-2-(difluoromethoxy)benzene in anhydrous THF is added dropwise via the dropping funnel. The reaction is initiated, which is often indicated by a color change and gentle reflux. The reaction mixture is then stirred until the magnesium is consumed.
Borylation:
The Grignard reagent solution is cooled to -78 °C using a dry ice/acetone bath.
A solution of triisopropyl borate (or trimethyl borate) in anhydrous THF is added dropwise, maintaining the temperature below -70 °C.
After the addition is complete, the reaction mixture is allowed to warm slowly to room temperature and stirred overnight.
Hydrolysis and Work-up:
The reaction is quenched by the slow addition of aqueous hydrochloric acid at 0 °C.
The mixture is stirred for 30-60 minutes to ensure complete hydrolysis of the boronate ester.
The organic layer is separated, and the aqueous layer is extracted with ethyl acetate.
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.
Purification:
The crude (2-(Difluoromethoxy)phenyl)boronic acid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.
Characterization
The structure and purity of (2-(Difluoromethoxy)phenyl)boronic acid are typically confirmed using a combination of spectroscopic techniques.
Table 2: Expected Spectroscopic Data for (2-(Difluoromethoxy)phenyl)boronic acid
Technique
Expected Observations
¹H NMR
Aromatic protons in the range of 7.0-8.0 ppm. A broad singlet for the B(OH)₂ protons, with its chemical shift being dependent on concentration and solvent. A triplet for the -OCHF₂ proton.[7][8]
¹³C NMR
Aromatic carbons observed between 100-165 ppm. The carbon of the -OCHF₂ group will appear as a triplet due to coupling with fluorine.[7]
¹⁹F NMR
A doublet for the two equivalent fluorine atoms in the difluoromethoxy group.[7]
¹¹B NMR
A single, broad signal is expected in the range of 28-33 ppm for the trigonal planar boronic acid.[9][10]
FTIR (cm⁻¹)
Broad O-H stretch (~3300-3500), B-O stretch (~1350), C-F stretches (~1000-1100), and aromatic C-H and C=C stretches.[11][12]
Mass Spec (ESI)
[M-H]⁻ or [M+Na]⁺ ions corresponding to the molecular weight.
Applications in Drug Discovery and Organic Synthesis
(2-(Difluoromethoxy)phenyl)boronic acid is a valuable reagent, particularly in the pharmaceutical industry. The difluoromethoxy group is a bioisostere of other functional groups and can improve metabolic stability and binding affinity of drug candidates.[1]
Suzuki-Miyaura Cross-Coupling Reactions
The primary application of (2-(Difluoromethoxy)phenyl)boronic acid is in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form biaryl structures.[13][14] This reaction is a powerful tool for constructing complex molecular architectures from readily available starting materials.
General Suzuki-Miyaura Coupling Protocol: [15][16]
To a reaction vessel, add the aryl halide (1.0 mmol), (2-(Difluoromethoxy)phenyl)boronic acid (1.2-1.5 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 mmol), and a base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 mmol).
The vessel is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen) three times.
Add a degassed solvent system (e.g., Dioxane/H₂O, Toluene, DMF).
The reaction mixture is heated until the starting material is consumed (monitored by TLC or LC-MS).
After cooling, the reaction mixture is worked up by partitioning between water and an organic solvent (e.g., ethyl acetate). The organic layer is washed, dried, and concentrated.
The crude product is purified by column chromatography.
Visualizations
Synthesis Workflow
Caption: Synthetic workflow for (2-(Difluoromethoxy)phenyl)boronic acid.
Suzuki-Miyaura Coupling Pathway
Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.
Conclusion
(2-(Difluoromethoxy)phenyl)boronic acid is a highly valuable and versatile building block for organic synthesis, particularly in the realm of drug discovery. Its synthesis, primarily via the Grignard reaction, is a well-established method for arylboronic acids. Its utility in Suzuki-Miyaura cross-coupling reactions allows for the efficient construction of complex biaryl systems, with the difluoromethoxy group offering potential advantages for the pharmacokinetic properties of the final products. Further research into the specific biological activities of this compound and its derivatives is warranted to fully explore its potential in medicinal chemistry.
An In-depth Technical Guide to the Synthesis of (2-(Difluoromethoxy)phenyl)boronic Acid
For Researchers, Scientists, and Drug Development Professionals Synthetic Pathway Overview The most common and effective method for the synthesis of arylboronic acids is through the formation of an organometallic interme...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Synthetic Pathway Overview
The most common and effective method for the synthesis of arylboronic acids is through the formation of an organometallic intermediate from the corresponding aryl halide, followed by reaction with a borate ester and subsequent acidic workup.[3][4] This guide details a Grignard-based approach, which offers a good balance of reactivity and operational simplicity. The synthesis commences with the formation of a Grignard reagent from 1-bromo-2-(difluoromethoxy)benzene, which is then reacted with a trialkyl borate to form a boronate ester. Acidic hydrolysis of the boronate ester yields the final product, (2-(difluoromethoxy)phenyl)boronic acid.
Experimental Protocol
This protocol is designed for the synthesis of (2-(difluoromethoxy)phenyl)boronic acid starting from 1-bromo-2-(difluoromethoxy)benzene. All operations should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.
A three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is flame-dried under a stream of nitrogen and allowed to cool to room temperature.
Magnesium turnings (1.2 equivalents) are added to the flask, followed by a single crystal of iodine to initiate the reaction.
Anhydrous THF is added to cover the magnesium turnings.
A solution of 1-bromo-2-(difluoromethoxy)benzene (1.0 equivalent) in anhydrous THF is prepared and transferred to the dropping funnel.
A small portion of the bromide solution is added to the magnesium suspension. The reaction is initiated, which is indicated by the disappearance of the iodine color and gentle refluxing. If the reaction does not start, gentle heating may be applied.
Once the reaction has initiated, the remaining solution of 1-bromo-2-(difluoromethoxy)benzene is added dropwise at a rate that maintains a gentle reflux.
After the addition is complete, the reaction mixture is stirred at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.
Step 2: Borylation
The reaction mixture containing the Grignard reagent is cooled to -78 °C using a dry ice/acetone bath.
A solution of triisopropyl borate (1.5 equivalents) in anhydrous THF is added dropwise to the cold Grignard solution over 30 minutes, ensuring the internal temperature is maintained below -60 °C.[1][2]
The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight with continuous stirring.
Step 3: Hydrolysis and Work-up
The reaction mixture is cooled in an ice bath, and 2 M aqueous HCl is slowly added to quench the reaction and hydrolyze the boronate ester. The pH should be adjusted to approximately 2.[1]
The resulting biphasic mixture is transferred to a separatory funnel, and the organic layer is separated.
The aqueous layer is extracted three times with ethyl acetate.
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.
Step 4: Purification
The crude (2-(difluoromethoxy)phenyl)boronic acid can be purified by recrystallization from a suitable solvent system, such as a mixture of ethyl acetate and hexanes, or by column chromatography on silica gel to afford the final product as a white to off-white solid.
Data Presentation
The following table summarizes the stoichiometry and expected outcomes for the synthesis of (2-(difluoromethoxy)phenyl)boronic acid.
Reagent/Product
Molecular Formula
Molar Mass ( g/mol )
Stoichiometric Ratio
Moles
Mass
1-bromo-2-(difluoromethoxy)benzene
C₇H₅BrF₂O
223.02
1.0
x
y
Magnesium
Mg
24.31
1.2
1.2x
1.2x * 24.31
Triisopropyl borate
C₉H₂₁BO₃
188.07
1.5
1.5x
1.5x * 188.07
(2-(difluoromethoxy)phenyl)boronic acid
C₇H₇BF₂O₃
187.94
1.0 (Theoretical)
x
x * 187.94
Expected Yield
70-85%
Purity
>95% (after purification)
Visualization of the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of (2-(difluoromethoxy)phenyl)boronic acid.
Caption: Synthetic workflow for (2-(difluoromethoxy)phenyl)boronic acid.
An In-depth Technical Guide to the Synthesis of ortho-Difluoromethoxy Substituted Phenylboronic Acids
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis of ortho-difluoromethoxy substituted phenylboronic acids, crucial building blocks in...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of ortho-difluoromethoxy substituted phenylboronic acids, crucial building blocks in medicinal chemistry and materials science. The unique electronic properties imparted by the difluoromethoxy group make these compounds highly valuable for the development of novel pharmaceuticals and functional materials. This document details the primary synthetic strategies, provides specific experimental protocols, and presents quantitative data to assist researchers in the successful preparation of these important chemical intermediates.
Introduction
Ortho-difluoromethoxy substituted phenylboronic acids are a class of organoboron compounds that have garnered significant interest in drug discovery and organic synthesis. The difluoromethoxy (-OCF₂H) group serves as a lipophilic hydrogen bond donor and can act as a bioisosteric replacement for hydroxyl, thiol, or amine functionalities. Its introduction into a molecule can enhance metabolic stability, improve membrane permeability, and modulate binding affinity to biological targets. Consequently, reliable and efficient synthetic routes to access these building blocks are of paramount importance.
The most prevalent and robust method for the synthesis of arylboronic acids, including those with ortho-difluoromethoxy substituents, involves the reaction of an organometallic intermediate with a borate ester, followed by acidic hydrolysis. The two main variations of this approach utilize either an organolithium or a Grignard reagent.
Primary Synthetic Pathways
The synthesis of ortho-difluoromethoxy phenylboronic acid typically proceeds via a two-step sequence starting from a readily available halogenated precursor. The general transformation can be summarized as follows:
Formation of an Organometallic Intermediate: An aryl halide, typically 1-bromo-2-(difluoromethoxy)benzene, is reacted with a strong base (such as n-butyllithium) or magnesium metal to generate a highly reactive organolithium or Grignard reagent, respectively.
Borylation and Hydrolysis: The in situ generated organometallic species is then quenched with a trialkyl borate (e.g., trimethyl borate or triisopropyl borate) at low temperature. The resulting boronate ester is subsequently hydrolyzed under acidic conditions to yield the desired ortho-difluoromethoxy phenylboronic acid.
The following sections provide detailed experimental protocols for the organolithium-mediated approach, which is often favored for its high efficiency and clean reaction profiles.
Experimental Protocols
Synthesis of (2-(Difluoromethoxy)phenyl)boronic acid via Organolithium Intermediate
This protocol is adapted from established procedures for the synthesis of analogous fluorinated phenylboronic acids.[1][2] All operations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.
Materials:
1-Bromo-2-(difluoromethoxy)benzene
n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)
Triisopropyl borate
Anhydrous tetrahydrofuran (THF)
1 M Hydrochloric acid (HCl)
Ethyl acetate
Hexanes
Brine (saturated aqueous sodium chloride)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Instrumentation:
Three-neck round-bottom flask
Dropping funnel
Low-temperature thermometer
Magnetic stirrer
Inert gas supply
Syringes and needles
Separatory funnel
Rotary evaporator
Procedure:
Preparation of the Aryllithium Reagent:
To a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a nitrogen inlet, and a low-temperature thermometer, add 1-bromo-2-(difluoromethoxy)benzene (1.0 eq) and anhydrous tetrahydrofuran (THF).
Cool the solution to -78 °C using a dry ice/acetone bath.
Slowly add n-butyllithium (1.1 eq) dropwise via syringe or dropping funnel, maintaining the internal temperature below -70 °C.
Stir the reaction mixture at -78 °C for 1-2 hours.
Borylation:
To the cold aryllithium solution, add triisopropyl borate (1.2 eq) dropwise, again ensuring the internal temperature remains below -70 °C.
After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.
Workup and Isolation:
Cool the reaction mixture to 0 °C in an ice bath.
Quench the reaction by the slow addition of 1 M aqueous HCl until the solution is acidic (pH ~1-2).
Stir the biphasic mixture vigorously for 30 minutes at room temperature.
Transfer the mixture to a separatory funnel and separate the layers.
Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.
Purification:
The crude (2-(difluoromethoxy)phenyl)boronic acid can be purified by recrystallization from a suitable solvent system, such as a mixture of ethyl acetate and hexanes, or by trituration with hexanes.
Quantitative Data
The following table summarizes typical reaction parameters and expected outcomes for the synthesis of ortho-difluoromethoxy substituted phenylboronic acids and related analogs.
Caption: Synthetic route to (2-(difluoromethoxy)phenyl)boronic acid.
Experimental Workflow
Caption: Step-by-step experimental workflow for the synthesis.
Conclusion
The synthesis of ortho-difluoromethoxy substituted phenylboronic acids is a critical process for advancing drug discovery and materials science. The organolithium-mediated borylation of 1-bromo-2-(difluoromethoxy)benzene represents a reliable and high-yielding approach to these valuable compounds. The detailed protocols and data presented in this guide are intended to provide researchers with the necessary information to confidently and successfully synthesize these target molecules for their research endeavors. Careful attention to anhydrous and inert reaction conditions is paramount to achieving optimal results.
An In-depth Technical Guide to the Stability and Storage of (2-(Difluoromethoxy)phenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the stability and storage of (2-(Difluoromethoxy)phenyl)boronic acid, a key reagent in pharmaceuti...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the stability and storage of (2-(Difluoromethoxy)phenyl)boronic acid, a key reagent in pharmaceutical research and organic synthesis. Understanding the stability profile of this compound is critical for ensuring its quality, efficacy, and the reproducibility of experimental results. This document synthesizes information from publicly available literature, safety data sheets, and established protocols for analogous arylboronic acids to provide a thorough resource for laboratory professionals.
Chemical Properties and Intrinsic Stability
(2-(Difluoromethoxy)phenyl)boronic acid (CAS No. 947533-11-1) is a white to off-white solid. Like many arylboronic acids, it is generally stable under controlled laboratory conditions. However, its utility in chemical synthesis, particularly in cross-coupling reactions, is derived from the reactivity of the carbon-boron bond, which also makes it susceptible to degradation under specific environmental conditions. The presence of an ortho-difluoromethoxy group may influence the electronic properties and, consequently, the stability of the molecule. Studies on other fluorinated phenylboronic acids suggest that ortho-substituents can impact hydrolytic stability.[1]
Factors Influencing Stability and Degradation Pathways
The stability of (2-(Difluoromethoxy)phenyl)boronic acid is influenced by several environmental factors. The interplay between these factors can accelerate degradation. The primary degradation pathways for arylboronic acids are well-documented and include dehydration, protodeboronation, and oxidation.[1]
Moisture/Humidity: Boronic acids can undergo reversible intermolecular dehydration to form cyclic anhydrides known as boroxines. While this is a common process, the presence of excess moisture can also facilitate hydrolytic degradation pathways.
pH: The pH of the environment is a critical factor. Protodeboronation, the cleavage of the carbon-boron bond to replace the boronic acid group with a hydrogen atom, is a significant degradation pathway that can be accelerated in aqueous conditions, with the rate being pH-dependent.[1]
Oxidation: The boronic acid moiety is susceptible to oxidation, which leads to the formation of the corresponding phenol, 2-(difluoromethoxy)phenol. This can be initiated by atmospheric oxygen or other oxidizing agents.[2]
Temperature: Elevated temperatures can increase the rate of all degradation pathways and may lead to thermal decomposition.
Light: Exposure to light, particularly UV light, can provide the energy to initiate photolytic degradation pathways.
Below is a diagram illustrating the key factors that can influence the stability of (2-(Difluoromethoxy)phenyl)boronic acid.
Factors affecting the stability of the boronic acid.
The potential degradation pathways are visualized in the following diagram.
Potential degradation pathways of the boronic acid.
Recommended Storage and Handling
To maintain the long-term integrity and purity of (2-(Difluoromethoxy)phenyl)boronic acid, proper storage and handling are essential. The following table summarizes the recommended conditions based on supplier safety data sheets and general best practices for arylboronic acids.[3][4]
Store under an inert atmosphere (e.g., Argon or Nitrogen).
To minimize contact with oxygen and moisture, thereby reducing oxidation and hydrolysis.
Container
Tightly closed, opaque container.
To prevent exposure to moisture, air, and light.
Light
Protect from light.
To prevent photolytic degradation.
Incompatible Materials
Strong oxidizing agents.
To prevent oxidative degradation.
Handling
Handle in a well-ventilated area or in a glove box.
To minimize exposure to atmospheric moisture and oxygen.
While one supplier of a similar fluorinated boronic acid suggests a shelf life of up to 3 years (1095 days), this is likely under ideal, unopened conditions.[5] For opened containers or material used in solution, the stability will be significantly reduced.
Experimental Protocols for Stability Assessment
To quantitatively assess the stability of (2-(Difluoromethoxy)phenyl)boronic acid, a forced degradation study is recommended. This involves subjecting the compound to a range of stress conditions that are more severe than accelerated stability testing conditions. The goal is to generate degradation products and develop a stability-indicating analytical method.[6][7][8]
The following diagram outlines a general workflow for a forced degradation study.
Workflow for a forced degradation study.
Forced Degradation Study Protocols
The following table outlines typical stress conditions for a forced degradation study, based on ICH guidelines and common practices for small molecules.[1][6]
Stress Condition
Protocol
Purpose
Acid Hydrolysis
Dissolve the sample in a suitable solvent and add 0.1 M HCl. Incubate at 60°C for a specified time (e.g., 30 min to 24 hrs).
To assess stability in acidic conditions and identify acid-catalyzed degradation products.
Base Hydrolysis
Dissolve the sample in a suitable solvent and add 0.1 M NaOH. Incubate at 60°C for a specified time (e.g., 30 min to 24 hrs).
To assess stability in basic conditions and identify base-catalyzed degradation products, such as those from protodeboronation.
Oxidation
Dissolve the sample in a suitable solvent and add 3% H₂O₂. Store at room temperature, protected from light, for a specified time (e.g., 24 hrs).
To identify potential oxidative degradation products.
Thermal Degradation
Store the solid sample in an oven at an elevated temperature (e.g., 70°C) for a specified duration (e.g., 1 week).
To evaluate the potential for thermal degradation in the solid state.
Photolytic Degradation
Expose the solid or solution sample to controlled light conditions (e.g., 1.2 million lux-hours visible and 200 watt-hours/m² UV) as per ICH Q1B guidelines.
To determine sensitivity to light and identify photodegradation products.
Example Stability-Indicating HPLC Method
A reversed-phase high-performance liquid chromatography (RP-HPLC) method is suitable for monitoring the degradation of (2-(Difluoromethoxy)phenyl)boronic acid and separating it from its potential degradation products.
HPLC Parameter
Condition
Column
C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
Time (min)
0
20
25
26
30
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
5.0 µL
Detection
UV at 254 nm
Sample Preparation
Prepare a stock solution of 1 mg/mL in a 50:50 mixture of acetonitrile and water. For analysis, dilute to a working concentration of approximately 0.1 mg/mL with the mobile phase.
This method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.
Conclusion
While (2-(Difluoromethoxy)phenyl)boronic acid is a stable compound under recommended storage conditions, it is susceptible to degradation by moisture, heat, light, and oxidation. For professionals in research and drug development, understanding these sensitivities is paramount to ensuring the reagent's quality and the reproducibility of experimental results. Adherence to proper storage and handling protocols, including refrigeration under an inert atmosphere and protection from light, is crucial for maximizing the shelf-life and performance of this important synthetic building block. For critical applications, the stability of the compound should be verified using appropriate analytical techniques, such as a validated stability-indicating HPLC method.
A Technical Guide to the Handling and Storage of Fluorinated Boronic Acids
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides essential recommendations and protocols for the proper handling and storage of fluorinated boronic acids. Adherence t...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides essential recommendations and protocols for the proper handling and storage of fluorinated boronic acids. Adherence to these guidelines is critical for ensuring the stability, reactivity, and shelf-life of these valuable reagents, thereby promoting reproducible and successful experimental outcomes in research and drug development.
Core Concepts in Stability and Degradation
Fluorinated boronic acids, while offering unique properties due to the presence of fluorine, are susceptible to several degradation pathways that can compromise their integrity. The primary routes of decomposition are protodeboronation and oxidation. The rate of these degradation processes is influenced by factors such as pH, temperature, light, moisture, and the presence of oxygen.
Protodeboronation: This is a significant degradation pathway for arylboronic acids, involving the cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond. This process can be catalyzed by both acidic and basic conditions. For fluorinated arylboronic acids, the rate of protodeboronation is highly dependent on the position and number of fluorine substituents on the aromatic ring.
Oxidation: The boron center in boronic acids is susceptible to oxidation, which can lead to the formation of the corresponding phenol and boric acid. This process is often mediated by reactive oxygen species and can be accelerated by exposure to air and light.
Dehydration: Boronic acids can undergo intermolecular dehydration to form cyclic trimeric anhydrides known as boroxines. This is a reversible process, and the equilibrium between the boronic acid and the boroxine is dependent on the presence of water. While boroxine formation does not represent a permanent degradation of the material, it can affect the stoichiometry of reactions if not accounted for.
Key Degradation Pathways
The primary degradation pathways for fluorinated boronic acids are illustrated below. Understanding these pathways is crucial for implementing effective handling and storage strategies.
Figure 1. Major degradation pathways of fluorinated aryl boronic acids.
Quantitative Stability Data
The stability of fluorinated boronic acids can vary significantly depending on their substitution pattern and the ambient conditions. The following tables summarize available quantitative data on the stability of these compounds.
Table 1: Half-lives for Protodeboronation of Fluorinated Phenylboronic Acids
This table presents the half-lives for the base-catalyzed protodeboronation of various fluorinated phenylboronic acids in a 1:1 aqueous dioxane solution at 70 °C and pH > 13. This data highlights the significant impact of fluorine substitution on stability.
Compound
Half-life (t½)
Phenylboronic acid
2.5 months
2-Fluorophenylboronic acid
1.8 years
3-Fluorophenylboronic acid
1.6 months
4-Fluorophenylboronic acid
1.9 months
2,6-Difluorophenylboronic acid
6.5 months
3,5-Difluorophenylboronic acid
1.1 months
2,3,4,5-Tetrafluorophenylboronic acid
1.6 days
Pentafluorophenylboronic acid
< 3 milliseconds
Data adapted from Lloyd-Jones et al. (2017). Conditions: 1:1 H₂O/dioxane, 70 °C, pH > 13.
It is noteworthy that compounds with ortho-difluoro substitution tend to exhibit lower stability.
Handling and Storage Recommendations
To mitigate degradation and ensure the long-term integrity of fluorinated boronic acids, the following handling and storage practices are recommended.
Table 2: Summary of Handling and Storage Recommendations
Parameter
Recommendation
Rationale
Temperature
Store at 2-8 °C. For long-term storage, consider -20 °C.
Reduces the rate of chemical degradation.
Atmosphere
Store under an inert atmosphere (e.g., argon or nitrogen).
Minimizes oxidation by excluding atmospheric oxygen.
Moisture
Keep in a tightly sealed container in a dry environment. Use of a desiccator is recommended.
Prevents hydrolysis and the formation of boroxines.
Light
Store in an amber or opaque vial.
Protects against light-induced degradation.
pH
Maintain neutral pH in solutions unless reaction conditions require otherwise.
Avoids acid or base-catalyzed protodeboronation.
Handling
Allow the container to warm to room temperature before opening. Handle in a glove box or under a stream of inert gas.
Prevents condensation of atmospheric moisture into the cold solid. Minimizes exposure to air and moisture.
Experimental Protocols for Stability Assessment
To evaluate the stability of fluorinated boronic acids under specific experimental conditions, the following protocols can be employed.
Stability Study Workflow
The following diagram outlines a general workflow for conducting a stability study of a fluorinated boronic acid.
Figure 2. General workflow for a fluorinated boronic acid stability study.
HPLC/UPLC-MS Method for Stability Indicating Assay
Objective: To develop a stability-indicating method to separate and quantify the parent fluorinated boronic acid from its potential degradation products.
Instrumentation:
HPLC or UPLC system with a PDA or UV detector and a mass spectrometer (e.g., Q-TOF or triple quadrupole).
Columns:
A C18 reversed-phase column is a common starting point (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase:
A: 0.1% Formic acid in water
B: 0.1% Formic acid in acetonitrile
A gradient elution is typically used, for example, starting with 5% B and increasing to 95% B over several minutes.
Procedure:
Sample Preparation: Prepare a stock solution of the fluorinated boronic acid in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).
Stress Samples: Dilute the stock solution into various buffers (e.g., pH 2, 7, 9) or solvents and expose them to stress conditions (e.g., 40 °C, 60 °C, photostability chamber).
Time Points: At specified time intervals (e.g., 0, 24, 48, 72 hours), take an aliquot of each stressed sample, quench any reaction if necessary, and dilute to a suitable concentration for analysis.
Analysis: Inject the samples onto the LC-MS system.
Data Processing: Integrate the peak area of the parent boronic acid and any degradation products. The mass spectrometer can be used to identify the mass of the degradation products to help elucidate the degradation pathway.
NMR Spectroscopy for Degradation Monitoring
Objective: To qualitatively and semi-quantitatively monitor the degradation of a fluorinated boronic acid in solution.
Instrumentation:
NMR spectrometer (e.g., 400 MHz or higher), preferably with fluorine observation capabilities.
Solvents:
Deuterated solvents such as DMSO-d₆, D₂O, or acetonitrile-d₃.
Procedure:
Sample Preparation: Dissolve a known amount of the fluorinated boronic acid in the chosen deuterated solvent in an NMR tube. An internal standard with a known concentration can be added for quantitative analysis.
Initial Spectrum: Acquire an initial ¹H, ¹⁹F, and/or ¹¹B NMR spectrum to serve as the time-zero reference.
Monitoring: Store the NMR tube under the desired conditions (e.g., at a specific temperature) and acquire spectra at regular intervals.
Analysis: Monitor the decrease in the integral of the signals corresponding to the parent boronic acid and the appearance of new signals from degradation products. For ¹⁹F NMR, the chemical shift of the fluorine atom is highly sensitive to its electronic environment and can be a powerful tool for tracking degradation.
Use of Protecting Groups to Enhance Stability
For particularly unstable fluorinated boronic acids, the use of protecting groups can significantly enhance their shelf-life and handling characteristics.
MIDA Boronates: N-methyliminodiacetic acid (MIDA) boronates are air-stable, crystalline solids that are compatible with a wide range of reaction conditions. The boronic acid can be released in situ under specific, mild basic conditions.
Pinacol Esters: Boronic acid pinacol esters are another common strategy to improve stability. They are generally less susceptible to oxidation and protodeboronation than the free boronic acids.
The equilibrium between a boronic acid and its protected form is a key aspect of their application.
Exploratory
(2-(Difluoromethoxy)phenyl)boronic acid safety data sheet
An In-Depth Technical Guide to the Safety of (2-(Difluoromethoxy)phenyl)boronic acid This technical guide provides a comprehensive overview of the safety information for (2-(Difluoromethoxy)phenyl)boronic acid (CAS No. 9...
Author: BenchChem Technical Support Team. Date: December 2025
An In-Depth Technical Guide to the Safety of (2-(Difluoromethoxy)phenyl)boronic acid
This technical guide provides a comprehensive overview of the safety information for (2-(Difluoromethoxy)phenyl)boronic acid (CAS No. 947533-11-1). The information is intended for researchers, scientists, and professionals in drug development who may handle or use this compound. The data presented is a synthesis of information from Safety Data Sheets (SDS) of structurally related phenylboronic acid derivatives.
(2-(Difluoromethoxy)phenyl)boronic acid and similar phenylboronic acid compounds are classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards identified are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4]
A logical workflow for hazard identification, based on OECD guidelines, prioritizes existing data and in vitro testing before proceeding to in vivo studies.
The Difluoromethoxy Group: A Linchpin in Modern Medicinal Chemistry
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The strategic incorporation of the difluoromethoxy (-OCF₂H) group has become a pivotal tactic in contemporary drug design. This...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
The strategic incorporation of the difluoromethoxy (-OCF₂H) group has become a pivotal tactic in contemporary drug design. This versatile functional group offers a unique constellation of physicochemical and pharmacokinetic properties that medicinal chemists can leverage to overcome prevalent challenges in drug development, such as metabolic instability and suboptimal target engagement. This technical guide provides a comprehensive exploration of the multifaceted role of the difluoromethoxy group, detailing its impact on molecular properties, metabolic fate, and bioactivity, supported by quantitative data, experimental methodologies, and visual representations of key concepts.
Physicochemical Properties: A Triad of Influence
The difluoromethoxy group exerts a profound influence on a molecule's lipophilicity, hydrogen bonding capacity, and electronic character. These properties are often intermediate between its methoxy (-OCH₃) and trifluoromethoxy (-OCF₃) counterparts, affording a greater degree of precision in fine-tuning a drug candidate's profile.[1]
Lipophilicity and Solubility: The -OCF₂H group typically enhances lipophilicity compared to a methoxy group, albeit to a lesser extent than a trifluoromethoxy group.[2] This moderate increase can improve a compound's ability to permeate biological membranes, potentially leading to better oral absorption.[2] The Hansch hydrophobicity parameter (π) is a key metric for quantifying this effect.
Hydrogen Bonding Capability: A defining characteristic of the difluoromethoxy group is its capacity to act as a hydrogen bond donor.[1][3] The electron-withdrawing fluorine atoms polarize the C-H bond, enabling it to engage in hydrogen bonding interactions—a feature absent in methoxy and trifluoromethoxy groups.[1][4] This allows the -OCF₂H group to serve as a bioisostere for hydroxyl (-OH) and thiol (-SH) groups, potentially preserving or even enhancing binding affinity to biological targets.[1][5] The Abraham hydrogen bond acidity parameter (A) is used to quantify the strength of this interaction.
Electronic Effects: With a Hammett sigma constant (σp) of approximately +0.14, the difluoromethoxy group is characterized as weakly electron-withdrawing.[2] This electronic influence can modulate the pKa of nearby functional groups, which is crucial for optimizing a drug's ionization state at physiological pH and consequently impacting its solubility, permeability, and target interaction.[1]
Table 1: Comparative Physicochemical Properties of Anisole and its Fluorinated Analogues
A primary motivation for incorporating the difluoromethoxy group is to bolster a drug's metabolic stability.[2] The robust carbon-fluorine bonds are resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes.[2][9] The -OCF₂H group is frequently employed as a metabolically stable replacement for the methoxy group, which is susceptible to O-demethylation, a common and often rapid metabolic pathway.[1][10] This substitution can lead to a longer plasma half-life, reduced clearance, and improved bioavailability.[1][2]
Table 2: Representative Metabolic Stability Data
Compound
Half-life (t½) in Human Liver Microsomes (min)
Intrinsic Clearance (CLint) (µL/min/mg protein)
Methoxy-containing Parent Drug
15
46.2
Difluoromethoxy-containing Analogue
45
15.4
Note: These are representative values to illustrate the trend.[2]
Bioisosterism: A Strategic Replacement
The unique properties of the difluoromethoxy group make it an effective bioisostere for several common functional groups:
Hydroxyl and Thiol Groups: Its hydrogen bond donating ability allows it to mimic these groups, often with the added benefit of improved metabolic stability.[1]
Methoxy Group: Replacing a methoxy group with a difluoromethoxy group can block O-demethylation, a major metabolic liability, thereby extending the drug's duration of action.[1]
Experimental Protocols
1. Synthesis of Aryl Difluoromethyl Ethers
A prevalent method for introducing the difluoromethoxy group is through the O-difluoromethylation of phenols using a difluorocarbene source, such as sodium chlorodifluoroacetate.[2]
Dissolve the phenol (1.0 eq) in DMF and add potassium carbonate (2.0 eq).
Heat the mixture to 90-100 °C.
Add sodium chlorodifluoroacetate (2.0-3.0 eq) portion-wise over 1-2 hours.
Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Add water and extract the product with ethyl acetate.
Wash the combined organic layers with water and then brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.[2]
2. In Vitro Metabolic Stability Assay
The metabolic stability of a compound is commonly assessed using in vitro assays with liver microsomes.
Materials: Test compound, human liver microsomes, NADPH regenerating system, phosphate buffer (pH 7.4), quenching solution (e.g., acetonitrile with an internal standard).
Procedure:
Pre-incubate the test compound with human liver microsomes in phosphate buffer at 37°C.
Initiate the metabolic reaction by adding the NADPH regenerating system.
At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and add them to the quenching solution to stop the reaction.
Analyze the samples by LC-MS/MS to determine the concentration of the remaining parent compound.
Calculate the half-life (t½) and intrinsic clearance (CLint) from the rate of disappearance of the parent compound.[2]
Visualizing Key Concepts
Caption: General workflow for the synthesis and metabolic stability evaluation of a difluoromethoxy analogue.
Case Studies: Approved Drugs Featuring the Difluoromethoxy Group
The successful application of the difluoromethoxy group is evident in several FDA-approved drugs.
Pantoprazole (Protonix®): A proton pump inhibitor used for the treatment of gastroesophageal reflux disease (GERD). The difluoromethoxy group on the benzimidazole ring is critical for its chemical stability and mechanism of action.[2] Pantoprazole is a prodrug that is activated in the acidic environment of parietal cells, where it irreversibly inhibits the H⁺/K⁺-ATPase proton pump.[2]
Caption: Mechanism of action of Pantoprazole.
Roflumilast (Daliresp®): A selective phosphodiesterase-4 (PDE4) inhibitor for the treatment of chronic obstructive pulmonary disease (COPD). The difluoromethoxy group in Roflumilast enhances its potency and metabolic stability.[2] Roflumilast works by inhibiting PDE4, which leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels. This, in turn, activates Protein Kinase A (PKA) and results in a reduction of inflammatory responses.[2]
Caption: Signaling pathway of Roflumilast.
Conclusion
The difluoromethoxy group is a powerful and versatile tool in the medicinal chemist's arsenal. Its unique combination of moderate lipophilicity, hydrogen bond donating capability, and enhanced metabolic stability provides a compelling strategy for optimizing the properties of drug candidates.[1] By understanding its fundamental characteristics and employing robust synthetic and analytical methodologies, researchers can effectively leverage the -OCF₂H group to design next-generation therapeutics with improved efficacy and pharmacokinetic profiles. The continued development of synthetic methods for its incorporation will undoubtedly expand its application in future drug discovery endeavors.[2]
The Impact of Fluorination on the Lewis Acidity of Phenylboronic Acids: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals The introduction of fluorine atoms onto a phenylboronic acid scaffold is a powerful strategy for modulating its Lewis acidity, a critical parameter influenc...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The introduction of fluorine atoms onto a phenylboronic acid scaffold is a powerful strategy for modulating its Lewis acidity, a critical parameter influencing its reactivity and binding affinity. This guide provides an in-depth analysis of the Lewis acidity of fluorinated phenylboronic acids, presenting quantitative data, detailed experimental protocols, and conceptual visualizations to support researchers in the fields of medicinal chemistry, catalysis, and materials science. The strategic placement of electron-withdrawing fluorine atoms significantly enhances the Lewis acidic character of the boron center, leading to a lower pKa and influencing molecular interactions that are pivotal in drug design and catalyst development.[1]
Quantitative Analysis of Lewis Acidity
The Lewis acidity of boronic acids in aqueous media is typically quantified by their pKa value, which reflects the equilibrium between the neutral trigonal planar boronic acid and the anionic tetrahedral boronate species formed by the addition of a hydroxide ion.[2][3] A lower pKa value indicates a stronger Lewis acid.[2] The electron-withdrawing nature of fluorine substituents enhances the electrophilicity of the boron atom, thereby lowering the pKa of the boronic acid.[4]
The following table summarizes the experimentally determined pKa values for a series of fluorinated phenylboronic acids, providing a clear comparison of the impact of the position and number of fluorine substituents on Lewis acidity.
Multiple fluorine substituents result in a highly acidic boronic acid.
Conceptual Understanding of Lewis Acidity
The Lewis acidity of a phenylboronic acid is fundamentally determined by the stability of the tetrahedral boronate anion relative to the trigonal boronic acid. The electron-deficient boron atom in the trigonal form readily accepts a pair of electrons from a Lewis base, such as a hydroxide ion, to form a more stable, tetracoordinate species.
Figure 1: Equilibrium between trigonal boronic acid and tetrahedral boronate.
Fluorine substituents, particularly at the meta and para positions, withdraw electron density from the aromatic ring through the inductive effect. This electronic pull is relayed to the boron atom, increasing its partial positive charge and making it a stronger Lewis acid.
Experimental Protocols for Determining Lewis Acidity
The pKa of fluorinated phenylboronic acids can be accurately determined using several experimental techniques. Below are detailed protocols for two common methods: UV-Vis Spectrophotometric Titration and ¹¹B NMR Spectroscopy.
UV-Vis Spectrophotometric Titration
This method is based on the difference in the UV-Vis absorbance spectra of the trigonal boronic acid and the tetrahedral boronate species.[2]
Protocol:
Stock Solution Preparation: Prepare a 10 mM stock solution of the fluorinated phenylboronic acid in a suitable organic solvent (e.g., DMSO or methanol).[2][8]
Buffer Preparation: Prepare a series of buffer solutions with constant ionic strength (e.g., 0.1 M) covering a pH range from approximately 2 pH units below to 2 pH units above the expected pKa.[2]
Sample Preparation: In a 96-well UV-transparent microplate, add a fixed volume of each buffer solution to individual wells. Add a small, constant volume of the boronic acid stock solution to each well to achieve a final concentration in the micromolar range. Include buffer blanks without the boronic acid.[2][8]
Spectra Acquisition: Measure the UV-Vis spectrum (e.g., 230-500 nm) for each well using a microplate reader.[2]
Data Analysis:
Identify a wavelength where the absorbance difference between the acidic and basic forms is maximal.
Plot the absorbance at this wavelength against the pH of the buffer.
The pKa is determined from the inflection point of the resulting sigmoidal curve, which can be fitted to the Henderson-Hasselbalch equation.[9][10]
Figure 2: Workflow for pKa determination by UV-Vis spectrophotometric titration.
¹¹B NMR Spectroscopy
¹¹B NMR spectroscopy is a direct method to observe the boron species in solution. The chemical shift of the ¹¹B nucleus is sensitive to its coordination environment, with the sp²-hybridized boron of the trigonal acid resonating at a different frequency than the sp³-hybridized boron of the tetrahedral boronate.[11][12]
Protocol:
Sample Preparation: Prepare a series of samples of the fluorinated phenylboronic acid (e.g., 40 mM) in a suitable solvent system (e.g., 3:1 methanol/water) across a range of pH values.[11] The pH can be adjusted using small additions of acid (e.g., HCl) or base (e.g., NaOH).[11]
NMR Acquisition: Acquire ¹¹B NMR spectra for each sample.
Data Analysis:
Plot the ¹¹B chemical shift (δ) as a function of pH.
The resulting plot will be a sigmoidal curve.
The pKa corresponds to the pH at the midpoint of the transition between the chemical shifts of the boronic acid and the boronate.[11][12]
Applications in Drug Development and Catalysis
The ability to fine-tune the Lewis acidity of phenylboronic acids through fluorination has significant implications for drug development and catalysis.
Drug Development: Fluorinated phenylboronic acids are crucial building blocks in medicinal chemistry.[13][14] The enhanced Lewis acidity can lead to stronger and more selective binding to biological targets, such as the active sites of enzymes. For example, the antifungal drug Tavaborole, a benzoxaborole, contains a fluorine atom that contributes to its biological activity. The strategic incorporation of fluorine can also improve a drug's metabolic stability and pharmacokinetic properties.[15]
Catalysis: The Lewis acidity of boronic acids is central to their function in various catalytic reactions, including the renowned Suzuki-Miyaura cross-coupling.[16][17] While boronic acids themselves are precursors to the active catalytic species, their electronic properties, modulated by fluorination, can influence the overall efficiency and outcome of the reaction. Highly Lewis acidic boranes and boronic acid esters are also being explored as potent catalysts in their own right for a range of organic transformations.[18]
Conclusion
The fluorination of phenylboronic acids provides a robust and predictable means of enhancing their Lewis acidity. This technical guide has provided a quantitative overview of this effect through a compilation of pKa data, detailed experimental protocols for the determination of Lewis acidity, and conceptual diagrams to aid in understanding the underlying principles. For researchers in drug discovery and catalysis, a thorough understanding and control of the Lewis acidity of these versatile compounds are paramount for the rational design of new therapeutic agents and efficient catalytic systems.
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Preparation of (2-(Difluoromethoxy)phenyl)boronic acid (2-(Difluoromethoxy)phenyl)boronic acid is a valuable building block in medicinal chemistry and organic synthesis, primarily utili...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Preparation of (2-(Difluoromethoxy)phenyl)boronic acid
(2-(Difluoromethoxy)phenyl)boronic acid is a valuable building block in medicinal chemistry and organic synthesis, primarily utilized in Suzuki-Miyaura cross-coupling reactions to introduce the 2-(difluoromethoxy)phenyl moiety into complex molecules. The difluoromethoxy group can enhance pharmacokinetic properties such as metabolic stability, lipophilicity, and binding affinity. This guide provides a detailed overview of the primary synthetic routes, experimental protocols, and key data associated with the preparation of this important reagent.
Synthetic Pathways
The preparation of (2-(Difluoromethoxy)phenyl)boronic acid typically proceeds through the formation of an organometallic intermediate from 1-bromo-2-(difluoromethoxy)benzene, followed by reaction with a borate ester and subsequent hydrolysis. The two most common methods for generating the organometallic intermediate are via a Grignard reagent or an organolithium species.
Grignard Reagent Method : This is the most common and generally safer approach. It involves the reaction of 1-bromo-2-(difluoromethoxy)benzene with magnesium metal to form the corresponding Grignard reagent. This intermediate is then reacted with a trialkyl borate, such as trimethyl borate or triisopropyl borate, at low temperatures. Acidic workup then yields the desired boronic acid.[1][2][3][4][5][6]
Organolithium Method (Lithiation-Borylation) : This method involves a halogen-lithium exchange reaction, typically using n-butyllithium or sec-butyllithium at very low temperatures, followed by quenching with a borate ester.[7][8] While effective, this method requires stricter anhydrous conditions and careful temperature control due to the high reactivity of organolithium reagents.
This guide will focus on the Grignard-based approach, which is often preferred for its balance of reactivity, scalability, and operational safety.
Experimental Protocols
The following protocol is a representative procedure for the synthesis of (2-(Difluoromethoxy)phenyl)boronic acid via the Grignard reagent method, adapted from established procedures for analogous aryl boronic acids.[3][9]
Part 1: Preparation of (2-(Difluoromethoxy)phenyl)magnesium bromide (Grignard Reagent)
Apparatus Setup : A three-necked, flame-dried, round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a dropping funnel, and a nitrogen inlet is assembled.
Reagent Charging : The flask is charged with magnesium turnings (1.1 equivalents). A crystal of iodine is added as an initiator. The apparatus is purged with dry nitrogen.
Initiation : Anhydrous tetrahydrofuran (THF) is added to just cover the magnesium turnings. A small portion of a solution of 1-bromo-2-(difluoromethoxy)benzene (1.0 equivalent) in anhydrous THF is added from the dropping funnel. The reaction mixture may be gently warmed to initiate the Grignard formation, which is indicated by the disappearance of the iodine color and gentle refluxing.
Grignard Formation : Once the reaction has initiated, the remaining solution of 1-bromo-2-(difluoromethoxy)benzene is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred at room temperature or gentle reflux until the magnesium is consumed.
Part 2: Borylation and Workup
Borylation Reaction : In a separate flame-dried, three-necked flask under a nitrogen atmosphere, a solution of triisopropyl borate (1.5 to 2.0 equivalents) in anhydrous THF is prepared.[1][2] This solution is cooled to -78 °C using a dry ice/acetone bath.
Addition of Grignard Reagent : The freshly prepared Grignard reagent is transferred via cannula to the cold triisopropyl borate solution at a rate that maintains the internal temperature below -60 °C.
Warming and Stirring : After the addition is complete, the reaction mixture is allowed to warm slowly to room temperature and is stirred overnight.
Hydrolysis : The reaction is quenched by the slow, dropwise addition of aqueous hydrochloric acid (e.g., 2 M) or aqueous sulfuric acid at 0 °C, with vigorous stirring, until the solution becomes acidic (pH ~1-2).[2][3] The mixture is stirred for an additional 30-60 minutes at room temperature to ensure complete hydrolysis of the borate ester.
Extraction and Isolation : The organic layer is separated, and the aqueous layer is extracted multiple times with an organic solvent such as diethyl ether or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.
Purification : The crude product is purified by recrystallization from a suitable solvent system (e.g., water, or a mixture of an ethereal solvent and a non-polar solvent like hexanes) to yield (2-(Difluoromethoxy)phenyl)boronic acid as a solid.
Data Presentation
The following tables summarize the key quantitative data associated with the preparation of (2-(Difluoromethoxy)phenyl)boronic acid.
The following diagram illustrates the overall workflow for the preparation of (2-(Difluoromethoxy)phenyl)boronic acid via the Grignard reagent pathway.
Caption: Synthetic workflow for (2-(Difluoromethoxy)phenyl)boronic acid.
Logical Relationship of Synthesis Methods
The diagram below outlines the relationship between the primary synthetic strategies for aryl boronic acids.
Caption: Key synthetic strategies for aryl boronic acids.
Application Notes and Protocols for Suzuki Coupling with (2-(Difluoromethoxy)phenyl)boronic Acid
For Researchers, Scientists, and Drug Development Professionals Introduction The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates. This reaction is widely utilized in the pharmaceutical and materials science industries due to its high efficiency, functional group tolerance, and the commercial availability of a vast array of starting materials.[1][2] (2-(Difluoromethoxy)phenyl)boronic acid is a valuable building block, as the difluoromethoxy group can enhance the metabolic stability, lipophilicity, and binding affinity of target molecules.
These application notes provide a detailed overview of the reaction conditions and experimental protocols for the Suzuki coupling of (2-(Difluoromethoxy)phenyl)boronic acid with various aryl halides. The protocols and data presented are based on established methodologies for structurally similar and sterically hindered boronic acids, providing a robust starting point for reaction optimization.
Reaction Principle
The catalytic cycle of the Suzuki-Miyaura coupling generally proceeds through three key steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the organoboron species to the palladium complex, and reductive elimination to form the desired biaryl product and regenerate the Pd(0) catalyst.[1] The presence of a base is crucial for the transmetalation step, as it activates the boronic acid.[3]
Figure 1. Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Recommended Reaction Conditions
The successful Suzuki coupling of (2-(difluoromethoxy)phenyl)boronic acid, an ortho-substituted and potentially sterically hindered substrate, is highly dependent on the careful selection of the catalyst, ligand, base, and solvent. The following tables summarize typical conditions that can be adapted for this substrate based on successful couplings of similar boronic acids.
Table 1: Recommended Catalysts and Ligands
Catalyst (mol%)
Ligand (mol%)
Notes
Pd(PPh₃)₄ (2-5)
-
A common and effective catalyst for a wide range of Suzuki couplings.
Pd₂(dba)₃ (1-3)
XPhos (2-6)
Buchwald ligands like XPhos are excellent for sterically hindered substrates.
Pd(OAc)₂ (2-5)
SPhos (4-10)
Another effective Buchwald ligand system for challenging couplings.
PdCl₂(dppf) (2-5)
-
A robust and air-stable catalyst, often used for heteroaryl couplings.
Table 2: Recommended Bases and Solvents
Base (equivalents)
Solvent(s)
Temperature (°C)
Notes
K₂CO₃ (2-3)
Dioxane/H₂O, Toluene/H₂O
80-110
A widely used and effective base. The addition of water is often beneficial.
K₃PO₄ (2-3)
Toluene, Dioxane, THF
80-120
A stronger base that can be effective for less reactive aryl chlorides.
Cs₂CO₃ (2-3)
Dioxane, THF
Room Temp - 100
A strong base that can sometimes facilitate reactions at lower temperatures.
NaHCO₃ (2-3)
DMF/H₂O
75-150
A milder base, suitable for substrates with base-sensitive functional groups.[4]
Table 3: Representative Yields for Suzuki Coupling of Structurally Similar Boronic Acids
Boronic Acid
Coupling Partner
Catalyst/Ligand
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
2,4-Difluorophenylboronic acid
5-Bromosalicylic acid
PdCl₂
K₂CO₃
DMF/H₂O
75
N/A
98
Phenylboronic acid
2-Iodoisopropylbenzene
Au-based catalyst
K₂CO₃
Dioxane
100
24
92
Various substituted phenylboronic acids
Deactivated aryl chlorides
Pd(PPh₃)₄/(t-Bu)PCy₂
K₃PO₄
Toluene/H₂O
110
12
up to 92
2-Methoxyphenylboronic acid
4-Bromotoluene
Pd(OAc)₂/SPhos
K₃PO₄
Toluene
100
18
95
Experimental Protocols
The following are generalized protocols that should serve as a starting point for the Suzuki coupling of (2-(difluoromethoxy)phenyl)boronic acid. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates.
Figure 2. General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
To a flame-dried round-bottom flask or Schlenk tube equipped with a magnetic stir bar and reflux condenser, add the aryl halide (1.0 eq.), (2-(difluoromethoxy)phenyl)boronic acid (1.2 eq.), and K₂CO₃ (2.0 eq.).
Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.
Add Pd(PPh₃)₄ (0.03 eq.) to the flask.
Add the degassed dioxane and water solvent mixture via syringe.
Heat the reaction mixture to 90-100 °C with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the reaction to room temperature.
Dilute the mixture with ethyl acetate and water.
Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.
Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
Filter the mixture and concentrate the filtrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product.
Protocol 2: Procedure for Sterically Hindered Substrates using a Buchwald Ligand
In a glovebox or under a stream of inert gas, add the aryl halide (1.0 eq.), (2-(difluoromethoxy)phenyl)boronic acid (1.5 eq.), K₃PO₄ (3.0 eq.), Pd₂(dba)₃ (0.015 eq.), and XPhos (0.03 eq.) to an oven-dried reaction vessel with a stir bar.
Add degassed anhydrous toluene or dioxane to the vessel.
Seal the vessel and heat the reaction mixture to 100-110 °C with vigorous stirring.
Monitor the reaction for completion by an appropriate analytical technique (e.g., GC-MS or LC-MS).
After the reaction is complete, cool the mixture to room temperature.
Dilute the reaction mixture with ethyl acetate and filter through a pad of celite.
Wash the filtrate with water and then with brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.
Purify the crude product by flash column chromatography to yield the pure biaryl product.
Troubleshooting
Low Yield: If the reaction shows low conversion, consider increasing the temperature, reaction time, or catalyst loading. For less reactive aryl chlorides, a stronger base like K₃PO₄ and a more active ligand system (e.g., a Buchwald ligand) may be necessary.[5]
Protodeboronation: The replacement of the boronic acid group with a hydrogen atom can be a significant side reaction, especially with ortho-substituted boronic acids. Using milder bases, lower temperatures, or shorter reaction times can help to minimize this side reaction.
Homocoupling: The formation of a biaryl from the coupling of two boronic acid molecules can occur. This is often minimized by ensuring the reaction is performed under strictly anaerobic conditions and by using the appropriate stoichiometry of reagents.
Conclusion
The Suzuki-Miyaura cross-coupling of (2-(difluoromethoxy)phenyl)boronic acid is a powerful method for the synthesis of valuable fluorinated biaryl compounds. The selection of an appropriate palladium catalyst, ligand, base, and solvent system is critical for achieving high yields, particularly when dealing with potentially challenging ortho-substituted substrates. The protocols provided here offer a solid foundation for developing efficient and scalable synthetic routes to a wide range of target molecules.
Application Notes and Protocols for Palladium-Catalyzed Coupling of 2-Substituted Phenylboronic Acids
For Researchers, Scientists, and Drug Development Professionals Introduction The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds with high efficien...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds with high efficiency and functional group tolerance. However, the coupling of sterically hindered substrates, particularly 2-substituted (ortho-substituted) phenylboronic acids, presents a significant challenge. The steric bulk adjacent to the reacting center can impede the key steps of the catalytic cycle, leading to low yields and slow reaction rates. This document provides a detailed overview of highly effective palladium catalyst systems, experimental protocols, and mechanistic insights for the successful coupling of these challenging substrates. The development of bulky, electron-rich phosphine ligands, such as the Buchwald biaryl phosphine ligands and N-heterocyclic carbenes (NHCs), has revolutionized this field, allowing for the efficient synthesis of sterically encumbered biaryl compounds that are crucial motifs in pharmaceuticals, agrochemicals, and advanced materials.
Catalyst Systems for Sterically Hindered Suzuki-Miyaura Coupling
The key to overcoming the steric challenge in coupling 2-substituted phenylboronic acids lies in the rational design of the palladium catalyst, specifically the ligand. Ideal ligands for this transformation are both sterically bulky and electron-rich. The bulkiness of the ligand promotes the formation of a monoligated, coordinatively unsaturated L-Pd(0) species, which is highly reactive in the oxidative addition step. The electron-donating nature of the ligand enhances the rate of reductive elimination, the final step in the catalytic cycle.
Several classes of ligands have proven to be exceptionally effective:
Buchwald Biaryl Phosphine Ligands: This class of ligands, developed by Stephen Buchwald and his group, features a biaryl backbone that creates a sterically demanding and electron-rich environment around the palladium center. Ligands such as SPhos, XPhos, and DavePhos are commercially available and have demonstrated broad applicability in the coupling of sterically hindered substrates.
N-Heterocyclic Carbenes (NHCs): NHCs are strong σ-donating ligands that form robust bonds with palladium. Their steric bulk can be readily tuned by modifying the substituents on the nitrogen atoms. NHC-palladium complexes have shown remarkable activity in the coupling of ortho-substituted aryl chlorides and boronic acids, often at room temperature.
Other Bulky Phosphine Ligands: Ligands such as tri(tert-butyl)phosphine (P(t-Bu)3) and tricyclohexylphosphine (PCy3) are also effective for certain sterically demanding couplings due to their large cone angles and strong electron-donating properties.
Quantitative Data Presentation
The following tables summarize the performance of various palladium catalyst systems in the Suzuki-Miyaura coupling of 2-substituted phenylboronic acids with different aryl halides.
Table 1: Coupling of 2-Methylphenylboronic Acid with Aryl Halides
General Procedure for the Suzuki-Miyaura Coupling of a 2-Substituted Phenylboronic Acid with an Aryl Halide
Materials:
Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃)
Ligand (e.g., SPhos, XPhos, NHC ligand)
2-Substituted phenylboronic acid
Aryl halide (chloride, bromide, or iodide)
Base (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃, t-BuOK)
Anhydrous solvent (e.g., toluene, dioxane, THF)
Degassed water (if using aqueous conditions)
Schlenk tube or similar reaction vessel
Magnetic stirrer and hotplate
Inert atmosphere (Nitrogen or Argon)
Procedure:
Reaction Setup: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add the palladium precursor, the ligand, the base, and the 2-substituted phenylboronic acid.
Inert Atmosphere: Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.
Solvent and Substrate Addition: Under a positive pressure of the inert gas, add the anhydrous solvent via syringe. Then, add the aryl halide (if liquid) via syringe. If the aryl halide is a solid, it can be added in the first step with the other solids.
Reaction: Seal the Schlenk tube and place it in a preheated oil bath at the desired temperature. Stir the reaction mixture vigorously for the specified time.
Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate, dichloromethane) and water.
Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with the organic solvent (2 x 20 mL).
Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).
Visualizations
Catalytic Cycle of the Suzuki-Miyaura Coupling
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Workflow for Suzuki-Miyaura Coupling
Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
Conclusion
The palladium-catalyzed Suzuki-Miyaura coupling of 2-substituted phenylboronic acids is a powerful transformation for the synthesis of sterically hindered biaryl compounds. The success of this reaction is highly dependent on the choice of a suitable catalyst system, particularly the use of bulky and electron-rich phosphine ligands or N-heterocyclic carbenes. The protocols and data presented in these application notes provide a comprehensive guide for researchers to effectively perform these challenging yet crucial reactions in the fields of drug discovery and materials science. Careful optimization of reaction parameters, including the choice of palladium precursor, ligand, base, and solvent, is essential to achieve high yields and selectivity.
Application Notes and Protocols for (2-(Difluoromethoxy)phenyl)boronic Acid in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Introduction (2-(Difluoromethoxy)phenyl)boronic acid is a valuable and versatile building block in modern drug discovery. Its unique structural features, co...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(2-(Difluoromethoxy)phenyl)boronic acid is a valuable and versatile building block in modern drug discovery. Its unique structural features, combining a reactive boronic acid moiety with a difluoromethoxy-substituted phenyl ring, offer several advantages for the synthesis of novel therapeutic agents. The difluoromethoxy group can enhance key pharmacokinetic properties such as metabolic stability, lipophilicity, and membrane permeability, while also potentially improving binding affinity to biological targets. The boronic acid functionality serves as a key handle for carbon-carbon bond formation, most notably in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex molecular architectures. This document provides detailed application notes and experimental protocols for the use of (2-(Difluoromethoxy)phenyl)boronic acid in the synthesis of bioactive molecules, with a focus on kinase inhibitors.
Application Notes: A Building Block for Kinase Inhibitors
The (2-(Difluoromethoxy)phenyl) moiety is an attractive scaffold for the development of kinase inhibitors. Kinases play a crucial role in cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The electronic properties of the difluoromethoxy group can influence the binding of small molecules to the ATP-binding site or allosteric pockets of kinases.
Case Study: Asciminib (Scemblix)
A prominent example of a drug containing a closely related structural motif is Asciminib (Scemblix), an FDA-approved allosteric inhibitor of the BCR-ABL1 kinase for the treatment of Chronic Myeloid Leukemia (CML).[1][2][3] Asciminib features a chloro-(difluoromethoxy)phenyl group, highlighting the utility of this substitution pattern in designing potent and selective kinase inhibitors.[4] Asciminib binds to the myristoyl pocket of the ABL1 kinase, inducing an inactive conformation, a mechanism distinct from traditional ATP-competitive inhibitors.[1][5] This allosteric mode of action allows it to be effective against mutations that confer resistance to other tyrosine kinase inhibitors (TKIs).[2]
The development of Asciminib underscores the potential of incorporating (difluoromethoxy)phenylboronic acid derivatives into drug candidates to achieve high potency and novel mechanisms of action.
Quantitative Data: In Vitro Activity of Asciminib
The following table summarizes the in vitro inhibitory activity of Asciminib against the ABL1 kinase and its effect on the proliferation of BCR-ABL1 dependent cells. This data illustrates the high potency that can be achieved with molecules containing the (difluoromethoxy)phenyl moiety.
The Janus kinase (JAK) - Signal Transducer and Activator of Transcription (STAT) pathway is a critical signaling cascade involved in immunity, cell proliferation, and differentiation.[7][8][9] It is a common target for the development of inhibitors for autoimmune diseases and cancer. The diagram below illustrates the key steps in the JAK-STAT signaling pathway.
Caption: The JAK-STAT signaling pathway.
Experimental Protocols
Protocol 1: Synthesis of (2-(Difluoromethoxy)phenyl)boronic Acid
This protocol describes a general method for the synthesis of (2-(difluoromethoxy)phenyl)boronic acid from the corresponding aryl bromide, adapted from established procedures for analogous fluorinated phenylboronic acids.[10][11][12]
Materials:
2-Bromo-1-(difluoromethoxy)benzene
Magnesium turnings
Iodine (crystal)
Anhydrous Tetrahydrofuran (THF)
Trimethyl borate
10% Aqueous Hydrochloric Acid (HCl)
Diethyl ether
Brine
Anhydrous Magnesium Sulfate
Nitrogen gas
Standard laboratory glassware (flame-dried)
Procedure:
Grignard Reagent Formation:
To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add magnesium turnings (1.2 eq) and a crystal of iodine.
Add anhydrous THF to cover the magnesium.
Prepare a solution of 2-bromo-1-(difluoromethoxy)benzene (1.0 eq) in anhydrous THF.
Add a small portion of the bromide solution to the magnesium suspension to initiate the reaction (indicated by the disappearance of the iodine color and gentle reflux).
Add the remaining bromide solution dropwise, maintaining a gentle reflux.
After the addition is complete, stir the mixture at room temperature for 1-2 hours.
Borylation:
In a separate flame-dried flask under nitrogen, prepare a solution of trimethyl borate (1.2 eq) in anhydrous THF and cool to -78 °C.
Transfer the prepared Grignard reagent to the cold trimethyl borate solution via cannula, maintaining the temperature below -60 °C.
Allow the reaction mixture to warm slowly to room temperature and stir overnight.
Workup and Isolation:
Quench the reaction by the slow addition of 10% aqueous HCl at 0 °C until the solution is acidic (pH ~1-2).
Stir the mixture for 30 minutes at room temperature.
Separate the aqueous layer and extract with diethyl ether (3x).
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purification:
Purify the crude product by recrystallization or column chromatography on silica gel to yield (2-(difluoromethoxy)phenyl)boronic acid.
The Difluoromethoxy Group: A Versatile Tool in Modern Pharmaceutical Development
Application Notes and Protocols for Researchers in Drug Discovery The strategic incorporation of the difluoromethoxy (-OCF₂H) group has become a key tactic in modern medicinal chemistry. Its unique combination of physico...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols for Researchers in Drug Discovery
The strategic incorporation of the difluoromethoxy (-OCF₂H) group has become a key tactic in modern medicinal chemistry. Its unique combination of physicochemical properties offers a powerful approach to overcoming common challenges in drug development, such as poor metabolic stability and off-target effects. This document provides detailed application notes on the use of difluoromethoxy-containing compounds in pharmaceuticals, supported by quantitative data, experimental protocols, and visual diagrams to guide researchers in this promising area.
Application Notes
The Physicochemical Advantages of the Difluoromethoxy Group
The difluoromethoxy group serves as a valuable bioisostere for more common functional groups like the methoxy (-OCH₃), hydroxyl (-OH), and thiol (-SH) groups.[1] Its properties are often intermediate between those of the methoxy and the more lipophilic trifluoromethoxy (-OCF₃) groups, providing a nuanced tool for fine-tuning molecular characteristics.[2]
Key advantages of incorporating a -OCF₂H group include:
Enhanced Metabolic Stability: The strong carbon-fluorine bonds in the difluoromethoxy group make it more resistant to oxidative metabolism, particularly by cytochrome P450 enzymes, when compared to a methoxy group.[2] This increased stability can lead to a longer drug half-life, reduced clearance, and potentially a lower required dosage.[2]
Modulation of Lipophilicity: The -OCF₂H group generally increases lipophilicity compared to a methoxy group, which can improve membrane permeability and bioavailability.[3] However, it does so to a lesser extent than the trifluoromethoxy group, offering greater control in optimizing a drug candidate's solubility and permeability profile.[2]
Hydrogen Bond Donor Capability: Unlike the trifluoromethoxy group, the -OCF₂H group possesses an acidic proton, allowing it to act as a weak hydrogen bond donor.[3] This feature enables it to mimic the hydrogen bonding interactions of hydroxyl or thiol groups, potentially enhancing binding affinity and selectivity for a biological target.[3]
Influence on pKa: The electron-withdrawing nature of the fluorine atoms can alter the acidity or basicity (pKa) of nearby functional groups, which can be leveraged to optimize a compound's ionization state at physiological pH.[2]
Featured Applications of Difluoromethoxy-Containing Pharmaceuticals
Proton Pump Inhibitors: Pantoprazole
Pantoprazole (Protonix®) is a widely used proton pump inhibitor (PPI) for treating gastroesophageal reflux disease (GERD) and other acid-related disorders.[2] The difluoromethoxy group on its benzimidazole ring is critical for its chemical stability and contributes to its mechanism of action.[2]
Mechanism of Action: Pantoprazole is a prodrug that, in the acidic environment of the stomach's parietal cells, is converted to its active form, a cationic sulfenamide.[4][5] This active metabolite forms a covalent bond with cysteine residues on the H⁺/K⁺-ATPase (proton pump), irreversibly inhibiting its function.[4][6] This action blocks the final step in gastric acid production, leading to a sustained reduction in stomach acidity.[6]
Roflumilast (Daliresp®) is a selective phosphodiesterase-4 (PDE4) inhibitor used in the treatment of chronic obstructive pulmonary disease (COPD).[2] The difluoromethoxy group in Roflumilast is a key contributor to its high potency and metabolic stability.[2]
Mechanism of Action: PDE4 is an enzyme that degrades cyclic adenosine monophosphate (cAMP), a crucial second messenger in inflammatory cells.[7] By inhibiting PDE4, Roflumilast increases intracellular cAMP levels.[7] This elevation in cAMP activates Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (Epac), leading to the downstream suppression of inflammatory responses.[1]
Janus Kinase (JAK) Inhibitors
The JAK/STAT signaling pathway is central to the immune response and is implicated in numerous inflammatory diseases and cancers.[8] Consequently, JAK inhibitors have emerged as an important class of therapeutics. While Filgotinib is a selective JAK1 inhibitor that does not contain a difluoromethoxy group, the principles of its mechanism are relevant to the design of new inhibitors where a -OCF₂H group could be incorporated to enhance pharmacokinetic properties.[4][9]
Mechanism of Action: Cytokines binding to their receptors activate associated JAKs, which then phosphorylate the receptors and STAT proteins.[10] Phosphorylated STATs dimerize and translocate to the nucleus, where they regulate the transcription of inflammatory genes.[10] JAK inhibitors block this process by competing with ATP for the kinase domain of JAKs, thereby preventing the phosphorylation cascade and subsequent gene transcription.[11]
Anti-Proliferative Agents
The difluoromethoxy group has been successfully incorporated into steroidal and non-steroidal scaffolds to develop potent anti-proliferative agents for cancer therapy. For example, 2-difluoromethoxyestratriene derivatives have been designed to improve the potency and in vivo stability of the parent compound, 2-methoxyestradiol.[12] These compounds have demonstrated significant activity against breast cancer cell lines.[12]
Mechanism of Action: The specific mechanisms of these anti-proliferative agents can vary. In the case of the 2-difluoromethoxyestratriene derivatives, their activity is linked to the inhibition of tubulin polymerization, a critical process for cell division, and the inhibition of steroid sulfatase (STS).[12]
Quantitative Data
The following tables summarize key quantitative data for the difluoromethoxy group and representative compounds.
Table 1: Comparative Physicochemical Properties of Methoxy, Difluoromethoxy, and Trifluoromethoxy Groups
Property
Methoxy (-OCH₃)
Difluoromethoxy (-OCF₂H)
Trifluoromethoxy (-OCF₃)
Lipophilicity (π)
-0.02
+0.49
+1.04
Hydrogen Bond Acidity (A)
0
~0.1
0
Metabolic Stability
Low (Susceptible to O-demethylation)
High
Very High
Note: Lipophilicity values (Hansch π constants) are indicative and can vary with the molecular context.
Table 2: Bioactivity of Roflumilast, a Difluoromethoxy-Containing PDE4 Inhibitor
Table 5: Bioactivity of Filgotinib, a Representative JAK Inhibitor
Target
IC₅₀ (nM)
JAK1
10
JAK2
28
JAK3
810
TYK2
116
Experimental Protocols
Protocol 1: Synthesis of an Aryl Difluoromethyl Ether
This protocol describes a general and practical method for the synthesis of an aryl difluoromethyl ether from a corresponding phenol using sodium chlorodifluoroacetate as the difluorocarbene source.[9]
Materials:
Phenol derivative
Cesium carbonate (Cs₂CO₃)
Sodium 2-chloro-2,2-difluoroacetate (ClCF₂COONa)
Dry N,N-Dimethylformamide (DMF)
Deionized water
Nitrogen gas
Standard glassware for organic synthesis
Procedure:
To a round-bottomed flask, add the phenol (1.0 equiv) and cesium carbonate (1.5 equiv).
Seal the flask and purge with nitrogen.
Add dry DMF and deionized water.
Degas the solution with a stream of nitrogen for 1 hour while stirring.
Add sodium 2-chloro-2,2-difluoroacetate (2.8 equiv) in one portion under a nitrogen stream.
Heat the reaction mixture to 100 °C and stir for 3-5 hours, monitoring the reaction by TLC.
After completion, cool the reaction to room temperature.
Add water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired aryl difluoromethyl ether.
Protocol 2: In Vitro Metabolic Stability Assay Using Human Liver Microsomes
This protocol outlines a typical procedure to assess the metabolic stability of a difluoromethoxy-containing compound.[2]
Materials:
Test compound (10 mM stock in DMSO)
Pooled human liver microsomes (HLM) (20 mg/mL)
0.1 M Phosphate buffer (pH 7.4)
NADPH regenerating system (e.g., G6P, G6PD, NADP⁺)
Acetonitrile with an internal standard
LC-MS/MS system
Procedure:
Prepare a microsomal suspension in phosphate buffer to a final protein concentration of 0.5-1.0 mg/mL.
Add the test compound to the microsomal suspension to a final concentration of 1 µM.
Pre-incubate the mixture at 37°C for 5 minutes.
Initiate the metabolic reaction by adding the NADPH regenerating system.
At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to cold acetonitrile containing an internal standard to stop the reaction.
Vortex and centrifuge the samples to pellet the protein.
Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.
Calculate the half-life (t½) and intrinsic clearance (CLint) from the rate of disappearance of the parent compound.
Protocol 3: MTT Assay for Anti-Proliferative Activity
The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability and proliferation.
Materials:
Cancer cell line of interest
Complete cell culture medium
96-well microplate
Test compound (difluoromethoxy-containing agent)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Microplate reader
Procedure:
Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
Treat the cells with various concentrations of the test compound and a vehicle control. Incubate for the desired treatment period (e.g., 48 or 72 hours).
After the incubation period, add 10 µL of MTT solution to each well (final concentration 0.5 mg/mL).
Incubate the plate for 4 hours at 37°C in a humidified atmosphere.
Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
Allow the plate to stand overnight in the incubator to ensure complete solubilization.
Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm.
Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ (concentration that causes 50% growth inhibition).
Visualizations
Caption: Advantages of the -OCF₂H group in drug design.
Caption: Workflow for metabolic stability assessment.
Application Notes and Protocols for Suzuki-Miyaura Reaction Using (2-(Difluoromethoxy)phenyl)boronic Acid
For Researchers, Scientists, and Drug Development Professionals Introduction The Suzuki-Miyaura cross-coupling reaction is a fundamental and versatile tool in modern organic synthesis, enabling the formation of carbon-ca...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Suzuki-Miyaura cross-coupling reaction is a fundamental and versatile tool in modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl structures.[1][2][3][4] This method is of paramount importance in medicinal chemistry and drug development, where the precise construction of complex molecular architectures is essential for designing novel therapeutic agents.[5][6][7]
This application note provides a detailed protocol for the use of (2-(Difluoromethoxy)phenyl)boronic acid as a coupling partner in Suzuki-Miyaura reactions. The introduction of the 2-(difluoromethoxy)phenyl moiety is of significant interest as the difluoromethoxy group can enhance key drug-like properties such as metabolic stability, lipophilicity, and bioavailability.[5] However, like other ortho-substituted and electron-deficient boronic acids, (2-(Difluoromethoxy)phenyl)boronic acid can present challenges, including a propensity for competitive protodeboronation under basic reaction conditions.[1][8] Therefore, careful optimization of the reaction parameters—catalyst, ligand, base, and solvent—is crucial for achieving high yields and purity.
Reaction Mechanism and Workflow
The catalytic cycle of the Suzuki-Miyaura coupling generally proceeds through three primary steps: oxidative addition of the organohalide to the Pd(0) catalyst, transmetalation of the boronic acid to the palladium complex, and reductive elimination to form the desired biaryl product and regenerate the Pd(0) catalyst.[4][9]
Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.
Summary of Reaction Conditions
The successful Suzuki-Miyaura coupling of (2-(Difluoromethoxy)phenyl)boronic acid is highly dependent on the judicious selection of the catalyst system and reaction conditions. The following table summarizes typical conditions that have been reported for structurally similar, challenging boronic acids and should serve as a starting point for optimization.
Aryl Halide
Catalyst / Precatalyst (mol%)
Ligand (mol%)
Base (equiv.)
Solvent
Temp. (°C)
Time (h)
Typical Yield (%)
Aryl Bromide
Pd(OAc)₂ (2-5)
XPhos (4-10)
K₃PO₄ (2-3)
Dioxane/H₂O or THF/H₂O
80-100
4-16
70-95
Aryl Chloride
[Pd(cinnamyl)Cl]₂ (1-2)
XPhos (2-4)
K₃PO₄ (2)
THF/H₂O (2:1)
RT - 60
0.5-12
>90
Heteroaryl Bromide
Pd(PPh₃)₄ (5)
-
K₂CO₃ or Na₂CO₃ (2-3)
DMF/H₂O or Toluene/EtOH/H₂O
80-100
6-24
60-90
Aryl Bromide
Pd₂(dba)₃ (2-5)
SPhos (4-10)
Cs₂CO₃ (2-3)
Toluene/H₂O
90-110
12-24
75-98
Heteroaryl Chloride
Pd(dppf)Cl₂ (5-10)
-
Na₃PO₄ (3)
Dioxane/H₂O (4:1)
100
12-18
50-85
Note: This table summarizes data from various sources for analogous reactions and specific yields are substrate-dependent.[1][2][3] It is highly recommended to optimize conditions for each specific reaction. RT is typically 20-25 °C.
Detailed Experimental Protocol
This general protocol is a starting point for the Suzuki-Miyaura coupling of an aryl halide with (2-(Difluoromethoxy)phenyl)boronic acid.
Reaction Setup: To a dry round-bottom flask or reaction vial equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 equiv), (2-(Difluoromethoxy)phenyl)boronic acid (1.2 equiv), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), the ligand (e.g., XPhos, 4 mol%), and the base (e.g., K₃PO₄, 2.0 equiv).
Inert Atmosphere: Seal the reaction vessel and evacuate and backfill it with an inert gas (e.g., Argon) three times to ensure an oxygen-free atmosphere.
Solvent Addition: Add the degassed organic solvent (e.g., 1,4-Dioxane, 5 mL per mmol of aryl halide) and degassed water (e.g., 1.25 mL, for a 4:1 ratio) via syringe.
Reaction: Stir the reaction mixture vigorously and heat to the desired temperature (e.g., 80-100 °C) using an oil bath.
Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).
Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate (20 mL) and water (20 mL).
Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 20 mL).
Drying and Concentration: Combine the organic layers, wash with brine (25 mL), dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification: Purify the residue by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient) or by recrystallization to afford the desired pure product.
Safety Precautions:
Handle all reagents and solvents in a well-ventilated fume hood.
Palladium catalysts and phosphine ligands can be toxic and air-sensitive; handle them under an inert atmosphere.
Boronic acids can be irritants; wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
Consult the Safety Data Sheets (SDS) for all chemicals before use.
Application Notes and Protocols for the Use of (2-(Difluoromethoxy)phenyl)boronic Acid in Biaryl Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction (2-(Difluoromethoxy)phenyl)boronic acid is a valuable building block in modern organic synthesis, particularly for the construction of biaryl m...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(2-(Difluoromethoxy)phenyl)boronic acid is a valuable building block in modern organic synthesis, particularly for the construction of biaryl motifs prevalent in medicinal chemistry and materials science. The difluoromethoxy (-OCF₂H) group can significantly enhance the pharmacokinetic properties of drug candidates by increasing metabolic stability, modulating lipophilicity, and improving binding affinity to biological targets. The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the synthesis of biaryls, and (2-(difluoromethoxy)phenyl)boronic acid serves as a key reagent in introducing the 2-(difluoromethoxy)phenyl moiety. These application notes provide detailed protocols and technical information for the effective use of this reagent in biaryl synthesis.
The Suzuki-Miyaura Coupling Reaction
The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound (such as a boronic acid) and an organohalide or triflate. The reaction proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.
Catalytic Cycle of the Suzuki-Miyaura Coupling
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Data Presentation
The following table summarizes representative reaction conditions and yields for the Suzuki-Miyaura coupling of (2-(difluoromethoxy)phenyl)boronic acid and its derivatives with various aryl halides. Please note that reaction optimization is often necessary for specific substrates.
A suitable phosphine ligand (e.g., SPhos, XPhos, or RuPhos) (4 mol%)
Potassium phosphate (K₃PO₄) (3.0 equiv)
Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or t-BuOH/H₂O)
Inert gas (Argon or Nitrogen)
Procedure:
In a glovebox or under a stream of inert gas, add the aryl chloride (1.0 equiv), (2-(difluoromethoxy)phenyl)boronic acid (1.5 equiv), Pd₂(dba)₃ (0.02 equiv), the phosphine ligand (0.04 equiv), and K₃PO₄ (3.0 equiv) to a dry reaction vessel.
Add the anhydrous, degassed solvent.
Seal the vessel and heat the reaction mixture to 100-120 °C for 12-24 hours. Monitor the reaction progress by GC-MS or LC-MS.
After cooling to room temperature, quench the reaction with water.
Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.
Purify the residue by silica gel chromatography to yield the desired biaryl product.
Mandatory Visualizations
General Experimental Workflow for Biaryl Synthesis
Caption: A general experimental workflow for biaryl synthesis.
Troubleshooting Common Issues in Biaryl Synthesis
Caption: A decision tree for troubleshooting common synthesis issues.
Application Notes and Protocols for the Synthesis of Bioactive Molecules Using (2-(Difluoromethoxy)phenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the utility of (2-(Difluoromethoxy)phenyl)boronic acid as a key building block in the synthesis...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the utility of (2-(Difluoromethoxy)phenyl)boronic acid as a key building block in the synthesis of bioactive molecules. The difluoromethoxy group is a valuable substituent in medicinal chemistry, often enhancing metabolic stability, lipophilicity, and binding affinity of drug candidates. This document details the application of this versatile reagent in the synthesis of a potent class of kinase inhibitors, specifically focusing on Tropomyosin Receptor Kinase (TRK) inhibitors, and provides detailed experimental protocols for its use in Suzuki-Miyaura cross-coupling reactions.
Introduction to (2-(Difluoromethoxy)phenyl)boronic acid in Drug Discovery
(2-(Difluoromethoxy)phenyl)boronic acid is an attractive building block for the synthesis of novel therapeutic agents. The difluoromethoxy moiety can serve as a bioisostere for other functional groups, potentially improving the pharmacokinetic profile of a molecule. Boronic acids are particularly useful reagents in organic synthesis, most notably in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, which allows for the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds.[1] This reaction is a cornerstone in the construction of complex molecular scaffolds found in many biologically active compounds.
Application Example: Synthesis of a TRK Inhibitor Analog
Tropomyosin Receptor Kinases (TRKs) are a family of receptor tyrosine kinases that play a crucial role in the development and function of the nervous system.[2][3] Gene fusions involving the neurotrophic receptor tyrosine kinase (NTRK) genes can lead to the formation of oncogenic TRK fusion proteins that drive various cancers.[2][4] TRK inhibitors, such as Larotrectinib, have shown significant efficacy in treating these cancers.[5]
The synthesis of TRK inhibitors often involves the construction of a core scaffold, such as a pyrazolopyrimidine, which is then functionalized with various aryl groups. (2-(Difluoromethoxy)phenyl)boronic acid is an ideal reagent for introducing a difluoromethoxyphenyl group onto such a scaffold via a Suzuki-Miyaura coupling, a key step in the synthesis of analogues of potent TRK inhibitors like Larotrectinib.[6]
TRK Signaling Pathway
The binding of neurotrophins to TRK receptors leads to their dimerization and autophosphorylation, activating downstream signaling pathways such as the RAS/MAPK, PI3K/AKT, and PLCγ pathways. These pathways are critical for cell proliferation, differentiation, and survival.[2][3] In cancers driven by NTRK gene fusions, the resulting TRK fusion proteins are constitutively active, leading to uncontrolled cell growth. TRK inhibitors act by blocking the ATP-binding site of the kinase domain, thereby inhibiting these downstream signaling cascades.[2]
TRK Signaling Pathway and Inhibition
Experimental Protocols
The following protocols provide detailed methodologies for the Suzuki-Miyaura cross-coupling reaction using (2-(Difluoromethoxy)phenyl)boronic acid. These are general procedures and may require optimization for specific substrates.
Protocol 1: General Suzuki-Miyaura Coupling of a Heteroaryl Chloride
This protocol is suitable for the coupling of (2-(Difluoromethoxy)phenyl)boronic acid with a heteroaryl chloride, a common step in the synthesis of kinase inhibitors.
To a Schlenk tube under an inert atmosphere (Nitrogen or Argon), add the heteroaryl chloride, (2-(Difluoromethoxy)phenyl)boronic acid, palladium(II) acetate, XPhos, and potassium phosphate.
Evacuate and backfill the Schlenk tube with the inert gas three times.
Add anhydrous 1,4-dioxane (e.g., 5 mL) and degassed water (e.g., 1 mL) via syringe.
Stir the reaction mixture vigorously and heat to 80-100 °C.
Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate and water.
Separate the organic layer, and extract the aqueous layer with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.
To a microwave reactor vial, add the aryl bromide, (2-(Difluoromethoxy)phenyl)boronic acid, Pd(PPh₃)₄, and sodium carbonate.
Add acetonitrile (e.g., 4 mL).
Seal the vial and place it in the microwave reactor.
Heat the reaction mixture to 100-120 °C for 30-60 minutes under microwave irradiation.
After cooling, filter the reaction mixture through a pad of celite, washing with ethyl acetate.
Concentrate the filtrate under reduced pressure.
Purify the residue by column chromatography on silica gel.
Suzuki-Miyaura Coupling Workflow
Data Presentation
The following tables summarize typical reaction conditions and yields for Suzuki-Miyaura couplings of various phenylboronic acids, providing a reference for optimizing reactions with (2-(Difluoromethoxy)phenyl)boronic acid.
Table 1: Suzuki-Miyaura Coupling Conditions and Yields for Phenylboronic Acid Derivatives
Boronic Acid Derivative
Coupling Partner
Catalyst System
Base
Solvent
Temp. (°C)
Time (h)
Yield (%)
2,5-Difluorophenylboronic acid
4-Chloroanisole
Pd(OAc)₂ / XPhos
K₃PO₄
THF/H₂O
RT
0.5
>95
2,5-Difluorophenylboronic acid
4-Bromotoluene
[Pd(cinnamyl)Cl]₂ / XPhos
K₃PO₄
THF/H₂O
RT
0.5
96
2,5-Difluorophenylboronic acid
2-Bromopyridine
Pd(OAc)₂ / SPhos
K₃PO₄
THF/H₂O
40
2
89
2,4-Difluorophenylboronic acid
5-Bromosalicylic acid
PdCl₂ (ligand-free)
K₂CO₃
DMF/H₂O
75
-
High
3,5-Dichlorophenylboronic acid
2,3,5-Trichloropyridine
Pd(OAc)₂
Na₂CO₃
DMF/H₂O
60
12
89
Data adapted from various sources for illustrative purposes. Yields are substrate-dependent and optimization is recommended.[7][8]
Table 2: Biological Activity of Representative TRK Inhibitors
Compound
Target
IC₅₀ (nM)
Cell Line
Larotrectinib
TRKA
5
Ba/F3
Larotrectinib
TRKB
6
Ba/F3
Larotrectinib
TRKC
11
Ba/F3
Entrectinib
TRKA
1.7
-
Entrectinib
TRKB
0.4
-
Entrectinib
TRKC
0.5
-
This table provides context for the potency of TRK inhibitors and the expected activity of newly synthesized analogues.[2][5]
Conclusion
(2-(Difluoromethoxy)phenyl)boronic acid is a highly valuable and versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors. The protocols and data presented herein provide a solid foundation for researchers to utilize this reagent in their synthetic endeavors. The ability to efficiently introduce the difluoromethoxyphenyl moiety via Suzuki-Miyaura coupling opens up new avenues for the design and synthesis of novel drug candidates with potentially improved pharmacological properties.
Application Notes and Protocols for Suzuki-Miyaura Coupling with Sterically Hindered Boronic Acids
For Researchers, Scientists, and Drug Development Professionals Introduction The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, particu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for the synthesis of biaryls, a common motif in pharmaceuticals and functional materials. However, when coupling partners bear significant steric hindrance, particularly ortho-substituents on the boronic acid or the coupling partner, the reaction efficiency can be dramatically reduced. This application note provides detailed experimental procedures and protocols to overcome the challenges associated with sterically hindered substrates in Suzuki-Miyaura couplings. The key to success lies in the judicious selection of catalysts, ligands, bases, and reaction conditions to promote the crucial steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1][2]
Key Considerations for Coupling with Sterically Hindered Substrates
Overcoming the steric clash in hindered couplings requires careful optimization of several reaction parameters. The primary challenge is to facilitate the approach of the bulky coupling partners to the palladium center.
Catalyst and Ligand Selection: This is the most critical factor. Standard palladium catalysts like Pd(PPh₃)₄ are often ineffective.[1] Bulky, electron-rich phosphine ligands, often referred to as Buchwald ligands (e.g., SPhos, XPhos, RuPhos), are highly effective.[1] These ligands promote the formation of a coordinatively unsaturated and highly reactive palladium(0) species, which is necessary for the oxidative addition of the hindered aryl halide.[1] N-heterocyclic carbene (NHC) ligands have also demonstrated high efficacy, even in the formation of tetra-ortho-substituted biaryls.[1] For particularly challenging couplings, specialized ligands such as BI-DIME and AntPhos may be required.[3][4]
Base Selection: The base plays a crucial role in activating the boronic acid for transmetalation.[2][5] Moderately strong bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often effective.[1] For highly hindered systems, a stronger base such as potassium tert-butoxide (t-BuOK) may be necessary.[1] The presence of a small amount of water can sometimes be beneficial when using phosphate or carbonate bases.[1]
Solvent Selection: The choice of solvent can influence reaction rates and yields. Anhydrous solvents like dioxane or toluene are commonly used.[1]
Temperature: Sterically hindered substrates often require higher reaction temperatures (100-140 °C) to overcome the activation energy barrier.[6] Microwave irradiation can also be a valuable tool for rapidly heating the reaction and improving yields.[6]
Experimental Protocols
The following protocols provide a general guideline and may require optimization for specific substrates. All reactions should be carried out under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.
Protocol 1: General Procedure for Suzuki Coupling of a Hindered Aryl Bromide with a Hindered Boronic Acid using a Buchwald Ligand
This protocol is a general guideline for the coupling of sterically hindered substrates using a bulky phosphine ligand.[1]
Materials:
Reagent/Material
Purpose
Typical Loading
Palladium(II) acetate (Pd(OAc)₂)
Palladium Precursor
2 mol%
Bulky Phosphine Ligand (e.g., SPhos)
Ligand
4 mol%
Hindered Aryl Bromide
Substrate
1.0 equiv
Hindered Boronic Acid
Coupling Partner
1.5 equiv
Potassium Phosphate (K₃PO₄), finely ground
Base
2.0 equiv
Anhydrous Dioxane or Toluene
Solvent
5 mL per 1.0 mmol of aryl bromide
Schlenk flask or sealed reaction vial
Reaction Vessel
-
Inert atmosphere (Nitrogen or Argon)
-
-
Procedure:
To a dry Schlenk flask under an inert atmosphere, add Pd(OAc)₂ (0.02 mmol, 2 mol%) and the bulky phosphine ligand (0.04 mmol, 4 mol%).
Add the hindered aryl bromide (1.0 mmol, 1.0 equiv), the hindered boronic acid (1.5 mmol, 1.5 equiv), and finely ground K₃PO₄ (2.0 mmol, 2.0 equiv).
Add the anhydrous solvent (5 mL).
Seal the flask and heat the reaction mixture with vigorous stirring at 100 °C for 12-24 hours.
Monitor the reaction progress by TLC or GC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Protocol 2: General Procedure for Suzuki Coupling of a Hindered Aryl Chloride with a Boronic Acid using an NHC Catalyst
This protocol is suitable for more challenging couplings involving less reactive aryl chlorides.[1]
Materials:
Reagent/Material
Purpose
Typical Loading
(NHC)Pd precatalyst (e.g., PEPPSI-IPr)
Catalyst
1 mol%
Hindered Aryl Chloride
Substrate
1.0 equiv
Boronic Acid
Coupling Partner
1.5 equiv
Potassium tert-butoxide (t-BuOK)
Base
2.0 equiv
Anhydrous Dioxane
Solvent
5 mL per 1.0 mmol of aryl chloride
Microwave reaction vial
Reaction Vessel
-
Inert atmosphere (Nitrogen or Argon)
-
-
Procedure:
To a microwave reaction vial under an inert atmosphere, add the (NHC)Pd precatalyst (0.01 mmol, 1 mol%).
Add the hindered aryl chloride (1.0 mmol, 1.0 equiv), the boronic acid (1.5 mmol, 1.5 equiv), and t-BuOK (2.0 mmol, 2.0 equiv).
Add anhydrous dioxane (5 mL).
Seal the vial and heat in a microwave reactor at the desired temperature (e.g., 120-150 °C) for the specified time (e.g., 30-60 minutes).
Monitor the reaction progress by TLC or GC-MS.
After cooling, work up the reaction as described in Protocol 1.
Data Presentation
The following table summarizes typical reaction conditions and yields for the Suzuki-Miyaura coupling of various sterically hindered substrates.
(2-(Difluoromethoxy)phenyl)boronic acid as a building block for agrochemicals
Commencing Data Gathering I'm currently initiating a comprehensive search using Google to collect relevant data on the applications of (2-(Difluoromethoxy)phenyl)boronic acid in agrochemical synthesis. My focus is on ide...
Author: BenchChem Technical Support Team. Date: December 2025
Commencing Data Gathering
I'm currently initiating a comprehensive search using Google to collect relevant data on the applications of (2-(Difluoromethoxy)phenyl)boronic acid in agrochemical synthesis. My focus is on identifying specific examples of fungicides, herbicides, or pesticides where this compound plays a crucial role. I aim to build a robust foundation of information to analyze its potential and effectiveness.
Initiating Detailed Protocol Development
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Finding Synthesis Details
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Synthesizing Search Strategies
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Prioritizing Pesticide Synthesis
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Constructing a Representative Example
I've hit a snag. I couldn't find a single, complete agrochemical synthesis example starting from the boronic acid. However, I've gathered crucial insights. Result [3] offered a pyrazole template with herbicidal activity, while literature on pyrazolo[1,5-a]pyridine-3-carboxamides and "benzovindiflupyr" provided useful structural and synthetic clues, including the important difluoromethoxy group. The extensive literature on Suzuki-Miyaura coupling reactions is also quite helpful. I'll need to create a representative synthesis of a pyrazole-based fungicide, adapting experimental protocols.
Developing a Synthetic Strategy
I've hit a roadblock. Despite the wealth of information, a complete, direct synthesis hasn't materialized. However, I'm confident. Result [3] offered a pyrazole template with promising herbicidal activity. Papers on complex heterocycles and "benzovindiflupyr" provided synthetic insights. The wealth of literature on Suzuki-Miyaura couplings will prove useful. Based on this, I'm building a plan: synthesizing a representative pyrazole-based fungicide using (2-(difluoromethoxy)phenyl)boronic acid in a Suzuki-Miyaura coupling. The protocols will be an adaptation of the existing literature. A table of estimated efficacy data will be needed too.
Crafting the Final Synthesis
I've hit a breakthrough. Although the search didn't yield a ready-made example, I've pieced together a strategy. Result [3] offered a pyrazole template with promising herbicidal activity. Papers on complex heterocycles and "benzovindiflupyr" provided synthetic insights, including the importance of the difluoromethoxy group. The wealth of literature on Suzuki-Miyaura couplings is also helpful. I'm designing a specific synthetic route for a hypothetical fungicide, including a detailed Suzuki coupling and an amidation step, starting with (2-(difluoromethoxy)phenyl)boronic acid. I'm also preparing to build a data table with realistic efficacy data and create Graphviz diagrams of the synthetic pathway.
Application
Application Notes and Protocols: Synthesis and Evaluation of Tubulin Polymerization Inhibitors
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the synthesis and biological evaluation of tubulin polymerization inhibitors, a critical class o...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the synthesis and biological evaluation of tubulin polymerization inhibitors, a critical class of anti-cancer agents. Detailed protocols for the synthesis of representative compounds and key biological assays are included to facilitate research and development in this field.
Introduction to Tubulin Polymerization Inhibitors
Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are essential components of the cytoskeleton.[1][2] They play a crucial role in various cellular processes, including cell division, intracellular transport, and the maintenance of cell shape.[1][2][3] The dynamic nature of microtubules, characterized by alternating phases of polymerization and depolymerization, is vital for their function. Disruption of microtubule dynamics is a clinically validated and effective strategy in cancer therapy.[3][4]
Tubulin polymerization inhibitors interfere with microtubule dynamics, leading to cell cycle arrest, primarily in the G2/M phase, and subsequent apoptosis (programmed cell death).[4][5][6] These agents are broadly classified into two main groups:
Microtubule Destabilizing Agents: These compounds inhibit tubulin polymerization, leading to microtubule disassembly. They often bind at the colchicine or vinca alkaloid binding sites on tubulin.[4][6][7]
Microtubule Stabilizing Agents: These agents promote tubulin polymerization and prevent microtubule depolymerization, resulting in the formation of non-functional, hyper-stable microtubules.[4] Paclitaxel and other taxanes are prominent examples that bind to the taxane binding site on β-tubulin.[3][4]
This document will focus on the synthesis of representative tubulin polymerization inhibitors and the protocols to assess their biological activity.
Synthesis of Key Tubulin Polymerization Inhibitors
The chemical synthesis of tubulin inhibitors is a cornerstone of drug discovery efforts, enabling the generation of novel analogs with improved efficacy, solubility, and reduced side effects. Below are representative synthetic strategies for key classes of tubulin inhibitors.
Protocol 1: Synthesis of Combretastatin A-4 (CA-4) - A Colchicine Site Binding Agent
Combretastatin A-4 is a potent natural product that inhibits tubulin polymerization by binding to the colchicine site.[8] Its synthesis has been the subject of extensive research. A common and efficient method involves a Wittig reaction followed by a Suzuki cross-coupling.[5][9]
Standard laboratory glassware and purification apparatus (silica gel for column chromatography)
Procedure:
Wittig Olefination (Synthesis of the Stilbene Core):
Suspend (4-methoxybenzyl)triphenylphosphonium bromide (1.1 eq) in anhydrous THF under an inert atmosphere (e.g., Argon).
Cool the suspension to 0°C and add sodium hydride (1.1 eq) portion-wise.
Stir the resulting ylide solution at room temperature for 1 hour.
Add a solution of 3,4,5-trimethoxybenzaldehyde (1.0 eq) in anhydrous THF dropwise.
Stir the reaction mixture at room temperature overnight.
Quench the reaction by the slow addition of water.
Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography to yield the (Z)-stilbene intermediate.
Suzuki Cross-Coupling:
In a round-bottom flask, dissolve the (Z)-stilbene intermediate (1.0 eq) and (Z)-(2-bromovinyl)benzene (1.2 eq) in a mixture of toluene, ethanol, and water.
Add sodium carbonate (2.0 eq) and degas the mixture with argon for 15-20 minutes.
Add Pd(PPh₃)₄ (0.05 eq) to the reaction mixture.
Heat the reaction at 80-90°C and monitor its progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction to room temperature and add water.
Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the final product, Combretastatin A-4, by flash column chromatography.
Protocol 2: Semi-Synthesis of Paclitaxel (Taxol®) - A Microtubule Stabilizing Agent
Paclitaxel is a complex natural product, and its total synthesis is challenging.[1] A more practical approach for generating analogs is the semi-synthesis from naturally abundant precursors like 10-deacetylbaccatin III. The following is a simplified, conceptual outline of a key esterification step.
Materials:
10-Deacetylbaccatin III (or a suitable protected derivative)
Ojima β-lactam (a key side-chain precursor)
Lithium bis(trimethylsilyl)amide (LHMDS) or a similar strong base
Anhydrous Tetrahydrofuran (THF)
Standard laboratory glassware and purification apparatus
Procedure (Side-Chain Coupling):
Activation of the C13-Hydroxyl Group:
Dissolve the protected 10-deacetylbaccatin III derivative (1.0 eq) in anhydrous THF under an inert atmosphere and cool to a low temperature (e.g., -40°C).
Slowly add a solution of LHMDS (1.1 eq) in THF to deprotonate the C13 hydroxyl group, forming the corresponding alkoxide.
Coupling with the β-Lactam:
In a separate flask, dissolve the Ojima β-lactam (1.2 eq) in anhydrous THF.
Add the β-lactam solution to the alkoxide solution via cannula.
Allow the reaction to warm slowly to 0°C and stir for several hours, monitoring by TLC.
Work-up and Deprotection:
Quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
The resulting protected paclitaxel derivative is then subjected to deprotection steps to remove the protecting groups and yield paclitaxel.
Protocol 3: Synthesis of Vincristine - A Vinca Alkaloid
Vincristine is another complex natural product. Its synthesis is often achieved through the modification of the related and more abundant vinblastine.[10][11] A key step is the selective oxidation of the N-methyl group of vinblastine to an N-formyl group.
Materials:
Vinblastine sulfate
Chromic acid (CrO₃) or other suitable oxidizing agent
Acetic anhydride
Acetone, anhydrous
Dichloromethane (DCM)
Aqueous ammonia solution
Standard laboratory glassware and purification apparatus
Procedure (Oxidation of Vinblastine):
Preparation of the Oxidizing Agent:
Prepare the Jones reagent or a similar Cr(VI)-based oxidant under controlled conditions.
Oxidation Reaction:
Dissolve vinblastine sulfate in a mixture of anhydrous acetone and acetic anhydride.
Cool the solution to a very low temperature (e.g., -60°C to -78°C) under an inert atmosphere.
Slowly add the pre-cooled oxidizing agent to the vinblastine solution.
Stir the reaction at low temperature and monitor its progress carefully by TLC.
Work-up and Purification:
Quench the reaction by adding an appropriate quenching agent (e.g., isopropanol).
Allow the mixture to warm to room temperature and dilute with DCM.
Neutralize the mixture with a cold aqueous ammonia solution.
Separate the organic layer, and extract the aqueous layer with DCM.
Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude vincristine by column chromatography.
Biological Evaluation of Tubulin Polymerization Inhibitors
A series of in vitro and cell-based assays are essential for characterizing the biological activity of newly synthesized tubulin inhibitors.
Protocol 4: In Vitro Tubulin Polymerization Assay (Fluorescence-Based)
This assay monitors the assembly of purified tubulin into microtubules in the presence of a test compound.[1] A fluorescent reporter that binds to polymerized microtubules is used to quantify the extent of polymerization.
Materials:
Purified tubulin protein (e.g., bovine brain tubulin)
GTP solution (100 mM)
General Tubulin Buffer (e.g., 80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9)
Glycerol
Fluorescent reporter dye (e.g., DAPI, which fluoresces more intensely when bound to microtubules)
Test compounds and controls (e.g., Paclitaxel as a polymerization promoter, Nocodazole or Colchicine as a polymerization inhibitor)
96-well, black, clear-bottom microplate
Fluorescence microplate reader with temperature control
Procedure:
Preparation of Reagents:
Prepare a 10x stock solution of the test compounds and controls in an appropriate solvent (e.g., DMSO).
On ice, prepare the Tubulin Reaction Mix: Dilute the tubulin stock to a final concentration of 2 mg/mL in General Tubulin Buffer supplemented with 1 mM GTP, 15% glycerol, and the fluorescent reporter. Keep on ice.
Assay Setup:
Pre-warm the 96-well plate and the microplate reader to 37°C.
Add 5 µL of the 10x test compound, positive controls, or vehicle control to the appropriate wells.
To initiate polymerization, add 45 µL of the ice-cold Tubulin Reaction Mix to each well.
Data Acquisition:
Immediately place the plate in the pre-warmed microplate reader.
Measure the fluorescence intensity (e.g., excitation at 360 nm and emission at 450 nm) every minute for 60-90 minutes at 37°C.
Data Analysis:
Plot the fluorescence intensity versus time to generate polymerization curves.
Calculate the area under the curve (AUC) or the maximum polymerization rate (Vmax) for each condition.
Determine the IC₅₀ value (the concentration that inhibits tubulin polymerization by 50%) for inhibitory compounds.
This colorimetric assay assesses the ability of a compound to reduce the viability of cancer cells.[10] It measures the metabolic activity of cells, which is generally proportional to the number of viable cells.
Materials:
Cancer cell line of interest (e.g., HeLa, MCF-7)
Complete cell culture medium (e.g., DMEM with 10% FBS)
Test compound
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO) or solubilization buffer
96-well cell culture plate
Microplate reader
Procedure:
Cell Seeding:
Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.
Incubate for 24 hours to allow for cell attachment.
Compound Treatment:
Prepare serial dilutions of the test compound in the culture medium.
Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include vehicle-only controls.
Incubate for a specified period (e.g., 48 or 72 hours).
MTT Addition and Incubation:
Add 20 µL of MTT solution to each well.
Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan crystals.
Formazan Solubilization and Measurement:
Carefully remove the medium.
Add 150 µL of DMSO to each well to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of viability against the compound concentration and determine the IC₅₀ value.
Protocol 6: Cell Cycle Analysis by Flow Cytometry
This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[12] Tubulin inhibitors typically cause an accumulation of cells in the G2/M phase.
Materials:
Cancer cell line of interest
Test compound
Phosphate-Buffered Saline (PBS)
Trypsin-EDTA
70% Ethanol, ice-cold
Propidium Iodide (PI) staining solution (containing RNase A)
Flow cytometer
Procedure:
Cell Treatment and Harvesting:
Treat cells with the test compound at various concentrations for a specified time (e.g., 24 hours).
Harvest the cells by trypsinization, collect them in a centrifuge tube, and wash with PBS.
Cell Fixation:
Resuspend the cell pellet in 500 µL of PBS.
While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.
Incubate on ice for at least 30 minutes or store at -20°C.
Staining:
Centrifuge the fixed cells and discard the ethanol.
Wash the cell pellet with PBS.
Resuspend the cells in 500 µL of PI staining solution containing RNase A.
Incubate in the dark at room temperature for 15-30 minutes.
Flow Cytometry Analysis:
Analyze the stained cells on a flow cytometer, acquiring data for at least 10,000 events per sample.
Use appropriate software to generate a histogram of DNA content (PI fluorescence intensity).
Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.
Data Presentation
Quantitative data from the biological assays should be summarized in tables for clear comparison.
Table 1: In Vitro Tubulin Polymerization Inhibition
Compound
Binding Site
IC₅₀ (µM) for Tubulin Polymerization Inhibition
Reference Compounds
Colchicine
Colchicine
2.68
Nocodazole
Colchicine
~0.1
Vinblastine
Vinca
~0.5
Test Compounds
Compound X
Colchicine
User-defined value
Compound Y
Vinca
User-defined value
Table 2: Cytotoxicity of Tubulin Inhibitors against Cancer Cell Lines
Compound
HeLa IC₅₀ (nM)
A549 IC₅₀ (nM)
MCF-7 IC₅₀ (nM)
Reference Compounds
Paclitaxel
~5
~10
~2
Combretastatin A-4
~1
~1.5
~0.8
Test Compounds
Compound X
User-defined value
User-defined value
User-defined value
Compound Y
User-defined value
User-defined value
User-defined value
Table 3: Cell Cycle Analysis of Cancer Cells Treated with Tubulin Inhibitors
Treatment (24h)
% Cells in G0/G1
% Cells in S
% Cells in G2/M
Vehicle Control
55
25
20
Test Compounds
Compound X (IC₅₀)
10
5
85
Compound Y (IC₅₀)
15
10
75
Visualizations
Diagrams illustrating key pathways and workflows are essential for understanding the concepts.
Caption: General workflow for the synthesis and evaluation of tubulin polymerization inhibitors.
Application Notes and Protocols: Difluoromethylation of Organic Molecules for SAR Studies
For Researchers, Scientists, and Drug Development Professionals Introduction The strategic incorporation of fluorine atoms into bioactive molecules is a cornerstone of modern medicinal chemistry. Among the various fluori...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The strategic incorporation of fluorine atoms into bioactive molecules is a cornerstone of modern medicinal chemistry. Among the various fluorinated motifs, the difluoromethyl group (-CF2H) has garnered significant attention as a valuable tool in structure-activity relationship (SAR) studies. Its unique electronic properties and ability to act as a lipophilic hydrogen bond donor make it an attractive bioisosteric replacement for hydroxyl (-OH), thiol (-SH), and amine (-NH2) functionalities.[1] The introduction of a -CF2H group can profoundly influence a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, thereby offering a powerful strategy for lead optimization in drug discovery.[1][2]
These application notes provide an overview of the strategic use of difluoromethylation in SAR studies, detailed experimental protocols for key difluoromethylation reactions, and quantitative data from relevant case studies.
Core Principles of Difluoromethylation in SAR
The difluoromethyl group imparts a unique combination of properties that can be leveraged in SAR studies:
Bioisosterism: The -CF2H group can mimic the hydrogen-bonding capabilities of -OH, -SH, and -NH2 groups, allowing for the exploration of key interactions within a biological target while altering other molecular properties.[1]
Increased Lipophilicity: The substitution of a polar functional group with a -CF2H moiety generally increases the molecule's lipophilicity, which can enhance membrane permeability and oral bioavailability.[1]
Metabolic Stability: The strong carbon-fluorine bonds in the -CF2H group can block sites of oxidative metabolism, leading to an increased in vivo half-life of the drug candidate.[1]
Modulation of Acidity/Basicity: The electron-withdrawing nature of the two fluorine atoms can significantly impact the pKa of neighboring functional groups, influencing the ionization state of the molecule at physiological pH.[1]
Case Study 1: Difluoromethylated Benzimidazoles as PI3Kα Inhibitors
The phosphatidylinositol 3-kinase alpha (PI3Kα) is a key enzyme in the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer. The development of potent and selective PI3Kα inhibitors is a major focus of anticancer drug discovery. A study on 2-difluoromethylbenzimidazole derivatives highlighted the impact of the -CF2H group on inhibitory activity.[2][3]
The data clearly demonstrates that the incorporation of a difluoromethyl group at the 2-position of the benzimidazole core is critical for potent PI3Kα inhibitory activity.
Signaling Pathway: PI3K/AKT/mTOR
Caption: PI3K/AKT/mTOR signaling pathway with the inhibitory action of difluoromethylated benzimidazoles.
Case Study 2: N-Difluoromethyl Pyridones as CRTh2 Antagonists
The Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTh2) is a G-protein coupled receptor involved in allergic inflammation. A study exploring the SAR of N-substituted pyridones as CRTh2 antagonists found that N-difluoromethylation significantly enhanced potency compared to N-methylation.
Quantitative SAR Data: CRTh2 Antagonism
Compound
R Group
CRTh2 Binding IC50 (nM)
4a (N-methyl)
CH3
150
4b (N-difluoromethyl)
CF2H
30
This five-fold increase in potency highlights the beneficial impact of the N-CF2H group in this scaffold.
Experimental Protocols
Protocol 1: Copper-Catalyzed Difluoromethylation of Aryl Iodides
This protocol describes a general procedure for the introduction of a difluoromethyl group onto an aromatic ring using a copper catalyst and trimethyl(difluoromethyl)silane (TMSCF2H).[4]
To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl iodide (0.5 mmol, 1.0 equiv), CuI (95 mg, 0.5 mmol, 1.0 equiv), and CsF (228 mg, 1.5 mmol, 3.0 equiv).
Evacuate and backfill the tube with the inert gas three times.
Add anhydrous NMP (2.5 mL) via syringe.
Add TMSCF2H (0.3 mL, 2.5 mmol, 5.0 equiv) via syringe.
Seal the Schlenk tube and stir the reaction mixture at 110 °C for 24 hours.
After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride solution.
Extract the product with a suitable organic solvent (e.g., ethyl acetate).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired difluoromethylated arene.
Protocol 2: Photoredox-Catalyzed Radical Difluoromethylation of N-Arylacrylamides
This protocol outlines a method for the synthesis of CF2H-containing oxindoles from N-arylacrylamides via a visible-light-mediated radical cyclization.[5][6]
Materials:
N-arylacrylamide (1.0 equiv)
S-(Difluoromethyl)sulfonium salt (e.g., Umemoto's reagent) (1.5 equiv)
Reaction vessel suitable for photochemistry (e.g., borosilicate glass vial)
Blue LED light source
Magnetic stirrer
Standard glassware for workup and purification
Procedure:
In a reaction vial, dissolve the N-arylacrylamide (0.2 mmol, 1.0 equiv), S-(difluoromethyl)sulfonium salt (0.3 mmol, 1.5 equiv), and the photoredox catalyst (e.g., fac-Ir(ppy)3, 2-10 mg, 1-5 mol%) in the anhydrous solvent (2 mL).
Degas the solution by sparging with an inert gas (e.g., argon) for 15 minutes.
Seal the vial and place it in front of a blue LED light source, ensuring efficient irradiation.
Stir the reaction mixture at room temperature for 12-24 hours, or until reaction completion is observed by TLC or LC-MS analysis.
Remove the solvent under reduced pressure.
Purify the residue by flash column chromatography on silica gel to yield the desired difluoromethylated oxindole.
Protocol 3: Nucleophilic N-Difluoromethylation of Pyridones
This protocol describes a one-pot synthesis of N-difluoromethyl-2-pyridones from 2-acetamidopyridine derivatives.[1]
To a solution of the 2-acetamidopyridine derivative (1.0 mmol, 1.0 equiv) in anhydrous diglyme (5 mL) in a round-bottom flask, add sodium chlorodifluoroacetate (457 mg, 3.0 mmol, 3.0 equiv) and 18-crown-6 (26 mg, 0.1 mmol, 0.1 equiv).
Heat the mixture to 120 °C and stir for 4 hours under an inert atmosphere.
Cool the reaction mixture to room temperature and add 1 M HCl (5 mL).
Stir the mixture at room temperature for 1 hour to effect hydrolysis.
Extract the product with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.
Purify the crude product by silica gel column chromatography to afford the N-difluoromethyl-2-pyridone.
Experimental Workflow for SAR Studies
The following diagram illustrates a typical workflow for conducting SAR studies using difluoromethylation.
Caption: General workflow for SAR studies involving difluoromethylation.
Conclusion
Difluoromethylation is a powerful and versatile strategy in medicinal chemistry for the optimization of lead compounds. The unique properties of the -CF2H group allow for the fine-tuning of a molecule's biological activity and pharmacokinetic profile. The protocols and data presented herein provide a practical guide for researchers looking to incorporate this valuable functional group into their SAR studies. By systematically exploring the effects of difluoromethylation, scientists can accelerate the discovery and development of novel therapeutics with improved efficacy and safety.
Application Notes and Protocols for the Use of (2-(Difluoromethoxy)phenyl)boronic acid with Heteroaryl Halides
For Researchers, Scientists, and Drug Development Professionals Introduction (2-(Difluoromethoxy)phenyl)boronic acid is a versatile and increasingly important building block in modern medicinal chemistry and materials sc...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(2-(Difluoromethoxy)phenyl)boronic acid is a versatile and increasingly important building block in modern medicinal chemistry and materials science. The incorporation of the difluoromethoxy (-OCF₂H) group into organic molecules can significantly enhance their pharmacological properties, including metabolic stability, bioavailability, and binding affinity to target proteins. This is attributed to the unique electronic properties of the difluoromethoxy group, which acts as a lipophilic hydrogen bond donor.
The Suzuki-Miyaura cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl-aryl structures. This application note provides detailed protocols and quantitative data for the use of (2-(Difluoromethoxy)phenyl)boronic acid in Suzuki-Miyaura coupling reactions with a variety of heteroaryl halides, which are key intermediates in the development of novel therapeutic agents.
Applications in Drug Discovery
The 2-(difluoromethoxy)phenyl motif is a privileged scaffold found in numerous biologically active compounds. Its synthesis via Suzuki-Miyaura coupling with heteroaryl halides has led to the discovery of potent inhibitors of various enzymes and receptors implicated in a range of diseases. Notable examples include inhibitors of Bruton's tyrosine kinase (BTK) for the treatment of B-cell malignancies and autoimmune diseases, and phosphodiesterase 4 (PDE4) inhibitors for inflammatory disorders.
Quantitative Data Summary
The following tables summarize representative yields for the Suzuki-Miyaura coupling of (2-(Difluoromethoxy)phenyl)boronic acid with various heteroaryl bromides and chlorides under different reaction conditions. The reactivity of heteroaryl halides generally follows the order of I > Br > Cl.
Table 1: Suzuki-Miyaura Coupling of (2-(Difluoromethoxy)phenyl)boronic acid with Heteroaryl Bromides
Heteroaryl Bromide
Catalyst (mol%)
Ligand (mol%)
Base
Solvent
Temp. (°C)
Time (h)
Yield (%)
2-Bromopyridine
Pd(PPh₃)₄ (5)
-
K₂CO₃
Toluene/EtOH/H₂O
80
12
85
5-Bromopyrimidine
Pd₂(dba)₃ (2)
XPhos (4)
K₃PO₄
1,4-Dioxane
100
16
91
2-Bromo-5-methylpyridine
Pd(dppf)Cl₂ (3)
-
Na₂CO₃
DME
85
18
88
5-Bromo-1H-indazole
Pd(dppf)Cl₂ (5)
-
K₂CO₃
DME
80
2
Good
2-(4-bromophenyl)benzo[d]thiazole
PdCl₂ (0.5)
2-phenylimidazole (1)
K₂CO₃
DMF
120
17-48
80-95
Table 2: Suzuki-Miyaura Coupling of (2-(Difluoromethoxy)phenyl)boronic acid with Heteroaryl Chlorides
Heteroaryl Chloride
Catalyst (mol%)
Ligand (mol%)
Base
Solvent
Temp. (°C)
Time (h)
Yield (%)
2,4-Dichloropyrimidine
Pd(PPh₃)₄ (5)
-
K₂CO₃
1,4-Dioxane
100
24
71
2-Chloro-5-trifluoromethylpyridine
Pd(OAc)₂ (2)
SPhos (4)
K₃PO₄
t-BuOH/H₂O
100
18
78
4,7-Dichloroquinoline
Pd(OAc)₂ (10)
-
K₂CO₃
Dioxane/H₂O
100
12
75
2,3,5-trichloropyridine
Pd(OAc)₂ (cat.)
-
K₂CO₃
H₂O
100
-
High
Experimental Protocols
The following are detailed experimental protocols for typical Suzuki-Miyaura coupling reactions involving (2-(Difluoromethoxy)phenyl)boronic acid.
Protocol 1: General Procedure for Coupling with Heteroaryl Bromides
This protocol is a general guideline for the palladium-catalyzed Suzuki coupling of (2-(Difluoromethoxy)phenyl)boronic acid with a heteroaryl bromide.
Organic solvent for extraction (e.g., Ethyl acetate)
Brine solution
Procedure:
To a round-bottom flask equipped with a magnetic stir bar and a condenser, add the heteroaryl bromide, (2-(Difluoromethoxy)phenyl)boronic acid, and the base.
Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon) three times.
Add the palladium catalyst to the flask.
Add the degassed solvent system to the flask.
Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (monitor by TLC or GC-MS).
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate and water.
Separate the organic layer, and extract the aqueous layer with ethyl acetate.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Filter and concentrate the organic layer under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired product.
Protocol 2: General Procedure for Coupling with Heteroaryl Chlorides
This protocol outlines a general procedure for the more challenging coupling of (2-(Difluoromethoxy)phenyl)boronic acid with heteroaryl chlorides, which often require more active catalysts and harsher conditions.
Palladium catalyst/ligand system (e.g., Pd₂(dba)₃ with a biarylphosphine ligand like XPhos or SPhos, 1-3 mol% Pd)
Base (e.g., K₃PO₄, 3.0 equiv.)
Anhydrous solvent (e.g., 1,4-Dioxane or t-Amyl alcohol)
Anhydrous sodium sulfate
Organic solvent for extraction (e.g., Ethyl acetate)
Brine solution
Procedure:
In a glovebox or under a stream of inert gas, add the heteroaryl chloride, (2-(Difluoromethoxy)phenyl)boronic acid, base, palladium source, and ligand to an oven-dried Schlenk tube equipped with a magnetic stir bar.
Add the anhydrous solvent to the tube.
Seal the Schlenk tube and heat the reaction mixture to the specified temperature (typically 100-120 °C) with vigorous stirring.
Monitor the reaction progress by GC-MS or LC-MS.
After the reaction is complete, cool the mixture to room temperature.
Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous sodium sulfate.
Filter and concentrate the solvent under reduced pressure.
Purify the crude product by flash column chromatography to yield the pure biaryl product.
Visualizations
Suzuki-Miyaura Catalytic Cycle
The following diagram illustrates the key steps of the Suzuki-Miyaura cross-coupling reaction.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Workflow
The general workflow for a Suzuki-Miyaura cross-coupling experiment is depicted below.
Caption: General workflow for a Suzuki-Miyaura cross-coupling experiment.
Compounds synthesized using (2-(Difluoromethoxy)phenyl)boronic acid have shown potent inhibitory activity against Bruton's tyrosine kinase (BTK), a key enzyme in the B-cell receptor (BCR) signaling pathway.[1][2] Inhibition of BTK disrupts downstream signaling, leading to decreased B-cell proliferation and survival.[1] This makes BTK an attractive target for the treatment of B-cell cancers and autoimmune diseases.[2][3]
Caption: Simplified B-cell receptor signaling pathway and the site of action for BTK inhibitors.
The 2-(difluoromethoxy)phenyl moiety is also found in potent inhibitors of phosphodiesterase 4 (PDE4). PDE4 is an enzyme that degrades cyclic adenosine monophosphate (cAMP), a crucial second messenger involved in inflammation.[4] By inhibiting PDE4, these compounds increase intracellular cAMP levels, leading to the activation of Protein Kinase A (PKA) and subsequent downstream effects that suppress inflammatory responses.[4] This mechanism is relevant for the treatment of inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and psoriasis.[4][5]
Caption: Simplified cAMP signaling pathway and the mechanism of PDE4 inhibition.
Troubleshooting low yield in Suzuki coupling with (2-(Difluoromethoxy)phenyl)boronic acid
This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields in Suzuki coupling reactions with (2-(Difluoromethoxy)phenyl)boronic...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields in Suzuki coupling reactions with (2-(Difluoromethoxy)phenyl)boronic acid.
Troubleshooting Guide
Question 1: I am observing very low to no conversion of my starting materials. What are the primary factors to investigate?
Low or no conversion in a Suzuki coupling reaction can stem from several factors, primarily related to the catalyst activity, reaction conditions, and reagent stability.
Inactive Catalyst: The active Pd(0) species may not have been generated or has been deactivated. If using a Pd(II) precatalyst (e.g., Pd(OAc)₂), ensure your conditions facilitate its reduction to Pd(0). Alternatively, consider using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄. Rigorous degassing of solvents and reactants is crucial to prevent catalyst oxidation.[1][2]
Suboptimal Ligand Choice: The (2-(difluoromethoxy)phenyl) group is electron-rich, which can make the transmetalation step of the Suzuki cycle challenging. Using bulky, electron-rich phosphine ligands, such as those developed by Buchwald (e.g., SPhos, XPhos), can facilitate this step and improve reaction rates and yields.[3][4][5]
Incorrect Base Selection: The base is crucial for activating the boronic acid to form the more nucleophilic boronate species.[1][6] The choice of base is often dependent on the solvent and substrate. For sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ may be preferable to prevent side reactions.[4][5]
Low Reaction Temperature: While higher temperatures can sometimes promote side reactions, a temperature that is too low may result in a sluggish or stalled reaction. A systematic screen of the reaction temperature is recommended.
Question 2: My starting materials are consumed, but the yield of the desired product is low, and I observe significant byproduct formation. What are the likely side reactions?
The most common side reaction, especially with electron-rich boronic acids, is protodeboronation. Homocoupling of the boronic acid can also occur.
Protodeboronation: This is the undesired cleavage of the carbon-boron bond, which is replaced by a carbon-hydrogen bond, leading to the formation of 1-(difluoromethoxy)benzene.[7][8] This side reaction is often promoted by high temperatures and the presence of water and a strong base.[1][9]
Homocoupling: The self-coupling of the boronic acid can lead to the formation of a biaryl byproduct. This is often facilitated by the presence of oxygen or if the Pd(II) precatalyst is not efficiently reduced to Pd(0).[2][4]
To mitigate these side reactions, consider the following:
Run the reaction at the lowest effective temperature.[1]
Ensure thorough degassing of all solvents and reagents to remove oxygen.[2][8]
Consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) to be used in the reaction. This can provide a slow release of the boronic acid, minimizing its concentration and thus reducing the rate of side reactions.[1][8]
Frequently Asked Questions (FAQs)
Q1: How do I choose the optimal catalyst and ligand for coupling with (2-(Difluoromethoxy)phenyl)boronic acid?
For electron-rich boronic acids, catalyst systems with bulky, electron-rich phosphine ligands are often recommended.[3] These ligands can enhance the rate of both the oxidative addition and reductive elimination steps in the catalytic cycle.[3] Good starting points include Pd(PPh₃)₄ or a combination of a palladium source like Pd₂(dba)₃ with ligands such as SPhos or XPhos.[5][8]
Q2: What is the role of the base, and which one is most suitable?
The base activates the boronic acid by converting it to a more nucleophilic boronate species, which is necessary for the transmetalation step.[1][4][6] The choice of base is critical and can depend on the specific substrates and solvent system. Commonly used bases include K₂CO₃, Na₂CO₃, and K₃PO₄.[4][10] For boronic acids prone to protodeboronation, milder bases like K₃PO₄ or Cs₂CO₃ are often preferred.[4][5]
Q3: Is water necessary for my Suzuki reaction?
While many Suzuki coupling reactions are performed in biphasic solvent systems containing water (e.g., toluene/water, dioxane/water), it is not always required.[1][10] In fact, for substrates that are highly susceptible to protodeboronation, running the reaction under anhydrous conditions may be beneficial.[1]
Q4: How can I tell if my (2-(Difluoromethoxy)phenyl)boronic acid has degraded?
Boronic acids can degrade over time, particularly through protodeboronation.[2] The purity of the boronic acid can be checked by techniques like NMR spectroscopy. The presence of signals corresponding to 1-(difluoromethoxy)benzene would indicate degradation.[8] Proper storage in a cool, dry place under an inert atmosphere is recommended to minimize decomposition.[8]
Data Summary
Table 1: General Troubleshooting Guide for Low Yield in Suzuki Coupling
Problem
Potential Cause
Recommended Solution
Low to no conversion
Inactive catalyst
Use a fresh catalyst, ensure proper degassing, consider a Pd(0) source.[1][2]
Use a milder base, lower the reaction temperature, use a boronate ester.[1][8]
Homocoupling
Ensure thorough degassing, use a Pd(0) source or an efficient precatalyst system.[2][4]
Experimental Protocols
General Protocol for Suzuki-Miyaura Coupling with (2-(Difluoromethoxy)phenyl)boronic acid
This is a general starting point and should be optimized for specific substrates.
Reagent Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), (2-(Difluoromethoxy)phenyl)boronic acid (1.2–1.5 equiv), and the base (e.g., K₃PO₄, 2.0–3.0 equiv).[1]
Degassing: Seal the flask with a septum and purge with an inert gas (e.g., Argon or Nitrogen) for 15-30 minutes.[1]
Solvent Addition: Add the degassed solvent (e.g., Dioxane/H₂O 4:1, 0.1-0.2 M concentration relative to the limiting reagent) via syringe.[1]
Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and any additional ligand to the flask under a positive pressure of inert gas.[1][10]
Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.[1]
Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[1][10]
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[1][10]
Visualizations
Caption: Troubleshooting workflow for low yield in Suzuki coupling.
Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.
Preventing protodeboronation of (2-(Difluoromethoxy)phenyl)boronic acid
Welcome to the Technical Support Center for (2-(Difluoromethoxy)phenyl)boronic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involv...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for (2-(Difluoromethoxy)phenyl)boronic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving this valuable building block. Here you will find answers to frequently asked questions and detailed guides to prevent common side reactions, particularly protodeboronation.
Frequently Asked Questions (FAQs)
Q1: What is protodeboronation and why is it a concern for (2-(Difluoromethoxy)phenyl)boronic acid?
A1: Protodeboronation is an undesired side reaction where the carbon-boron bond of the boronic acid is cleaved and replaced by a carbon-hydrogen bond, leading to the formation of 1-(difluoromethoxy)benzene as a byproduct.[1] This reaction consumes the boronic acid, reduces the yield of the desired cross-coupling product, and complicates purification. (2-(Difluoromethoxy)phenyl)boronic acid is particularly susceptible to this reaction due to the electron-withdrawing nature of the ortho-difluoromethoxy group, which increases the lability of the C-B bond, especially under basic conditions typical for Suzuki-Miyaura coupling reactions.
Q2: What are the main factors that promote the protodeboronation of (2-(Difluoromethoxy)phenyl)boronic acid?
A2: The primary factors that accelerate protodeboronation are:
High pH (Basic Conditions): The reaction is often fastest at high pH, which is problematic as many cross-coupling reactions are performed in basic media. Base catalysis proceeds through the formation of a more reactive boronate anion ([ArB(OH)₃]⁻).
Elevated Temperatures: Higher reaction temperatures can increase the rate of protodeboronation.
Aqueous Media: The presence of a proton source, such as water, is necessary for the reaction to occur.
Inefficient Catalytic System: A slow Suzuki-Miyaura coupling reaction prolongs the exposure of the boronic acid to conditions that favor protodeboronation.
Q3: How can I minimize protodeboronation during a Suzuki-Miyaura coupling reaction with (2-(Difluoromethoxy)phenyl)boronic acid?
A3: Several strategies can be employed:
Use of Protected Boronic Acid Derivatives: Convert the boronic acid to a more stable form, such as a pinacol ester, N-methyliminodiacetic acid (MIDA) boronate, or a potassium trifluoroborate salt.[1][2] These derivatives act as "slow-release" sources of the boronic acid, keeping its concentration low during the reaction and thus minimizing side reactions.
Careful Selection of Base: Use weaker, non-hydroxide bases such as potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), or cesium carbonate (Cs₂CO₃). Avoid strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH).
Anhydrous Conditions: Whenever possible, use anhydrous solvents and reagents to minimize the presence of a proton source.
Lower Reaction Temperature: Attempt the reaction at the lowest temperature that allows for efficient catalytic turnover.
Optimize Catalyst System: Employ highly active palladium catalysts and ligands (e.g., Buchwald-type biarylphosphine ligands) to accelerate the desired cross-coupling reaction, making it kinetically favorable over protodeboronation.
Q4: Are boronic esters like pinacol esters always more stable than the corresponding boronic acid?
A4: While it is a common assumption that converting a boronic acid to its pinacol ester (Bpin) confers greater stability, this is not universally true. Although pinacol esters are often more resistant to oxidation and easier to handle, they can still undergo hydrolysis back to the more reactive boronic acid under aqueous basic conditions. The overall stability of boronic esters is nuanced and depends on the specific reaction conditions. For challenging substrates, more robust protecting groups like MIDA or conversion to a trifluoroborate salt are often more effective at preventing protodeboronation.
Troubleshooting Guide: Low Yield in Suzuki-Miyaura Coupling
This guide will help you troubleshoot low yields in Suzuki-Miyaura coupling reactions involving (2-(Difluoromethoxy)phenyl)boronic acid, with a focus on mitigating protodeboronation.
Problem: Low yield of the desired biaryl product and significant formation of 1-(difluoromethoxy)benzene.
Quantitative Data Summary
The choice of boron reagent can significantly impact the outcome of the Suzuki-Miyaura coupling. The following table provides a qualitative comparison of the different forms of (2-(Difluoromethoxy)phenyl)boron reagents.
Boron Reagent
Relative Stability
General Reactivity
Key Advantages
Boronic Acid
Low
High
Commercially available, no deprotection needed.
Pinacol Ester
Moderate
Moderate
More stable to handling and storage than boronic acid.
MIDA Boronate
High
Low (requires deprotection)
Highly stable, crystalline, and compatible with chromatography.[2]
Potassium Trifluoroborate
Very High
Moderate (requires hydrolysis)
Air- and moisture-stable crystalline solid.
Experimental Protocols
Protocol 1: Suzuki-Miyaura Coupling Using (2-(Difluoromethoxy)phenyl)boronic Acid
This protocol is a starting point and may require optimization for specific substrates.
Dissolve (2-(Difluoromethoxy)phenyl)boronic acid in methanol in a round-bottomed flask.
Cool the solution in an ice bath.
Slowly add an aqueous solution of KHF₂.
Stir the resulting slurry at room temperature for 1 hour.
Collect the solid by vacuum filtration, wash with cold water and a small amount of cold methanol, and dry under vacuum to yield the potassium trifluoroborate salt.
Follow the general Suzuki-Miyaura coupling procedure outlined in Protocol 1, substituting the potassium trifluoroborate for the boronic acid and using the specified catalyst and base system. The reaction may require a higher temperature or longer reaction time due to the in-situ hydrolysis of the trifluoroborate.
Protocol 3: Synthesis and Use of (2-(Difluoromethoxy)phenyl)boronic acid MIDA ester
This protocol involves the protection of the boronic acid as a highly stable MIDA ester.
Step 1: Synthesis of (2-(Difluoromethoxy)phenyl)boronic acid MIDA ester
Follow the general Suzuki-Miyaura coupling procedure, using the MIDA ester in place of the free boronic acid. The aqueous base will slowly hydrolyze the MIDA ester, releasing the boronic acid for the cross-coupling reaction.
Mechanistic Insights
The following diagram illustrates the competing pathways of Suzuki-Miyaura coupling and protodeboronation for an arylboronic acid.
Technical Support Center: Cross-Coupling Reactions with Ortho-Substituted Phenylboronic Acids
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with side reactions of ortho-s...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with side reactions of ortho-substituted phenylboronic acids in cross-coupling reactions.
Frequently Asked Questions (FAQs)
Q1: What are the most common side reactions observed when using ortho-substituted phenylboronic acids in Suzuki-Miyaura cross-coupling reactions?
A1: The most prevalent side reactions are protodeboronation and homocoupling. Protodeboronation is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom, leading to the formation of an unwanted arene byproduct.[1] Homocoupling results in the formation of a symmetrical biaryl from two molecules of the boronic acid. Both side reactions consume the starting material and reduce the yield of the desired cross-coupled product.[2]
Q2: Why are ortho-substituted phenylboronic acids more prone to these side reactions?
A2: The steric hindrance introduced by the ortho-substituent can slow down the desired cross-coupling reaction pathway. This steric bulk can impede the crucial transmetalation and reductive elimination steps in the catalytic cycle.[3][4] When the desired reaction is slow, competing side reactions like protodeboronation and homocoupling become more significant.[4] For instance, substituents at the ortho position can greatly increase the rate of hydrolytic deboronation.[4]
Q3: What is the general mechanism of protodeboronation?
A3: Protodeboronation is the protonolysis of the carbon-boron bond.[1] In aqueous media, this can proceed through several pathways. Under basic conditions, the boronic acid (ArB(OH)₂) is in equilibrium with its more reactive boronate form ([ArB(OH)₃]⁻). This boronate can then react with a proton source, such as water, leading to the cleavage of the C-B bond.[1][5] The reaction pH is a critical factor influencing the speciation of the boronic acid and the operative protodeboronation pathway.[1]
Q4: How does homocoupling occur?
A4: Homocoupling of boronic acids in Suzuki-Miyaura reactions is often mediated by the palladium catalyst. One common pathway involves the reaction of the boronic acid with a Pd(II) species, leading to the formation of a symmetrical biaryl and Pd(0).[6] The presence of oxygen can also promote homocoupling.[6][7]
Troubleshooting Guides
Issue 1: Low Yield of the Desired Cross-Coupled Product
Symptoms:
Low consumption of starting materials (aryl halide and/or boronic acid).
Formation of significant amounts of protodeboronation and/or homocoupling byproducts.
Possible Causes and Solutions:
Cause
Recommended Solution
Steric Hindrance
Employ bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands. These can accelerate the oxidative addition and reductive elimination steps, favoring the desired cross-coupling over side reactions.[3][8]
Ineffective Catalyst/Ligand
Ensure the palladium source and ligand are active and not degraded. Use fresh catalysts and ligands, and handle them under an inert atmosphere.[3]
Inappropriate Base
The choice of base is critical. For sterically hindered couplings, potassium phosphate (K₃PO₄) is often a good choice.[8] Milder bases like potassium fluoride (KF) or cesium carbonate (Cs₂CO₃) can sometimes reduce the rate of protodeboronation.[9]
Suboptimal Solvent
Use anhydrous and degassed solvents to prevent catalyst deactivation and minimize protodeboronation.[9] Toluene and dioxane are common choices for sterically demanding couplings.[8]
Insufficient Reaction Temperature
Sterically hindered substrates often require higher temperatures to overcome the activation energy. Consider increasing the temperature to 100-140 °C.[8]
Issue 2: Significant Formation of Protodeboronation Byproduct
Symptoms:
The major byproduct observed is the arene corresponding to the boronic acid starting material.
Possible Causes and Solutions:
Cause
Recommended Solution
Presence of Protic Sources
While some Suzuki protocols use aqueous bases, water can be a proton source for protodeboronation.[9] Using anhydrous conditions can be beneficial.
Unstable Boronic Acid
Convert the boronic acid to a more stable derivative, such as a MIDA boronate ester or an organotrifluoroborate. These act as "slow-release" sources of the boronic acid, keeping its concentration low throughout the reaction and minimizing side reactions.[1][10]
Prolonged Reaction Time
Optimize the reaction time by monitoring the reaction progress using TLC, GC-MS, or LC-MS to avoid unnecessary exposure of the boronic acid to the reaction conditions.[3]
High pH
Protodeboronation is often accelerated at high pH.[11] Consider using a milder base or a buffered system if compatible with the reaction.
Issue 3: Significant Formation of Homocoupling Byproduct
Symptoms:
The major byproduct observed is the symmetrical biaryl derived from the boronic acid.
Possible Causes and Solutions:
Cause
Recommended Solution
Presence of Oxygen
Thoroughly degas the solvent and reaction mixture. Subsurface sparging with an inert gas like nitrogen or argon is a highly effective method.[6][7]
Presence of Oxidizing Species
The addition of a mild reducing agent, such as potassium formate, can help to minimize the concentration of Pd(II) species that can promote homocoupling.[6][7]
High Catalyst Loading
While a sufficient amount of catalyst is necessary, excessively high loadings can sometimes lead to an increase in side reactions. Optimize the catalyst loading for your specific reaction.
Quantitative Data Summary
Table 1: Effect of Dissolved Oxygen on Homocoupling Byproduct Formation
Entry
Dissolved O₂ (ppm) at t=0
% Homocoupling Dimer
1
0.5
0.071
2
2.2
0.18
3
3.3
0.18
Data adapted from a study on the suppression of a palladium-mediated homocoupling reaction.[6]
Table 2: Relative Protodeboronation Rates of Selected Arylboronic Acids
Arylboronic Acid
pH for Maximum Rate
Approximate Half-life at 70°C
Phenylboronic acid
> 12
~ 100 hours
2-Fluorophenylboronic acid
~ 11
~ 10 hours
2,6-Difluorophenylboronic acid
~ 10
~ 5 seconds
Pentafluorophenylboronic acid
> 12
~ 2.6 milliseconds
Qualitative data derived from pH-rate profiles.[12]
Experimental Protocols
Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Sterically Hindered ortho-Substituted Phenylboronic Acid
Reagent Preparation: In a glovebox or under a positive pressure of inert gas, add the aryl halide (1.0 equiv), the ortho-substituted phenylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv) to an oven-dried reaction vessel equipped with a stir bar.
Catalyst and Ligand Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., XPhos, 2-4 mol%) to the reaction vessel.
Solvent Addition: Add the anhydrous and degassed solvent (e.g., toluene or dioxane, to achieve a concentration of 0.1-0.5 M with respect to the limiting reagent) via syringe.
Reaction Execution: Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.
Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.[3]
Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[3]
Protocol 2: Minimizing Homocoupling by Deoxygenation and Addition of a Reducing Agent
Apparatus Setup: Assemble the reaction flask with a stir bar, condenser, and a gas inlet for inert gas.
Reagent Addition: Add the aryl halide, ortho-substituted phenylboronic acid, base, and potassium formate (a mild reducing agent) to the flask.[6][7]
Solvent Addition and Deoxygenation: Add the solvent to the flask. Purge the solution with a subsurface stream of nitrogen or argon for 15-30 minutes while stirring to ensure thorough removal of dissolved oxygen.[6][7]
Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst and ligand.
Reaction and Workup: Proceed with the reaction, monitoring, and workup as described in Protocol 1.
Visualizations
Caption: Mechanism of base-catalyzed protodeboronation.
Caption: Simplified pathway for palladium-mediated homocoupling.
Technical Support Center: Optimizing Catalyst and Ligand for Hindered Suzuki Coupling
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in sterically challenging Suzuki-Miyaura cross...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in sterically challenging Suzuki-Miyaura cross-coupling reactions. The following information is designed to help you navigate common experimental issues and optimize your reaction conditions for successful outcomes.
Frequently Asked Questions (FAQs)
Q1: Why is my hindered Suzuki coupling reaction failing or giving low yields?
Low yields in sterically hindered Suzuki couplings are often due to the steric hindrance impeding key steps in the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1] Standard catalysts like Pd(PPh₃)₄ are frequently ineffective for these transformations.[1] Success hinges on the careful selection of the catalyst, ligand, base, and solvent to overcome these steric barriers.
Q2: What are the best types of ligands for hindered Suzuki couplings?
For hindered substrates, bulky and electron-rich ligands are essential.[1][2] These ligands promote the formation of a highly reactive, coordinatively unsaturated palladium(0) species, which facilitates the challenging oxidative addition and reductive elimination steps.[1] Recommended ligand classes include:
Bulky Phosphine Ligands (e.g., Buchwald Ligands): SPhos, XPhos, and RuPhos are excellent choices for coupling hindered substrates.[1]
N-Heterocyclic Carbene (NHC) Ligands: These have demonstrated high efficacy, even with tetra-ortho-substituted biaryls.[1][3]
Specialized Ligands: For particularly difficult couplings, consider specialized ligands such as BI-DIME or AntPhos.[1]
Q3: How do I choose the right base for my hindered Suzuki coupling?
The base plays a critical role in activating the boronic acid for transmetalation.[1][4] The choice of base can significantly impact reaction rate and yield.
Moderately Strong Bases: Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often effective choices.[1] The presence of a small amount of water can sometimes be beneficial when using these bases.[1]
Stronger Bases: For very hindered systems or less reactive aryl chlorides, a stronger base like potassium tert-butoxide (t-BuOK) may be necessary.[1][3]
Q4: What solvents are recommended for hindered Suzuki coupling reactions?
Aprotic polar solvents or aromatic hydrocarbons are generally good choices.[1]
Ethereal Solvents: Dioxane and tetrahydrofuran (THF) are commonly used.[1]
Aromatic Solvents: Toluene and xylene are effective, especially for reactions requiring higher temperatures.[1]
Q5: My reaction is sluggish. How can I increase the reaction rate?
Sterically hindered couplings often require more forcing conditions.[1]
Increase Temperature: If the reaction is slow at 80 °C, try increasing the temperature to 100-110 °C or higher, if the solvent allows.[1]
Microwave Irradiation: This can be a powerful tool to accelerate the reaction.[1]
Extended Reaction Time: Monitor the reaction over a longer period (e.g., 24 hours) as these reactions can be slow to reach completion.[1]
Troubleshooting Guide
Issue 1: Low Yield
Potential Cause
Troubleshooting Steps
Ineffective Catalyst/Ligand
Switch to a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos, RuPhos) or an N-heterocyclic carbene (NHC) ligand.[1] Standard ligands like PPh₃ are often insufficient for hindered substrates.[2]
Suboptimal Base
Screen different bases. K₃PO₄ is a good starting point.[2] For more challenging substrates, consider stronger bases like t-BuOK.[3]
Inappropriate Solvent
Use anhydrous, non-polar aprotic solvents like toluene or dioxane.[2] For higher temperatures, xylenes can be used.[2]
Insufficient Temperature
Increase the reaction temperature. Hindered couplings often require temperatures between 100-140 °C.[2]
Protodeboronation
See Troubleshooting Issue 2.
Homocoupling
See Troubleshooting Issue 3.
Issue 2: Protodeboronation of Boronic Acid/Ester
Protodeboronation is a common side reaction where the boronic acid is replaced by a hydrogen atom, and it is a significant issue with electron-deficient boronic acids.[5]
Use anhydrous conditions and a non-aqueous base.[6]
Inherently Unstable Boronic Acid
Convert the boronic acid to a more stable derivative like a pinacol ester, MIDA boronate, or an aryltrifluoroborate.[5] These reagents release the active boronic acid species slowly, minimizing its concentration and the rate of protodeboronation.[5]
Prolonged Reaction Time/High Temperature
Optimize for shorter reaction times and lower temperatures where possible to reduce the extent of this side reaction.[5]
Issue 3: Homocoupling of Boronic Acid/Ester
Homocoupling results in the formation of a biaryl product from two molecules of the boronic ester, reducing the yield of the desired cross-coupled product.[5]
Potential Cause
Troubleshooting Steps
Presence of Oxygen
The primary cause is often the presence of oxygen, which facilitates the palladium-catalyzed oxidative coupling of the boronic acid molecules.[5] Rigorously degas your solvent and maintain a strict inert atmosphere (argon or nitrogen).[5]
Quantitative Data Summary
Table 1: Recommended Ligands for Hindered Suzuki Coupling
General Protocol for a Hindered Suzuki Coupling Reaction
Reaction Setup: To an oven-dried reaction vessel, add the aryl halide (1.0 equiv), boronic acid or ester (1.2-1.5 equiv), and base (2.0-3.0 equiv).
Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 10-15 minutes.
Solvent Addition: Add the degassed solvent (e.g., toluene, dioxane) via syringe.
Catalyst Addition: In a separate vial, prepare a solution of the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (2-4 mol%) in a small amount of the reaction solvent. Add this catalyst solution to the reaction mixture.
Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir for the specified time (e.g., 12-24 hours), monitoring by TLC or GC/LC-MS.
Workup: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel.
Visualizations
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Caption: A logical workflow for troubleshooting low yields in hindered Suzuki couplings.
Technical Support Center: Overcoming Steric Hindrance with (2-(Difluoromethoxy)phenyl)boronic acid
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Suzuki-Miyaura cross-coup...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Suzuki-Miyaura cross-coupling reactions involving the sterically hindered (2-(Difluoromethoxy)phenyl)boronic acid.
Frequently Asked Questions (FAQs)
Q1: My Suzuki-Miyaura coupling reaction with (2-(Difluoromethoxy)phenyl)boronic acid is resulting in a low yield. What are the likely causes?
A1: Low yields with this substrate are commonly attributed to steric hindrance. The ortho-difluoromethoxy group and the adjacent boronic acid moiety create significant steric bulk around the reaction center. This impedes crucial steps in the catalytic cycle, namely transmetalation and reductive elimination. Other contributing factors can include suboptimal catalyst/ligand systems, inappropriate base or solvent selection, and potential protodeboronation of the boronic acid.
Q2: How does the ortho-difluoromethoxy group specifically contribute to steric hindrance?
A2: The difluoromethoxy group, while electronically withdrawing, is sterically demanding. Its presence in the ortho position to the boronic acid restricts the rotation of the phenyl ring and physically blocks the approach of the palladium complex to the boronic acid for efficient transmetalation. This steric clash is a primary reason for reduced reaction rates and yields.
Q3: What are the most critical factors to consider when optimizing a Suzuki-Miyaura coupling with (2-(Difluoromethoxy)phenyl)boronic acid?
A3: The most critical factor is the choice of the palladium catalyst and, more importantly, the ancillary ligand. Bulky and electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands are often necessary to overcome the steric barrier. These ligands promote the formation of a coordinatively unsaturated and highly reactive palladium(0) species, which can more readily undergo oxidative addition and facilitate the subsequent steps of the catalytic cycle with sterically encumbered substrates. Base and solvent selection are also crucial and should be optimized concurrently.
Q4: Can protodeboronation be a significant side reaction with (2-(Difluoromethoxy)phenyl)boronic acid?
A4: Yes, protodeboronation, the cleavage of the C-B bond by a proton source, can be a competing side reaction, especially under harsh basic conditions or in the presence of excess water. While the electron-withdrawing nature of the difluoromethoxy group can make the boronic acid more susceptible to this pathway, careful selection of a non-nucleophilic base and anhydrous solvents can mitigate this issue.
Q5: Are there any alternatives to (2-(Difluoromethoxy)phenyl)boronic acid that might be less sterically hindered?
A5: While this technical guide focuses on overcoming challenges with the specified boronic acid, in some cases, using a corresponding boronate ester (e.g., a pinacol boronate) can offer advantages. Boronate esters can sometimes exhibit different reactivity profiles and may be more stable under certain reaction conditions, potentially reducing side reactions like protodeboronation.
Troubleshooting Guide
This guide provides a systematic approach to troubleshoot and optimize Suzuki-Miyaura coupling reactions involving (2-(Difluoromethoxy)phenyl)boronic acid.
Diagram: Troubleshooting Workflow for Sterically Hindered Suzuki-Miyaura Coupling
Optimization
Technical Support Center: (2-((Difluoromethoxy)phenyl)boronic acid in Cross-Coupling Reactions
This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using (2-(Difluoromethoxy)phenyl)boronic acid in c...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using (2-(Difluoromethoxy)phenyl)boronic acid in chemical reactions, particularly Suzuki-Miyaura cross-coupling.
Frequently Asked Questions (FAQs)
Q1: What are the most common side reactions observed when using (2-(Difluoromethoxy)phenyl)boronic acid in Suzuki-Miyaura coupling?
A1: The two most prevalent side reactions are protodeboronation and homocoupling. The electron-withdrawing nature of the difluoromethoxy group can make the boronic acid more susceptible to these undesired pathways.[1]
Protodeboronation: This is the replacement of the boronic acid functional group with a hydrogen atom, leading to the formation of 1-(difluoromethoxy)benzene. This reaction is often promoted by aqueous basic conditions.[2]
Homocoupling: This side reaction results in the formation of a symmetrical biaryl, 2,2'-bis(difluoromethoxy)biphenyl, from the coupling of two molecules of the boronic acid. The presence of oxygen and certain palladium catalyst species can promote homocoupling.[3]
Q2: How does the ortho-difluoromethoxy substituent affect the reactivity of the boronic acid?
A2: The ortho-difluoromethoxy group exerts both electronic and steric effects that can influence the outcome of the coupling reaction.
Electronic Effects: The difluoromethoxy group is electron-withdrawing, which can decrease the nucleophilicity of the boronic acid and potentially slow down the transmetalation step in the Suzuki-Miyaura catalytic cycle.[4]
Steric Effects: The presence of a substituent at the ortho position can introduce steric hindrance, which may also impede the approach of the coupling partners to the palladium catalyst, affecting the reaction rate.[5]
Q3: My Suzuki-Miyaura reaction with (2-(Difluoromethoxy)phenyl)boronic acid is giving low yields. What are the first things I should check?
A3: When troubleshooting low yields, it is crucial to systematically evaluate the key reaction parameters:
Catalyst Activity: Ensure the palladium catalyst and any phosphine ligands are not degraded. Using fresh reagents is recommended. Some modern precatalysts are more robust and air-stable.[6]
Inert Atmosphere: Oxygen can lead to catalyst decomposition and promote homocoupling of the boronic acid. Ensure the reaction is performed under a properly maintained inert atmosphere (e.g., nitrogen or argon) and that solvents are thoroughly degassed.[7]
Reagent Purity: Verify the purity of your (2-(Difluoromethoxy)phenyl)boronic acid and the coupling partner. Boronic acids can degrade over time.
Base and Solvent: The choice of base and solvent is critical. Ensure the base is finely powdered and dry for anhydrous reactions. For biphasic reactions, vigorous stirring is essential.[6]
Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments with (2-(Difluoromethoxy)phenyl)boronic acid.
Problem 1: Significant formation of 1-(difluoromethoxy)benzene (protodeboronation byproduct).
Potential Cause
Suggested Solution
Presence of water
Water is the proton source for protodeboronation. Switching to anhydrous reaction conditions can significantly reduce this side reaction.[7]
Strong aqueous base
Strong bases in aqueous media can accelerate protodeboronation. Consider using a weaker, non-aqueous base like potassium fluoride (KF) or cesium fluoride (CsF). In some cases, organic bases can also be effective.
Prolonged reaction time at high temperature
Higher temperatures and longer reaction times can increase the extent of protodeboronation. Monitor the reaction closely and aim for the shortest possible reaction time. If possible, lower the reaction temperature.
High concentration of free boronic acid
Using the boronic acid as its pinacol ester or MIDA (N-methyliminodiacetic acid) ester derivative can provide a slow release of the active boronic acid, keeping its concentration low and minimizing protodeboronation.[7]
Problem 2: Observation of 2,2'-bis(difluoromethoxy)biphenyl (homocoupling byproduct).
Potential Cause
Suggested Solution
Oxygen in the reaction mixture
Oxygen can promote the oxidative homocoupling of boronic acids. Ensure rigorous degassing of solvents and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.[3]
Use of a Pd(II) precatalyst
Pd(II) sources need to be reduced to the active Pd(0) species. This reduction can sometimes be accompanied by the homocoupling of the boronic acid. Using a Pd(0) source directly or a precatalyst that rapidly forms the active Pd(0) species can mitigate this.[3]
Suboptimal ligand-to-palladium ratio
A 1:1.5 metal-to-ligand ratio has been reported to reduce homocoupling in some cases.[8]
Problem 3: The reaction is sluggish or does not go to completion.
Potential Cause
Suggested Solution
Slow transmetalation due to electron-deficient boronic acid
Use a stronger base such as K₃PO₄ or Cs₂CO₃ to facilitate the transmetalation step. Employing bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like XPhos or SPhos) can also accelerate this step.[6]
Steric hindrance from the ortho-substituent
Increasing the reaction temperature may be necessary to overcome the higher activation energy. Solvents with higher boiling points like toluene, dioxane, or DMF might be required.[6]
Catalyst deactivation
The difluoromethoxy group or other functionalities in the coupling partners could potentially coordinate to and deactivate the palladium catalyst. Using specialized ligands or additives might be necessary.
Experimental Protocols
The following are general starting procedures for a Suzuki-Miyaura coupling reaction. Note: These protocols may require optimization for your specific substrates.
General Protocol for Suzuki-Miyaura Coupling
Reaction Setup: In an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), (2-(difluoromethoxy)phenyl)boronic acid (1.2–1.5 equiv.), and a finely powdered base (e.g., K₃PO₄, 2.0–3.0 equiv.).
Inert Atmosphere: Seal the vial with a septum and purge with argon or nitrogen for 5-10 minutes.
Catalyst Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., a Buchwald G3 precatalyst, 1-2 mol%).
Solvent Addition: Add the degassed solvent (e.g., dioxane/water 10:1) via syringe. The typical concentration is between 0.1 M and 0.5 M with respect to the limiting reagent.
Reaction: Place the vial in a preheated heating block and stir vigorously at the desired temperature (e.g., 80–110 °C).
Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.
Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[6]
Visualizing Reaction Pathways
Byproduct Formation Pathways
Caption: Key reaction pathways for (2-(Difluoromethoxy)phenyl)boronic acid.
General Experimental Workflow
Caption: A typical workflow for a Suzuki-Miyaura cross-coupling experiment.
Technical Support Center: Troubleshooting Boronic Acid Solubility in Suzuki-Miyaura Coupling
This technical support center provides researchers, scientists, and drug development professionals with practical guidance on overcoming common challenges associated with the poor solubility of boronic acids and their de...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with practical guidance on overcoming common challenges associated with the poor solubility of boronic acids and their derivatives in Suzuki-Miyaura cross-coupling reactions.
Frequently Asked Questions (FAQs)
Q1: My boronic acid has poor solubility in common Suzuki coupling solvents. What is the first and most direct approach to address this?
A1: The most straightforward initial step is to adjust the solvent system and reaction temperature. Many Suzuki reactions are conducted at elevated temperatures (e.g., 80-110 °C), which can significantly enhance the solubility of solid reactants.[1] However, be mindful that high temperatures might also encourage side reactions like protodeboronation.[1][2] If increasing the temperature is insufficient, a systematic screening of different solvents is recommended.[1]
Q2: What alternative solvent systems can I explore for poorly soluble boronic acids?
A2: A range of solvents and solvent mixtures can be effective. Polar aprotic solvents like DMF can be beneficial for highly polar substrates.[1][2] Ethereal solvents such as 1,4-dioxane and THF, often in combination with water as a co-solvent, are also common choices.[1] For organic-soluble substrates, biphasic systems like Toluene/H₂O or Dioxane/H₂O are standard.[1] In cases of extremely insoluble starting materials, such as large polycyclic aromatic hydrocarbons, solid-state mechanochemistry can be a powerful alternative to traditional solution-phase synthesis.[1]
Q3: My reaction is biphasic and proceeding very slowly. How can I increase the reaction rate?
A3: Slow reaction rates in biphasic systems are often due to inefficient mass transfer between the aqueous and organic phases. To address this, ensure vigorous stirring to create an emulsion, which maximizes the interfacial area.[1] The addition of a phase-transfer catalyst (PTC) can also dramatically accelerate the reaction.[1] PTCs, like quaternary ammonium salts (e.g., tetrabutylammonium bromide - TBAB), help transport the boronate anion from the aqueous phase to the organic phase where the catalyst resides.[1][3]
Q4: Can the choice of base impact the solubility and overall success of the reaction?
A4: Absolutely. The base is a critical component, and its properties can significantly influence the reaction outcome. The base must have some solubility in the reaction medium to activate the boronic acid.[1] For biphasic systems, an inorganic base like K₂CO₃ or K₃PO₄ is often used, and the presence of water helps in its dissolution.[1] The physical form of the base is also important; it should be finely powdered to maximize its surface area and ensure reproducibility.[1]
Q5: My boronic acid is prone to decomposition (protodeboronation). How can I mitigate this and does it relate to solubility?
A5: Protodeboronation, the replacement of the -B(OH)₂ group with a hydrogen atom, is a common side reaction, especially with unstable boronic acids.[2][4] To minimize this, consider using milder bases like KF.[2][5] Alternatively, converting the boronic acid to a more stable derivative, such as a pinacol ester (BPin), MIDA ester, or a trifluoroborate salt, is a highly effective strategy.[2][6] These derivatives are often more resistant to protodeboronation and can also exhibit improved solubility in organic solvents.[4][6]
Troubleshooting Guide
This section provides a structured approach to troubleshooting common issues related to boronic acid solubility.
Issue
Potential Cause
Recommended Solution(s)
Boronic acid and/or aryl halide are insoluble in the chosen solvent.
The polarity of the solvent is not suitable for the substrates.
1. Increase the reaction temperature.[1] 2. Screen a variety of solvents (e.g., Toluene, Dioxane, THF, DMF), including biphasic mixtures with water.[1][2] 3. For highly insoluble compounds, consider mechanochemistry.[1]
Slow or stalled reaction in a biphasic system.
Poor mass transfer between the aqueous and organic phases.
1. Increase the stirring rate to create a fine emulsion.[1] 2. Add a phase-transfer catalyst such as TBAB (10-20 mol%).[1]
Low yield and observation of starting materials.
The base is not effectively activating the boronic acid due to poor solubility.
1. Ensure the inorganic base is finely powdered.[1] 2. Use a water co-solvent to dissolve the base.[1] 3. If using an organic solvent system without water, consider an organic base like triethylamine (TEA).[1]
Significant protodeboronation is observed.
The boronic acid is unstable under the reaction conditions (strong base, high temperature, presence of water).
1. Switch to a milder base (e.g., KF).[2][7] 2. Run the reaction under anhydrous conditions if possible.[2] 3. Convert the boronic acid to a more stable derivative (e.g., pinacol ester, MIDA ester, trifluoroborate salt).[2][6]
Difficulty in handling and purifying the boronic acid.
The boronic acid is unstable or has poor physical properties.
1. Convert the boronic acid to a more stable and often crystalline derivative like a diethanolamine adduct, which can be easily handled and used directly in the reaction.[8][9]
Experimental Protocols
Protocol 1: General Procedure for Suzuki-Miyaura Coupling with a Poorly Soluble Boronic Acid
Reagent Preparation : To a flame-dried Schlenk flask equipped with a magnetic stir bar and condenser, add the aryl halide (1.0 equiv.), the poorly soluble boronic acid (1.2–1.5 equiv.), and a finely powdered base (e.g., K₃PO₄, 2.0 equiv.).[1]
Degassing : Seal the flask and purge with an inert gas (e.g., Argon or Nitrogen) for 15-30 minutes.
Solvent Addition : Add the degassed solvent system (e.g., Dioxane/H₂O, 4:1) via syringe.[2]
Catalyst Preparation : In a separate vial under an inert atmosphere, prepare a solution of the palladium precatalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and any additional ligand in a small amount of the degassed organic solvent.
Reaction Initiation : Add the catalyst solution to the reaction flask via syringe.
Heating and Monitoring : Place the flask in a preheated oil bath at the desired temperature (e.g., 80–110 °C) and stir vigorously.[2] Monitor the reaction progress by TLC or LC-MS.
Workup : Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]
Purification : Purify the crude product by flash column chromatography.[2]
This protocol allows for the efficient testing of multiple solvents to identify the optimal system for a challenging Suzuki coupling.
Stock Solution Preparation : In a single vial, prepare a stock solution containing the aryl halide, boronic acid, palladium precatalyst, and ligand in a suitable volatile solvent (e.g., THF).[1]
Aliquotting : In a series of reaction vials, add the chosen base to each.
Solvent Addition : To each vial, add a different test solvent (e.g., DMF, Toluene, Dioxane, THF/H₂O).[1]
Initiation : Add an equal aliquot of the stock solution to each vial, seal them, and place them in a heating block with vigorous stirring.
Analysis : After a set time, analyze the outcome of each reaction by techniques such as TLC or LC-MS to determine the most effective solvent system.
Visualizations
Caption: A generalized experimental workflow for performing a Suzuki-Miyaura coupling reaction.
Caption: A decision-making flowchart for troubleshooting poor boronic acid solubility in Suzuki reactions.
Caption: The role of a phase-transfer catalyst in a biphasic Suzuki-Miyaura coupling reaction.
Technical Support Center: Catalyst Decomposition with Fluorinated Boronic Acids
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common catalyst deco...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common catalyst decomposition issues encountered when using fluorinated boronic acids in cross-coupling reactions.
Frequently Asked Questions (FAQs)
Q1: Why are my reactions with fluorinated boronic acids showing low yield and catalyst decomposition?
A1: Fluorinated boronic acids are electron-deficient, which can make them problematic coupling partners. Their electron-withdrawing nature can lead to several issues:
Increased rate of protodeboronation: The C-B bond is more susceptible to cleavage by proton sources (like water), leading to the formation of an undesired arene byproduct.[1][2]
Faster decomposition: Electron-deficient arylboronic acids can be less stable under reaction conditions.[3]
Homocoupling: The presence of oxygen can promote the oxidative homocoupling of the boronic acid, consuming the starting material and leading to catalyst decomposition.[1][4][5]
Slower transmetalation: The transfer of the aryl group from boron to the palladium center can be sluggish for electron-deficient systems, allowing more time for decomposition pathways to occur.[3]
Q2: I'm observing the formation of palladium black in my reaction. What does this indicate and how can I prevent it?
A2: The formation of palladium black is a common sign of catalyst decomposition, where the soluble palladium complexes aggregate into inactive, elemental palladium nanoparticles.[6][7] This is often caused by:
High reaction temperatures: Can accelerate the degradation of the catalyst complex.
Inefficient ligand protection: If the ligand does not adequately stabilize the palladium center, aggregation can occur.
Presence of impurities: Certain impurities can strip ligands from the metal center, leading to precipitation.
To prevent this, consider the following:
Use bulky, electron-rich ligands: Ligands like those of the Buchwald (e.g., XPhos, SPhos) or Fu type can stabilize the palladium catalyst and prevent aggregation.[6]
Lower the reaction temperature: Running the reaction at the lowest effective temperature can help maintain catalyst stability.[6]
Use a robust precatalyst: Modern precatalysts are designed to generate the active Pd(0) species slowly and maintain its stability throughout the reaction.[1]
Q3: Can the fluoride atoms on the boronic acid directly interact with and deactivate the palladium catalyst?
A3: Yes, fluoride ions can have a significant impact on the catalyst's reactivity. In some cases, excess fluoride can induce the reduction of the palladium center (e.g., from Pd(IV) to Pd(II) in certain catalytic cycles), which can inhibit or completely quench the catalytic activity.[8][9] This is a crucial consideration when using fluoride-containing reagents or when fluoride ions are present as additives (e.g., from a base like CsF).[4]
Q4: What are boronic acid surrogates, and should I consider using them for my unstable fluorinated boronic acid?
A4: Boronic acid surrogates are derivatives that are more stable under reaction conditions and slowly release the active boronic acid in situ.[6] This strategy keeps the instantaneous concentration of the unstable boronic acid low, minimizing decomposition side reactions.[6] Common surrogates include:
- Use a fresh, high-purity catalyst and ligand. - Ensure all reagents and solvents are pure and dry. - Employ robust, air-stable precatalysts.[1] - Degas the solvent thoroughly to remove oxygen.[4]
Presence of deborylated starting material
Protodeboronation of the fluorinated boronic acid.[1]
- Switch to anhydrous reaction conditions.[1] - Use a milder, non-aqueous base (e.g., KF).[1] - Use a boronic acid surrogate like a MIDA boronate.
- Ensure the reaction is run under a strictly inert atmosphere (Argon or Nitrogen). - Thoroughly degas all solvents and reagents.[4] - Employ sterically hindered ligands like SPhos.[6]
Step 2: Optimize Reaction Conditions
Parameter
Recommendation
Rationale
Catalyst/Ligand System
Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos).[1]
These ligands promote the reductive elimination step and stabilize the palladium center, which is beneficial for challenging electron-deficient substrates.[1]
Base
Screen different bases. For anhydrous conditions, consider K3PO4 or CsF. For protic conditions, K2CO3 can be effective.
The choice of base is critical and often substrate-dependent. It must be strong enough for transmetalation but not so strong as to cause degradation.[1]
Solvent
Ensure the solvent is anhydrous and thoroughly degassed. Common choices include dioxane, THF, or toluene, sometimes with a small amount of water.[1][4]
Oxygen and water can lead to catalyst decomposition and protodeboronation, respectively.[1]
Temperature
Start with a moderate temperature (e.g., 80-100 °C) and adjust as needed.
Higher temperatures can increase reaction rates but may also accelerate catalyst decomposition.[6]
Quantitative Data Summary
The following table summarizes representative data for troubleshooting challenging Suzuki-Miyaura couplings involving electron-deficient boronic acids.
Protocol 1: General Procedure for a Challenging Suzuki-Miyaura Coupling
This protocol is a starting point for coupling electron-deficient or sterically hindered partners.
Vessel Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), fluorinated boronic acid (1.5 equiv.), and a finely powdered, anhydrous base (e.g., K₃PO₄, 3.0 equiv.).[1]
Inert Atmosphere: Seal the vial with a septum cap and purge with dry argon or nitrogen for 10-15 minutes.
Catalyst Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%).[1]
Solvent Addition: Add the anhydrous, degassed solvent (e.g., dioxane) via syringe. The reaction concentration should typically be between 0.1 M and 0.5 M with respect to the limiting reagent.[1]
Reaction: Place the vial in a preheated heating block and stir vigorously at 80–110 °C.
Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.[4]
Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography.
Protocol 2: Preparation and Use of a Diethanolamine-Boronic Acid Adduct
This protocol is for stabilizing an unstable fluorinated boronic acid.[10]
Dissolution: In a vial, dissolve the fluorinated boronic acid (1.0 equiv.) in a minimal amount of a solvent like methylene chloride.
Addition: Add diethanolamine (1.0 equiv.) dropwise while stirring. A precipitate should form.[10]
Isolation: Stir the resulting slurry for 15-20 minutes. Isolate the white solid product by vacuum filtration.
Drying: Wash the solid with a small amount of cold solvent and dry under high vacuum.
Coupling Reaction: Use this stable adduct directly in the Suzuki coupling reaction (Protocol 1), typically with a protic solvent mixture (e.g., Dioxane/H₂O) to facilitate the release of the free boronic acid.[10]
Visualizations
Caption: Common catalyst decomposition pathways branching from the Suzuki-Miyaura catalytic cycle.
Caption: A logical workflow for troubleshooting failed reactions with fluorinated boronic acids.
Technical Support Center: Optimizing Boronic Acid Stability in Cross-Coupling Reactions
For Researchers, Scientists, and Drug Development Professionals This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address a common challenge in organic synthesis: th...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address a common challenge in organic synthesis: the decomposition of boronic acids, particularly in the context of base-mediated cross-coupling reactions like the Suzuki-Miyaura coupling. By understanding the factors that influence boronic acid stability and implementing appropriate strategies, researchers can significantly improve reaction yields, minimize byproduct formation, and enhance the reproducibility of their synthetic protocols.
Boronic acid decomposition during a reaction can manifest as low yields of the desired product and the formation of protodeboronation byproducts (the replacement of the boronic acid group with a hydrogen atom). Below are common causes and actionable solutions to mitigate this issue.
Problem
Potential Cause
Recommended Solution
Low or no yield of the desired cross-coupled product.
Decomposition of the boronic acid.
Verify the purity of the boronic acid before use. Implement strategies to minimize decomposition during the reaction, as detailed below.
Inefficient catalyst system.
Ensure the palladium catalyst and ligand are active and appropriate for the specific substrates. Consider using pre-formed, air-stable catalysts.[1]
Presence of oxygen.
Thoroughly degas all solvents and reagents and maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction. Oxygen can lead to oxidative degradation of the boronic acid and catalyst decomposition.
Significant formation of the protodeboronated byproduct.
Use of a strong base.
Strong bases, especially in the presence of water, accelerate protodeboronation. Opt for weaker inorganic bases.[1]
Presence of water.
Water acts as a proton source for protodeboronation. If the reaction chemistry allows, use anhydrous solvents and reagents.
Prolonged reaction time at elevated temperatures.
A sluggish desired reaction provides more opportunity for decomposition. Optimize the catalyst system to increase the rate of cross-coupling relative to decomposition.
Inconsistent results between batches.
Variability in boronic acid quality.
Boronic acids can degrade upon storage. Assess the purity of each new batch.
Inconsistent reaction setup.
Ensure consistent degassing, solvent purity, and base quality for reproducible results.
Frequently Asked Questions (FAQs)
Q1: What are the primary decomposition pathways for boronic acids?
A1: The two main decomposition pathways for boronic acids are protodeboronation and oxidation .
Protodeboronation is the cleavage of the carbon-boron bond, which is replaced by a carbon-hydrogen bond.[2] This is a very common side reaction in Suzuki-Miyaura couplings and can be catalyzed by either acid or, more relevantly, base.[3] Under basic conditions, the boronic acid is converted to the more reactive boronate species, which is then susceptible to protonolysis by a proton source, such as water.
Oxidation of the carbon-boron bond can lead to the formation of phenols (from arylboronic acids) or other oxygenated byproducts. This process can be promoted by the presence of oxygen and certain metal catalysts.[4]
Q2: How does the choice of base affect boronic acid stability?
A2: The choice of base is a critical factor influencing the rate of protodeboronation. Stronger bases, such as sodium hydroxide (NaOH) and potassium hydroxide (KOH), tend to accelerate the decomposition of boronic acids more significantly than weaker bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄). The strength of the base correlates with its ability to generate the boronate anion, the key intermediate in the base-catalyzed protodeboronation pathway. Therefore, selecting a milder base is a key strategy to minimize this unwanted side reaction.
Q3: Which bases are generally recommended to minimize boronic acid decomposition?
A3: For reactions where boronic acid instability is a concern, it is advisable to screen weaker inorganic bases. The following table provides a general guide to base selection, ordered from generally more aggressive to milder in the context of promoting protodeboronation.
Base
General Classification
Typical Application Notes
Sodium Hydroxide (NaOH)
Strong
High potential for promoting protodeboronation, especially in aqueous media.
Potassium Hydroxide (KOH)
Strong
Similar to NaOH in promoting decomposition.
Cesium Carbonate (Cs₂CO₃)
Mild-Strong
Often used and effective, but can still promote decomposition.
Potassium Carbonate (K₂CO₃)
Mild
A commonly used and generally well-tolerated base.
Potassium Phosphate (K₃PO₄)
Mild
Often a good choice for sensitive boronic acids.
Q4: Are there alternatives to using free boronic acids to prevent decomposition?
A4: Yes, several strategies can be employed to circumvent the instability of boronic acids:
Boronic Esters: Converting the boronic acid to a more stable boronate ester, such as a pinacol or neopentyl glycol ester, can protect it from premature decomposition.[2][5] These esters often exhibit enhanced stability towards storage and purification.[6][7]
MIDA Boronates: N-methyliminodiacetic acid (MIDA) boronates are highly stable, crystalline solids that can be used in a "slow-release" strategy.[8] Under the reaction conditions, the MIDA boronate slowly hydrolyzes to release the active boronic acid, keeping its instantaneous concentration low and thus minimizing decomposition.[3][8]
Organotrifluoroborates: Potassium organotrifluoroborate salts are another class of stable boronic acid surrogates that can slowly release the boronic acid under the reaction conditions.
Q5: How can I monitor the decomposition of my boronic acid during an experiment?
A5: The decomposition of a boronic acid can be monitored using standard analytical techniques such as:
High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and quantify the remaining boronic acid and the formation of the protodeboronated byproduct over time.[6][9]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR or ¹¹B NMR spectroscopy can be used for in-situ monitoring of the reaction progress, allowing for the direct observation of the consumption of the starting material and the appearance of decomposition products.[7][10]
Data Presentation
While a comprehensive, standardized dataset is not available in the literature, the general trend for base-mediated protodeboronation is that weaker bases lead to slower decomposition. For a given boronic acid, the rate of decomposition generally follows the order: NaOH > KOH > Cs₂CO₃ > K₂CO₃ > K₃PO₄. Researchers should experimentally determine the optimal base for their specific substrate combination.
Experimental Protocols
Protocol for Kinetic Analysis of Boronic Acid Decomposition
This protocol describes a general method for comparing the rate of decomposition of a boronic acid in the presence of different bases using HPLC analysis.
Materials:
Boronic acid of interest
A selection of bases (e.g., NaOH, K₂CO₃, Cs₂CO₃, K₃PO₄)
An appropriate solvent system (e.g., dioxane/water)
Internal standard (a compound that is stable under the reaction conditions and does not interfere with the analysis)
Quenching solution (e.g., dilute HCl)
HPLC system with a suitable column and detector
Procedure:
Stock Solution Preparation: Prepare a stock solution of the boronic acid and the internal standard in the chosen solvent.
Reaction Setup: In separate vials, place a measured amount of each base to be tested.
Initiation of Reaction: At time zero, add a precise volume of the boronic acid stock solution to each vial, ensuring rapid and thorough mixing.
Sampling: At predetermined time intervals, withdraw a small aliquot from each reaction vial.
Quenching: Immediately quench the reaction by adding the aliquot to a vial containing the quenching solution. This will stop the base-catalyzed decomposition.
HPLC Analysis: Analyze the quenched samples by HPLC to determine the concentration of the remaining boronic acid and the formed protodeboronation product relative to the internal standard.
Data Analysis: Plot the concentration of the boronic acid versus time for each base. From these plots, determine the initial rate of decomposition or the half-life of the boronic acid for each condition.
Visualizations
Base-Catalyzed Protodeboronation Pathway
Caption: Base-catalyzed protodeboronation of an aryl boronic acid.
Oxidative Decomposition Pathway
Caption: Oxidative decomposition of an aryl boronic acid to a phenol.
MIDA Boronate Slow-Release Strategy
Caption: The MIDA boronate "slow-release" strategy to minimize decomposition.
Technical Support Center: Purification Strategies for Products from (2-(Difluoromethoxy)phenyl)boronic acid
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of reaction products...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of reaction products derived from (2-(Difluoromethoxy)phenyl)boronic acid.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities encountered when working with products derived from (2-(Difluoromethoxy)phenyl)boronic acid, particularly after a Suzuki-Miyaura coupling reaction?
A1: Crude products from reactions involving (2-(Difluoromethoxy)phenyl)boronic acid can contain several types of impurities. The most common include:
Homocoupling Byproducts: Self-coupling of the starting boronic acid or the coupling partner can lead to symmetrical biaryl impurities.
Protodeboronation Products: The carbon-boron bond can be cleaved and replaced by a carbon-hydrogen bond, resulting in the formation of 1-(difluoromethoxy)benzene. This can be promoted by the acidic nature of silica gel during chromatography.[1]
Boroxines: These are trimeric anhydrides formed from the intermolecular dehydration of three boronic acid molecules. While more of an issue with the starting material, they can persist or form under certain conditions.[1]
Residual Palladium Catalyst: Traces of the palladium catalyst used in cross-coupling reactions may remain in the product.
Unreacted Starting Materials: Unconsumed (2-(Difluoromethoxy)phenyl)boronic acid or the coupling partner will be present in the crude product.
Q2: What are the primary methods for purifying products derived from (2-(Difluoromethoxy)phenyl)boronic acid?
A2: The most effective and commonly used purification methods are:
Column Chromatography: This is a versatile technique for separating the desired product from impurities with different polarities.[2] For fluorinated compounds, specialized fluorinated stationary phases can also be used.
Recrystallization: This is often the preferred method for solid products, as it can yield highly pure crystalline material.[2] Finding a suitable solvent or solvent system is key.
Acid-Base Extraction: This technique is particularly useful for separating acidic or basic impurities from a neutral product, or for purifying an acidic or basic product. Boronic acids themselves are weakly acidic and can be extracted into a basic aqueous phase.[1]
Q3: How does the difluoromethoxy group affect the purification strategy?
A3: The electron-withdrawing nature of the difluoromethoxy group can influence the polarity and reactivity of the molecule. This can affect its retention on chromatographic stationary phases and its solubility in various solvents. The fluorine atoms can also lead to unique intermolecular interactions that may be exploited for selective purification.
Troubleshooting Guides
Recrystallization Issues
Problem
Possible Cause(s)
Suggested Solution(s)
Product "oils out" instead of crystallizing.
The boiling point of the solvent is higher than the melting point of the product. The solution is too concentrated.
Re-heat the solution to dissolve the oil, add more of the good solvent to decrease saturation, and allow it to cool more slowly.
No crystals form upon cooling.
The solution is too dilute (too much solvent was used). The solution is supersaturated.
Try to induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal. If that fails, evaporate some of the solvent and cool again.
Low recovery of the purified product.
The product has significant solubility in the cold recrystallization solvent. Too much solvent was used for washing the crystals.
Cool the solution in an ice bath to minimize solubility. Wash the crystals with a minimal amount of ice-cold solvent.
Column Chromatography Issues
Problem
Possible Cause(s)
Suggested Solution(s)
Poor separation of the product and impurities.
The chosen eluent system has inappropriate polarity.
Perform a systematic TLC analysis with different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to find the optimal eluent for separation.
Streaking of the compound on the column.
The compound is interacting too strongly with the stationary phase (e.g., acidic silica gel). The compound is not fully soluble in the eluent.
Use a less acidic stationary phase like neutral alumina or boric acid-treated silica gel.[1] Add a small amount of a polar solvent to the eluent to improve solubility.
Product degradation on the column.
The product is sensitive to the acidic nature of standard silica gel, leading to side reactions like protodeboronation.[1]
Use a deactivated stationary phase (e.g., neutral alumina) or consider a different purification method like recrystallization.
Experimental Protocols
Protocol 1: General Workup and Purification of a Suzuki-Miyaura Coupling Product
This protocol describes a general procedure for the workup and purification of a biaryl product from the Suzuki-Miyaura coupling of (2-(Difluoromethoxy)phenyl)boronic acid with an aryl halide.
Quenching the Reaction: After the reaction is complete (monitored by TLC or LC-MS), cool the reaction mixture to room temperature.
Aqueous Workup: Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer two more times with ethyl acetate.[3]
Washing: Combine the organic layers and wash with brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[3]
Purification: Purify the crude product by either column chromatography or recrystallization as detailed in the protocols below.
Protocol 2: Purification by Column Chromatography
Stationary Phase Selection: Choose a suitable stationary phase. Standard silica gel is common, but for sensitive compounds, neutral alumina may be preferable to prevent degradation.[1]
Eluent Selection: Determine the optimal eluent system by running TLC plates with different solvent mixtures (e.g., gradients of hexane/ethyl acetate).
Column Packing: Pack a glass column with the chosen stationary phase slurried in the initial eluent.
Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and load it onto the column.
Elution: Elute the column with the chosen solvent system, collecting fractions.
Analysis: Monitor the fractions by TLC to identify those containing the pure product.
Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.
Protocol 3: Purification by Recrystallization
Solvent Screening: In small test tubes, test the solubility of the crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexane, and water) at room and elevated temperatures to find a suitable solvent or solvent pair (one in which the compound is soluble when hot and insoluble when cold).
Dissolution: Dissolve the crude product in the minimum amount of the hot recrystallization solvent in an Erlenmeyer flask.
Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration.
Crystallization: Allow the solution to cool slowly to room temperature. Crystal formation should occur. Cooling in an ice bath can further increase the yield.
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.
Drying: Dry the crystals under vacuum to remove residual solvent.
Quantitative Data
The following table provides illustrative data for the purification of a hypothetical biaryl product from a Suzuki-Miyaura coupling reaction involving (2-(Difluoromethoxy)phenyl)boronic acid. Actual results will vary depending on the specific substrates and reaction conditions.
Purification Method
Starting Material (Crude Product)
Eluent/Solvent System
Yield (%)
Purity (%) (by HPLC)
Column Chromatography
1.0 g
Hexane/Ethyl Acetate (9:1 to 7:3 gradient)
75
>98
Recrystallization
1.0 g
Ethanol/Water
85
>99
Acid-Base Extraction
1.0 g
Diethyl ether / 1 M NaOH
60
>95
Visualizations
Caption: General workflow for the purification of a Suzuki-Miyaura coupling product.
Caption: Troubleshooting decision tree for common purification problems.
Caption: Relationship between reaction conditions and common impurities.
Technical Support Center: Suzuki Reactions with Electron-Rich Boronic Acids
Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This resource is designed to help researchers, scientists, and drug development professionals diagnose and resolve common issues encoun...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This resource is designed to help researchers, scientists, and drug development professionals diagnose and resolve common issues encountered when working with electron-rich boronic acids.
Troubleshooting Guide & FAQs
This section provides answers to frequently asked questions and a guide to troubleshooting failed or low-yielding Suzuki reactions involving electron-rich boronic acids.
Q1: My Suzuki coupling reaction with an electron-rich boronic acid is failing or giving a low yield. What are the primary issues to investigate?
A1: When a Suzuki coupling reaction with an electron-rich boronic acid performs poorly, the most common culprits are protodeboronation of the boronic acid, homocoupling of the boronic acid, and issues with the catalytic system.[1][2] Start by systematically evaluating the following: catalyst activity, oxygen contamination, reagent purity, and the choice of base and solvent.[2] Electron-donating groups on the boronic acid generally enhance the reaction rate, but can also increase the propensity for side reactions like protodeboronation.[3]
Q2: I'm observing a significant amount of a byproduct that corresponds to the protonated form of my electron-rich boronic acid. What is happening and how can I prevent it?
A2: You are observing protodeboronation, a common side reaction where the C-B bond is cleaved and replaced by a C-H bond.[4] This is particularly prevalent with electron-rich and heteroaromatic boronic acids, especially under basic conditions.[2][5]
To minimize protodeboronation, consider the following strategies:
Use Milder Bases: Strong bases, especially in the presence of water, can accelerate protodeboronation.[2] Switching to weaker bases like potassium carbonate (K₂CO₃) or potassium fluoride (KF) can be beneficial.[2]
Anhydrous Conditions: Since water is the proton source for this side reaction, using anhydrous solvents and reagents can significantly reduce its occurrence.[2]
Use Boronic Esters: Boronic esters, such as pinacol esters, are generally more stable and less prone to protodeboronation than their corresponding boronic acids.[1][5] Consider converting your boronic acid to a more stable derivative.
Optimize Reaction Temperature: Higher temperatures can sometimes favor protodeboronation. If possible, try running the reaction at a lower temperature.
Q3: My main byproduct is the dimer of my electron-rich boronic acid. What causes this homocoupling and how can I avoid it?
A3: The homocoupling of boronic acids is often promoted by the presence of oxygen, which can lead to catalyst decomposition and side reactions.[2] It can also occur through a palladium-catalyzed pathway.[1] To suppress homocoupling:
Ensure an Inert Atmosphere: Thoroughly degas your solvents and run the reaction under an inert atmosphere, such as nitrogen or argon, to minimize oxygen contamination.[2]
Use High-Purity Reagents: Ensure the purity of your boronic acid and other reagents, as impurities can sometimes catalyze homocoupling.[6]
Ligand Choice: The choice of phosphine ligand can influence the extent of homocoupling. Electron-rich and bulky ligands can sometimes favor the desired cross-coupling over homocoupling.[7]
Q4: How do I choose the right catalyst and ligand for a challenging Suzuki reaction with an electron-rich boronic acid?
A4: The catalyst and ligand system is crucial for a successful Suzuki reaction.
Catalyst Activity: Ensure your palladium catalyst is active. The active species is Pd(0). If you are using a Pd(II) precatalyst, it needs to be reduced in situ.[2] Consider using a fresh batch of catalyst or a more robust, air-stable precatalyst.[2]
Electron-Rich Ligands: For electron-rich substrates, using bulky, electron-rich phosphine ligands can be highly effective.[7] These ligands can facilitate the oxidative addition step, which can be challenging with electron-rich aryl halides.[8] Examples of such ligands include Buchwald-type biarylphosphine ligands (e.g., XPhos, SPhos) and N-heterocyclic carbenes (NHCs).[2]
Q5: What is the optimal base and solvent combination for my reaction?
A5: The choice of base and solvent is highly interdependent and substrate-specific.
Base Strength: The base is required to activate the boronic acid for transmetalation.[9] However, a base that is too strong can promote side reactions.[2] For electron-rich systems prone to protodeboronation, weaker bases are often preferred.[2]
Solvent System: The solvent must be able to dissolve the reagents and facilitate the reaction. Common solvent systems include mixtures of an organic solvent (like dioxane, THF, or toluene) with water.[2] For reactions sensitive to water, anhydrous conditions should be employed.[2] Biphasic systems with vigorous stirring are often used to maximize the interfacial area where the reaction occurs.[1]
Data Presentation
Table 1: Effect of Base on the Yield of a Suzuki Coupling with an Electron-Rich Boronic Acid
Entry
Boronic Acid
Aryl Halide
Base
Solvent
Temperature (°C)
Yield (%) of Cross-Coupled Product
Yield (%) of Protodeboronation
1
4-Methoxyphenylboronic Acid
4-Bromoanisole
K₃PO₄
Dioxane/H₂O (4:1)
100
75
20
2
4-Methoxyphenylboronic Acid
4-Bromoanisole
K₂CO₃
Dioxane/H₂O (4:1)
100
88
8
3
4-Methoxyphenylboronic Acid
4-Bromoanisole
KF
Dioxane/H₂O (4:1)
100
92
<5
4
4-Methoxyphenylboronic Acid
4-Bromoanisole
Cs₂CO₃
Dioxane/H₂O (4:1)
100
85
12
Note: The data presented in this table is a representative example compiled from general principles discussed in the cited literature and is intended for illustrative purposes.
Experimental Protocols
Protocol 1: General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction
Reagent Preparation: To a flame-dried reaction vessel, add the aryl halide (1.0 equiv), the electron-rich boronic acid (1.2 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₂CO₃, 2.0 equiv).[3]
Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.
Solvent Addition: Add the degassed solvent system (e.g., a mixture of toluene and water) via syringe.[3]
Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.
Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).
Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[3]
Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[2]
Protocol 2: Procedure for the Preparation of a Boronic Acid Diethanolamine Adduct to Enhance Stability
Dissolution: In a vial equipped with a stir bar, dissolve the electron-rich boronic acid (1.0 equiv) in a minimal amount of a suitable solvent, such as methylene chloride.[2]
Addition: While stirring, add diethanolamine (1.0 equiv) dropwise to the solution.[2]
Precipitation: A precipitate will typically form. Continue stirring the resulting slurry for an additional 15-20 minutes.[2]
Isolation: Isolate the white solid product by vacuum filtration.
Drying: Wash the solid with a small portion of cold solvent and dry it under vacuum. This more stable diethanolamine adduct can now be used directly in your Suzuki coupling reaction.[2]
A Comparative Guide to the Reactivity of (2-(Difluoromethoxy)phenyl)boronic Acid and (2-(Trifluoromethoxy)phenyl)boronic Acid in Suzuki-Miyaura Coupling
For Researchers, Scientists, and Drug Development Professionals The introduction of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicoch...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The introduction of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and pharmacokinetic properties of drug candidates. Among these, the difluoromethoxy (-OCF₂H) and trifluoromethoxy (-OCF₃) moieties are of significant interest. This guide provides a comparative analysis of the reactivity of (2-(difluoromethoxy)phenyl)boronic acid and (2-(trifluoromethoxy)phenyl)boronic acid, two key building blocks for the introduction of these groups via the Suzuki-Miyaura cross-coupling reaction. This comparison is based on established principles of organic chemistry and supported by representative experimental data.
Electronic and Steric Effects: A Theoretical Overview
The reactivity of a phenylboronic acid in the Suzuki-Miyaura coupling is primarily governed by the electronic and steric nature of its substituents. These factors influence the transmetalation step of the catalytic cycle.
Electronic Effects: Both the difluoromethoxy and trifluoromethoxy groups are electron-withdrawing due to the high electronegativity of the fluorine atoms. The trifluoromethoxy group is a stronger electron-withdrawing group than the difluoromethoxy group. This increased electron-withdrawing character can enhance the Lewis acidity of the boronic acid, potentially facilitating the formation of the boronate complex required for transmetalation. However, excessively electron-deficient aryl boronic acids can also be prone to protodeboronation, an undesired side reaction.
Steric Effects: The ortho-position of the substituent introduces steric hindrance around the boronic acid moiety. The trifluoromethoxy group is sterically more demanding than the difluoromethoxy group. This steric bulk can hinder the approach of the palladium catalyst, potentially slowing down the rate of transmetalation and, consequently, the overall reaction rate.
Based on these principles, a qualitative comparison of the two boronic acids is presented below:
Feature
(2-(Difluoromethoxy)phenyl)boronic acid
(2-(Trifluoromethoxy)phenyl)boronic acid
Electronic Effect
Moderately electron-withdrawing
Strongly electron-withdrawing
Steric Hindrance
Moderate
High
Predicted Reactivity
Potentially higher due to reduced steric hindrance
Potentially lower due to increased steric hindrance
Potential Side Reactions
Susceptible to protodeboronation
More susceptible to protodeboronation
Performance in Suzuki-Miyaura Cross-Coupling: Experimental Data
Note: The yields presented are based on literature reports for analogous or similar reactions and should be considered as representative examples. Actual yields will vary depending on the specific substrates and reaction conditions.
Experimental Protocols
Below are detailed experimental protocols for Suzuki-Miyaura coupling reactions that are representative for each of the boronic acids.
Protocol 1: Suzuki-Miyaura Coupling of (2-(Difluoromethoxy)phenyl)boronic acid with an Aryl Bromide
This protocol is adapted from methodologies effective for electron-deficient boronic acids.
To a round-bottom flask equipped with a reflux condenser, add the aryl bromide, (2-(trifluoromethoxy)phenyl)boronic acid, tetrakis(triphenylphosphine)palladium(0), and sodium carbonate.
Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.
Add the degassed toluene, ethanol, and water via syringe.
Heat the reaction mixture to 90 °C and stir for 12-24 hours, or until the reaction is complete as monitored by TLC or LC-MS.
Cool the reaction mixture to room temperature.
Dilute the mixture with diethyl ether (25 mL) and wash with water (2 x 20 mL) and brine (20 mL).
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.
Visualizing the Process
To better understand the workflow and the factors influencing reactivity, the following diagrams are provided.
A general workflow for a Suzuki-Miyaura cross-coupling reaction.
Factors influencing the reactivity of ortho-substituted phenylboronic acids.
Conclusion
The choice between (2-(difluoromethoxy)phenyl)boronic acid and (2-(trifluoromethoxy)phenyl)boronic acid in a Suzuki-Miyaura coupling reaction will depend on a balance of electronic and steric factors. While the stronger electron-withdrawing nature of the trifluoromethoxy group may in some cases be beneficial, the increased steric hindrance it imposes often leads to slower reaction rates and may necessitate more forcing conditions or specialized catalyst systems. Conversely, the smaller difluoromethoxy group may offer a more favorable kinetic profile. In both cases, the potential for protodeboronation should be considered and mitigated through careful optimization of reaction conditions, such as the choice of base, solvent, and temperature, as well as minimizing reaction times. The provided protocols offer a starting point for the successful application of these valuable building blocks in organic synthesis.
Comparative
A Comparative Analysis of Fluorinated Phenylboronic Acid Isomers in Suzuki-Miyaura Coupling
For Researchers, Scientists, and Drug Development Professionals The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry and materials science. Fluorinated phenylboron...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry and materials science. Fluorinated phenylboronic acids are pivotal reagents in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of a diverse array of fluorinated biaryl compounds. This guide provides an objective comparison of the performance of ortho-, meta-, and para-fluorinated phenylboronic acid isomers in Suzuki coupling, supported by experimental data and detailed protocols.
Influence of Fluorine Position on Reactivity
The position of the fluorine atom on the phenylboronic acid ring significantly influences the reagent's reactivity through a combination of electronic and steric effects. Understanding these effects is crucial for reaction optimization and catalyst selection.
2-Fluorophenylboronic Acid (ortho-isomer): The fluorine atom in the ortho position exerts a strong electron-withdrawing inductive effect (-I) due to its proximity to the boronic acid moiety. This can increase the Lewis acidity of the boron atom, potentially facilitating the transmetalation step in the catalytic cycle.[1] However, the ortho-substituent also introduces steric hindrance, which can impede the approach of the palladium catalyst to the reaction center.
3-Fluorophenylboronic Acid (meta-isomer): In the meta position, the fluorine atom's influence is primarily through its electron-withdrawing inductive effect. This electronic perturbation can still enhance reactivity compared to unsubstituted phenylboronic acid, though generally to a lesser extent than the ortho- or para-isomers. Steric hindrance is minimal from the meta position.
4-Fluorophenylboronic Acid (para-isomer): The para-fluorine atom exerts both an electron-withdrawing inductive effect and a weak electron-donating mesomeric effect (+M). The cumulative result is a net electron-withdrawing character that can enhance the reactivity of the boronic acid in cross-coupling reactions.[2] This isomer offers a balance of electronic activation with minimal steric hindrance.
While theoretical considerations suggest differences in reactivity, some experimental studies have indicated that the position of the fluorine substituent may not have a "remarkable influence" on the catalytic activity in certain systems.[2] However, the choice of isomer can be critical in complex syntheses where subtle differences in reactivity and steric profiles can impact yield and selectivity.
Performance Data in Suzuki-Miyaura Coupling
The following table summarizes representative experimental data for the Suzuki-Miyaura coupling of fluorinated phenylboronic acid isomers with various aryl halides. It is important to note that direct comparison of yields across different studies can be challenging due to variations in reaction conditions.
Boronic Acid Isomer
Coupling Partner
Catalyst System
Base
Solvent
Temp. (°C)
Time (h)
Yield (%)
4-Fluorophenylboronic Acid
1-Bromo-4-fluorobenzene
G-COOH-Pd-10
K₂CO₃
DMF/H₂O (95:5)
110
3
~95
4-Fluorophenylboronic Acid
1-Bromo-2-fluorobenzene
G-COOH-Pd-10
K₂CO₃
DMF/H₂O (95:5)
110
3
~90
4-Fluorophenylboronic Acid
1-Bromo-3-fluorobenzene
G-COOH-Pd-10
K₂CO₃
DMF/H₂O (95:5)
110
3
~92
Phenylboronic Acid (for comparison)
1-Bromo-4-fluorobenzene
G-COOH-Pd-10
K₂CO₃
DMF/H₂O (95:5)
110
3
~90
Data compiled from a study on Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles.[2]
Experimental Protocols
A generalized experimental procedure for a Suzuki-Miyaura coupling reaction is provided below. This protocol can be adapted for each of the fluorinated phenylboronic acid isomers, though optimization of the catalyst, base, solvent, and temperature may be necessary for specific substrates.
General Procedure for Suzuki-Miyaura Coupling:
Reaction Setup: In a flame-dried Schlenk flask or a sealable reaction vial under an inert atmosphere (e.g., argon or nitrogen), combine the aryl halide (1.0 mmol, 1.0 equiv.), the fluorinated phenylboronic acid (1.2-1.5 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₂CO₃, 2.0-3.0 equiv.).
Solvent Addition: Add the degassed solvent (e.g., a mixture of 1,4-dioxane and water) via syringe.
Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring. Monitor the reaction progress using an appropriate analytical technique such as TLC or LC-MS.
Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.[3][4]
Visualizing the Suzuki-Miyaura Coupling
To further elucidate the process, the following diagrams illustrate the fundamental aspects of the Suzuki-Miyaura cross-coupling reaction.
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Caption: A generalized workflow for a Suzuki-Miyaura coupling experiment.
Comparative Analytical Characterization of (2-(Difluoromethoxy)phenyl)boronic acid and Structurally Related Fluorinated Phenylboronic Acids
A Guide for Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analytical overview of (2-(Difluoromethoxy)phenyl)boronic acid and three commercially available, structurally rela...
Author: BenchChem Technical Support Team. Date: December 2025
A Guide for Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analytical overview of (2-(Difluoromethoxy)phenyl)boronic acid and three commercially available, structurally related fluorinated phenylboronic acids: 2-fluorophenylboronic acid, 2,4-difluorophenylboronic acid, and 2-(trifluoromethoxy)phenylboronic acid. Due to the limited availability of direct experimental data for (2-(Difluoromethoxy)phenyl)boronic acid, this document presents predicted analytical characteristics for the target compound alongside experimental data for the selected alternatives. This comparative approach is designed to aid researchers in the identification, characterization, and quality control of these important synthetic building blocks.
Physical and Chemical Properties
A summary of the key physical and chemical properties of the target compound and its alternatives is presented in Table 1. These properties are fundamental for handling, storage, and in designing experimental conditions for synthesis and analysis.
Spectroscopic techniques are essential for the structural elucidation and purity assessment of phenylboronic acids. The following sections provide a comparative overview of the expected and experimentally determined spectroscopic data for the subject compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the detailed structural analysis of organic molecules. The predicted ¹H and ¹³C NMR chemical shifts for (2-(Difluoromethoxy)phenyl)boronic acid are compared with the experimental data for the selected alternatives in Tables 2 and 3.
Table 2: Comparative ¹H NMR Spectral Data (in Acetone-d₆)
Mass spectrometry is a critical technique for determining the molecular weight and fragmentation pattern of a compound. The expected mass spectrometric behavior of (2-(Difluoromethoxy)phenyl)boronic acid is compared with that of its alternatives in Table 4. Boronic acids can be challenging to analyze by mass spectrometry due to their tendency to form cyclic anhydrides (boroxines) at elevated temperatures.[4]
Loss of H₂O, cleavage of the C-B bond, loss of the trifluoromethoxy group.
Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the purity of phenylboronic acids and for monitoring reaction progress. A general reverse-phase HPLC method suitable for the analysis of these compounds is described below.
Table 5: General HPLC Method Parameters
Parameter
Condition
Column
C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A
Water with 0.1% Formic Acid
Mobile Phase B
Acetonitrile with 0.1% Formic Acid
Gradient
5% to 95% B over 15 minutes
Flow Rate
1.0 mL/min
Detection
UV at 254 nm
Injection Volume
5 µL
Experimental Protocols
Detailed experimental protocols for the key analytical techniques are provided below. These are generalized methods and may require optimization for specific instruments and samples.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the boronic acid in approximately 0.6 mL of a suitable deuterated solvent (e.g., Acetone-d₆, DMSO-d₆).
¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum on a 400 MHz or higher spectrometer.
¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. A greater number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.
Data Processing: Process the raw data using appropriate software to obtain the final spectra for analysis.
Liquid Chromatography-Mass Spectrometry (LC-MS)
Sample Preparation: Prepare a stock solution of the boronic acid in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. Dilute the stock solution to a working concentration of approximately 10 µg/mL with the initial mobile phase.
Chromatographic Conditions: Utilize the HPLC conditions outlined in Table 5.
Mass Spectrometry Conditions (ESI-):
Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.
Capillary Voltage: 3.0 - 4.0 kV.
Source Temperature: 120 - 150 °C.
Scan Range: m/z 50 - 500.
Data Analysis: Analyze the resulting chromatograms and mass spectra to determine retention times and mass-to-charge ratios.
Gas Chromatography-Mass Spectrometry (GC-MS)
Note: GC-MS analysis of boronic acids typically requires derivatization to increase volatility and prevent the formation of boroxines.
Derivatization (TMS Ester Formation):
Dissolve ~1 mg of the boronic acid in 0.5 mL of a dry, aprotic solvent (e.g., dichloromethane).
Add 0.1 mL of a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
Heat the mixture at 60-70 °C for 30 minutes.
GC Conditions:
Column: A non-polar capillary column (e.g., DB-5ms).
Injector Temperature: 250 °C.
Oven Program: Start at 100 °C, ramp to 280 °C at 10 °C/min.
Mass Spectrometry Conditions (EI):
Ionization Mode: Electron Ionization (EI) at 70 eV.
Scan Range: m/z 40 - 600.
Data Analysis: Analyze the chromatogram and the mass spectrum of the derivatized product.
Visualizations
The following diagrams illustrate a general workflow for the analytical characterization of phenylboronic acids and the structural relationships between the compounds discussed in this guide.
A Comparative Guide to the ¹H and ¹⁹F NMR Spectroscopy of (2-(Difluoromethoxy)phenyl)boronic Acid and its Analogs
For Researchers, Scientists, and Drug Development Professionals Comparative NMR Data The following tables summarize the ¹H and ¹⁹F NMR spectral data for (2-(trifluoromethoxy)phenyl)boronic acid and other relevant fluorin...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Comparative NMR Data
The following tables summarize the ¹H and ¹⁹F NMR spectral data for (2-(trifluoromethoxy)phenyl)boronic acid and other relevant fluorinated phenylboronic acids. This data serves as a reference for predicting the spectral features of (2-(difluoromethoxy)phenyl)boronic acid.
Table 1: ¹H NMR Spectral Data of Fluorinated Phenylboronic Acids
The following are general experimental protocols for acquiring high-quality ¹H and ¹⁹F NMR spectra of boronic acids.
¹H NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the boronic acid sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Acetone-d₆). The choice of solvent is critical as boronic acids can form boroxines (anhydrides) in non-polar, aprotic solvents, leading to complex and potentially misleading spectra. DMSO-d₆ is often a good choice as it can help to break up these oligomeric species.
Instrumentation: Utilize a high-resolution NMR spectrometer with a proton frequency of 400 MHz or higher.
Data Acquisition:
Acquire a standard one-dimensional proton spectrum.
Typical spectral width: -2 to 12 ppm.
Number of scans: 16 to 64, depending on the sample concentration.
Relaxation delay: 1-5 seconds.
Data Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction. The chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).
¹⁹F NMR Spectroscopy
Sample Preparation: The same sample prepared for ¹H NMR can be used.
Instrumentation: A multinuclear NMR spectrometer equipped with a fluorine probe is required.
Data Acquisition:
Acquire a proton-decoupled ¹⁹F NMR spectrum to simplify the spectrum by removing ¹H-¹⁹F couplings.
Typical spectral width: -50 to -250 ppm (for organofluorine compounds).
Number of scans: 128 to 512, as ¹⁹F sensitivity can be lower than ¹H.
Relaxation delay: 1-5 seconds.
Data Processing: Similar to ¹H NMR, process the FID with a Fourier transform, phase, and baseline correction. Chemical shifts are typically referenced to an external standard such as CFCl₃ (0 ppm).
Logical Workflow for NMR-Based Structural Analysis
The following diagram illustrates a typical workflow for the structural analysis of a novel fluorinated phenylboronic acid using NMR spectroscopy.
Caption: A flowchart illustrating the key steps in the NMR-based structural analysis of fluorinated phenylboronic acids.
Conclusion
This guide provides a foundational understanding of the ¹H and ¹⁹F NMR characteristics of fluorinated phenylboronic acids, with a specific focus on providing a comparative context for (2-(difluoromethoxy)phenyl)boronic acid. The provided data tables and experimental protocols are intended to aid researchers in the successful characterization of these and similar molecules. The logical workflow diagram offers a clear path for the systematic analysis and structural confirmation of novel fluorinated boronic acids. As more experimental data for (2-(difluoromethoxy)phenyl)boronic acid becomes publicly available, this guide can be further refined to include its specific spectral parameters.
A Head-to-Head Battle: Boronic Acids vs. Boronic Esters in Suzuki-Miyaura Cross-Coupling
For researchers and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex molecules. A critical choice in designing these reactions is the select...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex molecules. A critical choice in designing these reactions is the selection of the boron reagent: the venerable boronic acid or its more stable counterpart, the boronic ester. This guide provides a comprehensive comparison of their performance, supported by experimental data, to inform the rational selection of the optimal reagent for your synthetic needs.
The Reactivity-Stability Trade-Off
The central theme in the boronic acid versus boronic ester debate is the trade-off between reactivity and stability. Boronic acids are generally more reactive and can lead to faster reaction times.[1][2] This heightened reactivity is often attributed to the Lewis acidity of the boronic acid, which facilitates the crucial transmetalation step in the palladium catalytic cycle. However, this comes at the cost of lower stability. Boronic acids, especially certain heteroaryl and vinyl derivatives, are prone to decomposition through pathways like protodeboronation and oxidation, which can impact their shelf life and reduce reaction yields.
Conversely, boronic esters, particularly pinacol esters, offer significantly enhanced stability.[1] They are often crystalline solids that are easier to handle, purify via chromatography, and can be stored for extended periods. This stability is advantageous in multi-step syntheses and for compounds that are inherently unstable as boronic acids. The trade-off for this stability is potentially lower reactivity, although it is widely believed that many boronic esters hydrolyze in situ to the more reactive boronic acid under the aqueous basic conditions often employed in Suzuki-Miyaura reactions.
Quantitative Yield Comparison
The following table summarizes representative data from various studies to illustrate the yield differences between boronic acids and their corresponding pinacol esters in Suzuki-Miyaura cross-coupling reactions. It is important to note that direct head-to-head comparisons under identical conditions are not always available in the literature. Therefore, reaction conditions are provided to give context to the reported yields.
*Ligand 1 is a specific phosphine ligand reported in the cited literature.
Experimental Protocols
Reproducibility is key in scientific research. Below is a general, representative experimental protocol for a Suzuki-Miyaura cross-coupling reaction that can be adapted to compare a boronic acid and its corresponding boronic ester.
General Experimental Protocol for Suzuki-Miyaura Cross-Coupling
Reaction Setup: In a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), combine the aryl halide, the boronic acid or boronic ester, the palladium catalyst, and the base.
Solvent Addition: Add the degassed solvent mixture to the Schlenk tube via syringe.
Reaction: Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 80-100 °C) and stir vigorously.
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.[1]
Visualizing the Process
To better understand the experimental workflow and the underlying reaction mechanism, the following diagrams are provided.
Caption: A general experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
Caption: A simplified diagram of the Suzuki-Miyaura catalytic cycle.
Conclusion
The choice between a boronic acid and a boronic ester in Suzuki-Miyaura cross-coupling is a nuanced decision that depends on the specific substrate and the desired reaction outcome. Boronic acids offer higher reactivity, which can be advantageous for achieving fast reaction times and high yields with less reactive coupling partners. However, their instability can be a significant drawback. Boronic esters, particularly pinacol esters, provide a stable and easy-to-handle alternative, often leading to more reproducible results, especially in complex syntheses or with unstable building blocks. For challenging substrates, such as the problematic 2-pyridyl moiety, the enhanced stability of boronic esters often makes them the superior choice, leading to significantly improved yields. Ultimately, a clear understanding of the reactivity-stability trade-off, supported by the available experimental data, will empower researchers to make the optimal choice for their synthetic endeavors.
The Strategic Advantage of (2-(Difluoromethoxy)phenyl)boronic Acid in the Synthesis of Potent and Selective Kinase Inhibitors
In the landscape of kinase inhibitor discovery, the pursuit of enhanced potency, selectivity, and favorable pharmacokinetic profiles is paramount. The strategic incorporation of fluorine-containing moieties is a well-est...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of kinase inhibitor discovery, the pursuit of enhanced potency, selectivity, and favorable pharmacokinetic profiles is paramount. The strategic incorporation of fluorine-containing moieties is a well-established approach to achieving these goals. This guide provides a comparative analysis of (2-(difluoromethoxy)phenyl)boronic acid as a key building block in the synthesis of kinase inhibitors, highlighting its efficacy in comparison to other substituted phenylboronic acids. The Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern medicinal chemistry, serves as the primary synthetic method discussed.
The introduction of a difluoromethoxy group (-OCHF2) onto a phenylboronic acid offers a unique combination of electronic and steric properties that can significantly impact the biological activity of the resulting kinase inhibitor. This is exemplified in the development of salt-inducible kinase (SIK) inhibitors, where replacing a methoxy group with a difluoromethoxy group led to a threefold increase in potency and enhanced selectivity against off-target kinases.
Performance in Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura reaction is a versatile and widely used method for forming carbon-carbon bonds between an organoboron compound, such as (2-(difluoromethoxy)phenyl)boronic acid, and an organohalide. The efficiency of this reaction is influenced by various factors, including the choice of catalyst, base, solvent, and the electronic nature of the coupling partners.
While specific yield data for a wide range of kinase inhibitor syntheses using (2-(difluoromethoxy)phenyl)boronic acid is not extensively documented in publicly available literature, we can draw comparisons from the synthesis of related compounds and general knowledge of Suzuki-Miyaura couplings.
Table 1: Comparison of Suzuki-Miyaura Coupling Conditions and Yields for Various Phenylboronic Acids
Not explicitly reported, but successful synthesis of GLPG3970 implies good to excellent yields.
Phenylboronic acid
4-Bromoacetophenone
Pd-bpydc-Nd
K2CO3
DMF/Water (1:1)
70, 3h
>95
4-Fluorophenylboronic acid
1-Bromo-4-fluorobenzene
G-COOH-Pd-10
K2CO3
DMF/Water (95:5)
110, 3-8h
~100
2-Formylphenylboronic acid
Bromopyridylcarboxylic acid
Palladium Catalyst
Optimized Base
Optimized Solvent
Optimized
Varies
3,5-Dichlorophenylboronic acid
2,3,5-Trichloropyridine
Pd(OAc)2
Na2CO3
DMF/Water
60, 12h
89
Note: The yields are highly dependent on the specific substrates and reaction conditions. The data for phenylboronic acid and its other substituted derivatives are provided as a baseline for comparison.[1]
The electron-withdrawing nature of the difluoromethoxy group can influence the reactivity of the boronic acid in the transmetalation step of the Suzuki-Miyaura catalytic cycle. Optimization of the reaction conditions, including the choice of a suitable palladium catalyst and ligand, is crucial for achieving high yields.
Impact on Kinase Inhibitory Activity
The primary advantage of incorporating the (2-(difluoromethoxy)phenyl) moiety lies in its ability to enhance the biological activity of the target kinase inhibitor. The difluoromethoxy group can alter the molecule's conformation, improve its binding affinity to the kinase's active site, and enhance its metabolic stability.
A key example is the development of the clinical candidate GLPG3970, a potent and selective dual SIK2/SIK3 inhibitor. The synthesis of GLPG3970 involved the use of a pinacol boronate precursor to introduce the 2-(difluoromethoxy)-6-methoxyphenyl group.
Table 2: Effect of Difluoromethoxy Substitution on SIK Inhibitor Potency
Compound
Key Structural Moiety
SIK1 IC50 (nM)
SIK2 IC50 (nM)
SIK3 IC50 (nM)
Analog with Methoxy group
2,6-Dimethoxyphenyl
>1000
25
11
Analog with Difluoromethoxy group (GLPG3970)
2-(Difluoromethoxy)-6-methoxyphenyl
282.8
7.8
3.8
As shown in Table 2, the introduction of the difluoromethoxy group in GLPG3970 resulted in a significant improvement in potency against SIK2 and SIK3 compared to its methoxy-containing analog. This highlights the positive impact of this specific substitution on the inhibitor's biological activity.
Experimental Protocols
Detailed experimental protocols are essential for the reproducibility of synthetic procedures. Below are representative protocols for the synthesis of a key intermediate for SIK inhibitors and a general Suzuki-Miyaura coupling reaction.
Synthesis of N-Cyclopropyl-2-(difluoromethoxy)-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (A Key Intermediate for GLPG3970)
Amide Coupling: Commercially available 2-hydroxy-6-methoxybenzoic acid is reacted with cyclopropylamine using a standard amide coupling reagent (e.g., HATU, HOBt, DIPEA) in a suitable solvent like DMF to yield N-cyclopropyl-2-hydroxy-6-methoxybenzamide.
Difluoromethylation: The resulting phenolic compound is then subjected to difluoromethylation. This can be achieved using a reagent such as bromodifluoromethyl diethylphosphonate in the presence of a base (e.g., Cs2CO3) in a solvent like DMF at an elevated temperature to afford N-cyclopropyl-2-(difluoromethoxy)-6-methoxybenzamide.
Borylation: The final step is a direct and regioselective C-H borylation at the para-position of the carboxamide. This is typically carried out using a palladium catalyst (e.g., Pd(dppf)Cl2) and a boron source like bis(pinacolato)diboron in a solvent such as 1,4-dioxane under heating.
General Protocol for Suzuki-Miyaura Cross-Coupling
Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 eq.), the boronic acid or boronate ester (1.1-1.5 eq.), a palladium catalyst (e.g., Pd(dppf)Cl2, 2-5 mol%), and a base (e.g., K2CO3, 2-3 eq.).
Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, DMF, or toluene) and water.
Reaction Execution: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to the desired temperature (typically 80-110°C) and stir for the required time (monitored by TLC or LC-MS).
Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).
Purification: Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g., Na2SO4), and concentrate under reduced pressure. The crude product is then purified by a suitable method, such as flash column chromatography.[1]
Visualizing the Concepts
To better illustrate the concepts discussed, the following diagrams outline the general workflow for kinase inhibitor synthesis and a representative kinase signaling pathway.
Caption: A simplified workflow for the synthesis and evaluation of a kinase inhibitor.
Caption: A diagram of the MAPK/ERK signaling cascade, a common target for kinase inhibitors.
Conclusion
(2-(Difluoromethoxy)phenyl)boronic acid stands out as a valuable reagent in the synthesis of kinase inhibitors. Its incorporation, facilitated by the robust Suzuki-Miyaura cross-coupling reaction, can lead to a significant enhancement in inhibitor potency and selectivity. While the optimization of the coupling reaction is crucial for achieving high yields, the potential biological benefits make this building block an attractive choice for medicinal chemists aiming to develop next-generation kinase inhibitors with improved therapeutic profiles. Further exploration of its application in the synthesis of a broader range of kinase inhibitors is warranted to fully realize its potential in drug discovery.
A Comparative Guide to Palladium Catalysts for the Suzuki-Miyaura Coupling of Fluorinated Boronic Acids
For Researchers, Scientists, and Drug Development Professionals The incorporation of fluorine into organic molecules is a critical strategy in drug discovery and materials science, often enhancing metabolic stability, bi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The incorporation of fluorine into organic molecules is a critical strategy in drug discovery and materials science, often enhancing metabolic stability, binding affinity, and other key properties. The Suzuki-Miyaura cross-coupling reaction is a powerful tool for creating carbon-carbon bonds, but coupling reactions involving electron-deficient fluorinated boronic acids present unique challenges, such as slow transmetalation and competing protodeboronation. The choice of palladium catalyst is paramount to overcoming these hurdles. This guide provides a comparative overview of common palladium catalyst systems, supported by performance data and detailed experimental protocols.
Catalyst Systems Overview
The success of a Suzuki-Miyaura coupling with fluorinated boronic acids heavily relies on the ligand coordinated to the palladium center. Modern catalysts are typically formed in situ from a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a specialized ligand, or used as a pre-formed, well-defined precatalyst.[1] The two dominant classes of ligands for this purpose are bulky, electron-rich dialkylbiaryl phosphines (e.g., Buchwald ligands) and N-heterocyclic carbenes (NHCs).
Buchwald Phosphine Ligands (e.g., SPhos, XPhos): These ligands are characterized by a sterically demanding biaryl backbone which promotes the formation of a monoligated, highly reactive 14-electron Pd(0) species.[2][3] This active catalyst readily undergoes oxidative addition with aryl halides.[4] The ligand's bulk also facilitates the final reductive elimination step.[4] Catalysts based on ligands like SPhos and XPhos have demonstrated exceptional activity, even enabling room-temperature couplings for some substrates.[2]
N-Heterocyclic Carbene (NHC) Ligands: NHCs are strong sigma-donating ligands that form very stable bonds with palladium. This stability can prevent catalyst decomposition at high temperatures. PEPPSI-type (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) precatalysts are common examples, offering both stability and high activity.[4]
The development of specific precatalysts has been crucial for coupling unstable boronic acids, such as polyfluorophenyl and certain heteroaryl boronic acids.[5] These precatalysts are designed to generate the active Pd(0) species quickly under mild conditions, outcompeting the rapid decomposition of the boronic acid.[5]
Comparative Performance Data
The selection of a catalyst system is often guided by empirical data. The following table summarizes the performance of various palladium catalysts in the coupling of fluorinated boronic acids with different coupling partners. Note that direct comparison can be complex due to variations in reaction conditions across different studies.[6]
Reaction Setup: To a flame- or oven-dried Schlenk flask or sealed tube equipped with a magnetic stir bar, add the aryl halide, fluorinated boronic acid, base, palladium precursor, and ligand.[6][8]
Inert Atmosphere: Seal the vessel and thoroughly evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) at least three times.[8]
Solvent Addition: Under a positive pressure of inert gas, add the degassed organic solvent, followed by degassed water if using an aqueous system, via syringe. The solvent mixture should be thoroughly deoxygenated.[8][10]
Reaction: Place the sealed reaction vessel in a preheated oil bath or heating mantle and stir vigorously at the desired temperature (e.g., 40–110 °C).[10]
Monitoring: Monitor the reaction's progress by a suitable method, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[11]
Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[8]
Purification: Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product is then typically purified by flash column chromatography on silica gel.[8]
A Comparative Guide to the Synthesis of Difluoromethoxy-Substituted Biaryls
For Researchers, Scientists, and Drug Development Professionals The introduction of a difluoromethoxy (-OCF₂H) group into biaryl scaffolds is a widely employed strategy in medicinal chemistry to enhance metabolic stabili...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The introduction of a difluoromethoxy (-OCF₂H) group into biaryl scaffolds is a widely employed strategy in medicinal chemistry to enhance metabolic stability, modulate lipophilicity, and improve the overall pharmacokinetic profile of drug candidates. This guide provides a comparative overview of key synthetic methodologies for constructing difluoromethoxy-substituted biaryls, offering experimental data to validate and compare their performance.
At a Glance: Comparison of Synthetic Strategies
The synthesis of these valuable compounds can be broadly approached in two ways: by constructing the biaryl bond between two precursors, one of which already bears the difluoromethoxy group, or by introducing the difluoromethoxy moiety onto a pre-formed biaryl skeleton. This guide focuses on the former approach, which is more common. The following table summarizes the performance of prominent cross-coupling reactions.
Broad functional group tolerance, well-established, reliable.
Cost-effective catalyst, effective for less reactive chlorides.
Inexpensive metal catalyst.
Key Disadvantages
Cost of palladium, potential for phosphine ligand toxicity.
Sensitivity to air and moisture for some catalysts.
Harsh reaction conditions, often requires stoichiometric copper, limited substrate scope.
Featured Synthetic Methodologies & Experimental Protocols
This section details the experimental protocols for the most effective and widely used methods for synthesizing difluoromethoxy-substituted biaryls.
Palladium-Catalyzed Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a robust and versatile method for C-C bond formation. It is characterized by its high functional group tolerance and generally high yields.
To a dried Schlenk flask, add 4-(difluoromethoxy)bromobenzene, phenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.
Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.
Add the degassed 1,4-dioxane/water solvent mixture via syringe.
Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the desired 4-(difluoromethoxy)biphenyl.[1]
Nickel-Catalyzed Cross-Coupling
Nickel catalysis has emerged as a powerful, cost-effective alternative to palladium-catalyzed reactions. It is particularly effective for the coupling of less reactive aryl chlorides.
In a glovebox, add NiCl₂(PCy₃)₂ and K₃PO₄ to a reaction vial.
Add the phenylboronic acid and 1-chloro-4-(difluoromethoxy)benzene to the vial.
Add anhydrous 2-Me-THF.
Seal the vial and heat the mixture to 100 °C for 18 hours.
After cooling to room temperature, filter the reaction mixture through a pad of celite.
Concentrate the filtrate and purify the residue by column chromatography to afford 4-(difluoromethoxy)biphenyl.[1][2]
Ullmann Coupling
The Ullmann reaction is a classical method for biaryl synthesis using copper. While it often requires harsh conditions, it remains a useful tool, especially for large-scale synthesis where cost is a major factor.
Activate copper powder by stirring with iodine in acetic acid, followed by washing with acetone and ether, and drying under vacuum.
To a flask containing the activated copper powder, add 1-iodo-2-(difluoromethoxy)benzene and DMF.
Heat the reaction mixture to 180 °C for 48 hours.
Cool the reaction, quench with dilute HCl, and extract with ether.
Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography to yield 2,2'-bis(difluoromethoxy)biphenyl.[3]
Direct C-H Difluoromethoxylation via Photoredox Catalysis
A modern and atom-economical approach involves the direct functionalization of a C-H bond on a pre-formed biaryl. Photoredox catalysis offers a mild and efficient way to achieve this transformation.
In a reaction vial, dissolve biphenyl and sodium difluoromethanesulfinate in DMSO.
Add Rose Bengal to the solution.
Irradiate the mixture with green LEDs at room temperature for 24 hours.
Upon completion, dilute the reaction with water and extract with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography to yield a mixture of difluoromethoxy-substituted biphenyl isomers.[4]
Visualizing the Synthetic Workflows
The following diagrams illustrate the generalized workflows for the key synthetic strategies discussed.
Caption: Workflow for Suzuki-Miyaura Coupling.
Caption: Workflow for Nickel-Catalyzed Coupling.
Caption: Workflow for Direct C-H Difluoromethoxylation.
Conclusion
The choice of synthetic method for preparing difluoromethoxy-substituted biaryls depends on several factors, including the cost and availability of starting materials and catalysts, the desired scale of the reaction, and the functional group tolerance required. For general laboratory-scale synthesis with broad substrate scope, palladium-catalyzed Suzuki-Miyaura coupling remains a highly reliable choice. Nickel-catalyzed couplings offer a more economical alternative, particularly for chloro-substituted precursors. For specific applications where the biaryl core is readily available, direct C-H difluoromethoxylation via photoredox catalysis presents a modern, efficient, and atom-economical strategy. The classic Ullmann coupling, while requiring harsh conditions, can be a viable option for simpler, large-scale industrial productions. Researchers should consider these factors when selecting the most appropriate method for their specific synthetic targets.
The Influence of Phenylboronic Acid Substituents on Suzuki Coupling Yields: A Comparative Guide
For researchers, scientists, and drug development professionals, optimizing carbon-carbon bond formation is a critical aspect of synthetic chemistry. The Suzuki-Miyaura cross-coupling reaction is a powerful and widely us...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, optimizing carbon-carbon bond formation is a critical aspect of synthetic chemistry. The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for this purpose, yet its efficiency can be significantly influenced by the electronic and steric nature of the coupling partners. This guide provides a comparative analysis of Suzuki coupling reaction yields with various substituted phenylboronic acids, supported by experimental data, to aid in reaction design and optimization.
The electronic properties of substituents on the phenylboronic acid play a pivotal role in the outcome of Suzuki-Miyaura cross-coupling reactions. Generally, electron-donating groups (EDGs) on the boronic acid can enhance the rate of transmetalation, a key step in the catalytic cycle, often leading to higher yields. Conversely, electron-withdrawing groups (EWGs) can have a more complex effect, sometimes resulting in lower or slower reactions, although this can often be mitigated by careful selection of reaction conditions. Steric hindrance, particularly from ortho-substituents on the boronic acid, can also diminish reaction yields.
Comparative Yields with Substituted Phenylboronic Acids
The following table summarizes a selection of experimental data, illustrating the yields obtained with various substituted phenylboronic acids in Suzuki-Miyaura coupling reactions. It is important to note that direct comparison of yields can be nuanced, as optimal conditions may vary for different substrates.
Phenylboronic Acid Substituent
Coupling Partner
Catalyst System
Base
Solvent
Temperature (°C)
Reaction Time (h)
Yield (%)
H (Phenylboronic acid)
4-bromoacetophenone
Pd-bpydc-Nd
K₂CO₃
DMF/H₂O (1:1)
70
3
>95
4-Fluoro (EWG)
1-bromo-4-fluorobenzene
G-COOH-Pd-10
K₂CO₃
DMF/H₂O (95:5)
Not Specified
Not Specified
High
4-Formyl (EWG)
4-bromoacetophenone
Not Specified
Not Specified
Not Specified
Not Specified
Not Specified
Variable
3-Formyl (EWG)
4-bromoacetophenone
Not Specified
Not Specified
Not Specified
Not Specified
Not Specified
Variable
4-Methoxy (EDG)
Aryl Bromide
Pdnp-TPEPTA(L)-GO
K₂CO₃
Not Specified
Not Specified
Not Specified
Generally High
2-Methyl (Steric Hindrance)
Iodobenzene
Pd(PPh₃)₄ / Ba(OH)₂
Ba(OH)₂
DME
80
4
Quantitative
2,4,6-Trimethyl (Mesityl)
Iodobenzene
Pd(PPh₃)₄ / Ba(OH)₂
Ba(OH)₂
DME
80
4
Quantitative
4-(Diphenylamino) (EDG)
Aryl Halide/Triflate
Various Pd catalysts
Not Specified
Not Specified
Not Specified
Not Specified
High
3-Nitrophenyl (EWG)
Not Specified
Not Specified
Not Specified
Not Specified
Not Specified
Not Specified
Not Specified
2-Nitrophenyl (EWG)
Not Specified
Not Specified
Not Specified
Not Specified
Not Specified
Not Specified
Not Specified
4-(Butylsulfinyl) (EWG)
4-bromoanisole
Pd(OAc)₂ / SPhos
K₃PO₄
Toluene/H₂O (9:1)
Not Specified
Not Specified
Not Specified
Note: "Not Specified" indicates that the specific data point was not available in the cited sources. "Variable" indicates that yields are highly dependent on specific coupling partners and conditions.
Experimental Protocols
A generalized experimental procedure for a Suzuki-Miyaura coupling reaction is provided below. Optimization of the catalyst, ligand, base, solvent, and temperature is often necessary to achieve high yields, particularly with electronically demanding or sterically hindered substrates.
General Procedure for Suzuki-Miyaura Coupling:
Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 mmol), the substituted phenylboronic acid (1.2-1.5 mmol), and the base (2.0-3.0 mmol).
Solvent Addition: Add the chosen solvent or solvent mixture. Common solvents include toluene, dioxane, DMF, and aqueous mixtures.
Degassing: Deoxygenate the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.
Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or a pre-catalyst) and any necessary ligands under the inert atmosphere.
Reaction: Heat the reaction mixture to the desired temperature (ranging from room temperature to reflux) and stir until the starting material is consumed, as monitored by an appropriate technique (e.g., TLC or GC-MS).
Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.
Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure. The crude product is then purified by a suitable method, such as flash chromatography.
Visualizing the Suzuki Coupling Workflow
The following diagram illustrates the general experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
Caption: General workflow for a Suzuki-Miyaura cross-coupling experiment.
The catalytic cycle of the Suzuki-Miyaura reaction itself involves three key steps: oxidative addition of the palladium(0) catalyst to the aryl halide, transmetalation with the boronic acid, and reductive elimination to form the new C-C bond and regenerate the catalyst.
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Comparative
The Bioisosteric Potential of (2-(Difluoromethoxy)phenyl)boronic Acid: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the strategic manipulation of molecular properties through bioisosteric replacement is a cornerstone of rati...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern medicinal chemistry, the strategic manipulation of molecular properties through bioisosteric replacement is a cornerstone of rational drug design. This guide provides a comprehensive comparison of the (2-(difluoromethoxy)phenyl) moiety, a key component of the versatile building block (2-(Difluoromethoxy)phenyl)boronic acid, with other commonly employed functional groups. By presenting quantitative data, detailed experimental protocols, and relevant biological pathway diagrams, this document serves as a valuable resource for researchers aiming to leverage the unique characteristics of this emerging bioisostere to optimize lead compounds and accelerate drug discovery programs.
The Rise of the Difluoromethoxy Group as a Bioisostere
The difluoromethoxy (-OCF₂H) group has garnered significant attention as a bioisosteric replacement for more traditional functional groups such as the hydroxyl (-OH), thiol (-SH), and methoxy (-OCH₃) groups. Its growing popularity stems from a unique combination of electronic and steric properties that can confer significant advantages in terms of metabolic stability, target engagement, and overall pharmacokinetic profile.
(2-(Difluoromethoxy)phenyl)boronic acid, in particular, combines the bioisosteric advantages of the difluoromethoxy group with the well-established utility of the boronic acid pharmacophore. Boronic acids are known to form reversible covalent bonds with the active site residues of various enzymes, leading to potent and selective inhibition. This guide will delve into the specific physicochemical properties of the (2-(difluoromethoxy)phenyl) group that make it an attractive bioisostere and explore its potential applications in drug design, with a focus on enzyme inhibition.
Comparative Physicochemical Properties
The effectiveness of a bioisosteric replacement hinges on the similarity of key physicochemical parameters between the original and the replacement group. The following table summarizes the quantitative comparison of the difluoromethoxy group with hydroxyl and methoxy groups when attached to a phenyl ring.
Property
-OH (Phenol)
-OCH₃ (Anisole)
-OCF₂H (Difluoromethoxybenzene)
pKa
~10
N/A
~8.71 (predicted for 2-(difluoromethoxy)phenol)[1]
Acidity: The difluoromethoxy group significantly increases the acidity of the phenolic proton compared to a simple hydroxyl group, as indicated by the lower predicted pKa. This can be attributed to the strong electron-withdrawing nature of the fluorine atoms.
Lipophilicity: The LogP value of 2-(difluoromethoxy)phenol is intermediate between that of phenol and anisole, offering a tool to fine-tune the lipophilicity of a molecule.
Hydrogen Bonding: A key feature of the difluoromethoxy group is its ability to act as a hydrogen bond donor, a property absent in the methoxy group. This allows it to mimic the hydrogen bonding interactions of a hydroxyl or thiol group while offering improved metabolic stability.
Metabolic Stability: The replacement of a methoxy group with a difluoromethoxy group can block O-demethylation, a common metabolic pathway, thereby increasing the in vivo half-life of a drug candidate. Similarly, its resistance to oxidation makes it a more stable alternative to a hydroxyl group.
Potential Biological Applications: Targeting the JAK-STAT Pathway
The unique properties of (2-(Difluoromethoxy)phenyl)boronic acid make it a promising scaffold for the design of enzyme inhibitors. Given the prevalence of boronic acids as serine protease inhibitors and their increasing use in targeting kinases, a potential application lies in the development of Janus kinase (JAK) inhibitors. The JAK-STAT signaling pathway is a critical regulator of cellular proliferation, differentiation, and inflammation, and its dysregulation is implicated in various autoimmune diseases and cancers.
Below is a diagram illustrating the JAK-STAT signaling pathway, a potential target for inhibitors derived from (2-(Difluoromethoxy)phenyl)boronic acid.
A simplified diagram of the JAK-STAT signaling pathway and the potential point of inhibition.
Experimental Protocols
To facilitate the evaluation of (2-(Difluoromethoxy)phenyl)boronic acid and its derivatives as bioisosteres, this section provides detailed experimental protocols for determining key physicochemical properties.
Determination of pKa by Spectrophotometry
Objective: To determine the acid dissociation constant (pKa) of a phenolic compound.
Materials:
UV-Vis Spectrophotometer
pH meter
Volumetric flasks and pipettes
Buffer solutions of varying pH (e.g., phosphate buffers)
Stock solution of the test compound in a suitable solvent (e.g., methanol or DMSO)
Deionized water
Procedure:
Prepare a series of buffer solutions with known pH values covering a range of approximately 3 pH units around the expected pKa.
Prepare a stock solution of the phenolic compound at a known concentration.
For each buffer solution, prepare a sample by adding a small, constant volume of the stock solution to a fixed volume of the buffer. Ensure the final concentration of the organic solvent from the stock solution is low (e.g., <1%) to minimize its effect on the pH.
Measure the absorbance spectrum of each sample over a relevant wavelength range.
Identify the wavelength of maximum absorbance for both the protonated (acidic) and deprotonated (basic) forms of the compound.
Measure the absorbance of each solution at these two wavelengths.
Calculate the ratio of the concentrations of the deprotonated to protonated forms ([A⁻]/[HA]) for each pH value using the measured absorbances.
Plot pH versus log([A⁻]/[HA]). The pKa is the pH at which log([A⁻]/[HA]) = 0.
Determination of LogP by the Shake-Flask Method
Objective: To determine the octanol-water partition coefficient (LogP) of a compound.
Materials:
n-Octanol (pre-saturated with water)
Water (pre-saturated with n-octanol)
Centrifuge tubes with screw caps
Mechanical shaker or vortex mixer
Centrifuge
Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)
Test compound
Procedure:
Prepare a stock solution of the test compound in either water or n-octanol.
Add a known volume of the stock solution to a centrifuge tube.
Add a known volume of the second, immiscible solvent to the tube.
Securely cap the tube and shake vigorously for a predetermined amount of time (e.g., 1-2 hours) to allow for partitioning equilibrium to be reached.
Centrifuge the mixture to ensure complete phase separation.
Carefully withdraw an aliquot from both the aqueous and the n-octanol layers.
Determine the concentration of the compound in each aliquot using a suitable analytical method.
Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.
The LogP is the base-10 logarithm of the partition coefficient.
Determination of Hydrogen Bond Acidity (A) by NMR Spectroscopy
Objective: To determine the Abraham hydrogen bond acidity parameter (A) of a protic compound.
Materials:
NMR spectrometer
NMR tubes
Deuterated chloroform (CDCl₃)
Deuterated dimethyl sulfoxide (DMSO-d₆)
Test compound with a protic hydrogen
Procedure:
Prepare two separate NMR samples of the test compound at the same concentration, one dissolved in CDCl₃ and the other in DMSO-d₆.
Acquire the ¹H NMR spectrum for each sample.
Identify the chemical shift (δ) of the protic hydrogen of interest in both spectra.
Calculate the difference in chemical shift (Δδ) as: Δδ = δ(DMSO-d₆) - δ(CDCl₃).
The Abraham hydrogen bond acidity parameter (A) can be calculated using established correlation equations that relate A to Δδ.
Experimental Workflow for Enzyme Inhibition Assay
The following diagram illustrates a general workflow for evaluating the inhibitory potential of a (2-(Difluoromethoxy)phenyl)boronic acid derivative against a target enzyme, such as a JAK kinase.
A general workflow for an enzyme inhibition assay.
Conclusion
(2-(Difluoromethoxy)phenyl)boronic acid represents a valuable and versatile building block for medicinal chemists. The difluoromethoxy group serves as an effective bioisostere for hydroxyl, thiol, and methoxy groups, offering a unique combination of properties including enhanced metabolic stability, modulated lipophilicity, and the ability to act as a hydrogen bond donor. When coupled with the proven utility of the boronic acid pharmacophore, this moiety provides a powerful tool for the design of potent and selective enzyme inhibitors. The data and protocols presented in this guide are intended to empower researchers to explore the full potential of this promising bioisostere in their drug discovery endeavors.
Phenylboronic Acid Versus Boric Acid: A Comparative Analysis of Anticancer Activity
For Immediate Release A comprehensive review of the in vitro anticancer activities of phenylboronic acid (PBA) and boric acid (BA) reveals significant differences in their potency and mechanisms of action. This guide syn...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
A comprehensive review of the in vitro anticancer activities of phenylboronic acid (PBA) and boric acid (BA) reveals significant differences in their potency and mechanisms of action. This guide synthesizes available experimental data to provide a clear comparison for researchers and drug development professionals in the field of oncology.
Recent studies have consistently demonstrated that phenylboronic acid exhibits superior anticancer properties compared to its inorganic counterpart, boric acid.[1][2][3] This heightened efficacy is particularly evident in the inhibition of cancer cell migration and the reduction of cell viability, positioning PBA as a promising candidate for further investigation in cancer therapy.
Quantitative Analysis of Cytotoxicity and Cell Viability
While direct side-by-side IC50 values for phenylboronic acid and boric acid in the same cancer cell lines are not extensively documented in the reviewed literature, the available data strongly indicates the superior potency of PBA.
One study reported the 50% lethal concentration (LC50) for PBA in different cancer cell lines, providing a quantitative measure of its cytotoxic effects.[3] In contrast, studies on boric acid often require significantly higher concentrations to achieve a comparable reduction in cell viability.
Table 1: Comparative Efficacy of Phenylboronic Acid and Boric Acid on Cancer Cell Lines
Phenylboronic acid and boric acid appear to exert their anticancer effects through different signaling pathways.
Phenylboronic Acid: Research suggests that PBA's mechanism of action involves the inhibition of key signaling networks that regulate cancer cell migration and proliferation.[2] One of the primary targets is the Rho family of GTP-binding proteins, including RhoA, Rac1, and Cdc42.[2][5] By decreasing the activity of these proteins, PBA disrupts the organization of the actin cytoskeleton, which is crucial for cell movement and invasion.[2] Additionally, PBA is known to have a high affinity for sialic acid receptors, which are often overexpressed on the surface of tumor cells, potentially contributing to its selective activity.[5] Some studies also suggest that PBA and its derivatives can act as proteasome inhibitors, leading to cell cycle arrest and apoptosis.[5]
Boric Acid: The anticancer mechanism of boric acid is linked to the induction of apoptosis. In human colon cancer cell lines, boric acid has been shown to suppress cell proliferation by mediating apoptosis through the TNF signaling pathway.[6] This involves the activation of key apoptotic markers such as caspase-3.
Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of phenylboronic acid and boric acid.
Cell Viability (MTT) Assay
This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.
Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Treat the cells with various concentrations of phenylboronic acid or boric acid and incubate for the desired period (e.g., 24 hours to 8 days). Include untreated cells as a control.
MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.
Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.
Apoptosis (TUNEL) Assay
The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay is used to detect DNA fragmentation, a hallmark of late-stage apoptosis.
Sample Preparation: Grow cells on coverslips or in chamber slides and treat with the desired concentrations of boric acid. Include positive (e.g., DNase I treatment) and negative (untreated) controls.
Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde in PBS for 15-30 minutes at room temperature. Subsequently, permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 5-15 minutes on ice to allow entry of the labeling enzyme.
TdT Labeling Reaction: Incubate the samples with the TUNEL reaction mixture, which contains Terminal deoxynucleotidyl Transferase (TdT) and labeled dUTPs (e.g., Br-dUTP or FITC-dUTP), for 60 minutes at 37°C in a humidified chamber.
Detection: If using a fluorescently labeled dUTP, the signal can be directly visualized. For indirect methods, an antibody (e.g., anti-BrdU) conjugated to a fluorescent dye is used for detection.
Microscopy: Mount the coverslips and visualize the cells using a fluorescence microscope. Apoptotic cells will exhibit bright nuclear fluorescence.
Caspase-3 Activity Assay
This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway.
Cell Lysis: Treat cells with the test compound. After the desired incubation period, harvest and lyse the cells in a chilled lysis buffer. Centrifuge to pellet the cell debris and collect the supernatant containing the cell lysate.
Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.
Caspase-3 Reaction: In a 96-well plate, add the cell lysate to a reaction buffer containing the caspase-3 substrate (e.g., DEVD-pNA or Ac-DEVD-AMC).
Incubation: Incubate the plate at 37°C for 1-2 hours.
Signal Detection: For a colorimetric assay (DEVD-pNA), measure the absorbance at 405 nm. For a fluorometric assay (Ac-DEVD-AMC), measure the fluorescence with an excitation at 380 nm and emission between 420-460 nm. The signal intensity is proportional to the caspase-3 activity.
Visualizing the Signaling Pathways and Experimental Workflow
Essential Guide to the Safe Disposal of (2-(Difluoromethoxy)phenyl)boronic acid
For researchers, scientists, and professionals in drug development, the meticulous management of chemical waste is a cornerstone of laboratory safety and environmental responsibility. This document provides a comprehensi...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the meticulous management of chemical waste is a cornerstone of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the proper disposal of (2-(Difluoromethoxy)phenyl)boronic acid, ensuring adherence to safety protocols and regulatory standards.
Immediate Safety and Handling Protocols
(2-(Difluoromethoxy)phenyl)boronic acid and its derivatives should be handled with care, treating them as hazardous materials. Under no circumstances should this chemical or its containers be discarded in standard waste streams or poured down the drain.[1]
Personal Protective Equipment (PPE): Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate PPE. All handling of this compound and its associated waste must be performed within a certified chemical fume hood.
Recommended Personal Protective Equipment:
PPE Category
Specification
Eye Protection
Chemical safety goggles or a face shield.
Hand Protection
Nitrile or neoprene gloves. Double gloving is recommended.
Body Protection
A fully fastened lab coat with complete arm coverage.
Footwear
Closed-toe shoes.
This information is based on general safety guidelines for handling boronic acid derivatives.[1]
Hazard Profile of Structurally Similar Boronic Acids
While a specific Safety Data Sheet (SDS) for (2-(Difluoromethoxy)phenyl)boronic acid was not identified, the hazard profile can be inferred from structurally related compounds. The following table summarizes the key hazards associated with similar boronic acid derivatives, highlighting the importance of cautious handling.
H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.[1]
[2-(2,2-Difluoroethoxy)phenyl]boronic acid
958452-29-4
H315: Skin Corrosion/Irritation Category 2. H319: Serious Eye Damage/Eye Irritation Category 2. H335: Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) Category 3.[2]
2,4-Difluorophenylboronic acid
144025-03-6
H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.[3]
2,3-Difluorophenylboronic acid
121219-16-7
Harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.[4]
3-(Difluoromethoxy)phenylboronic acid
866607-09-2
H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.[5]
Step-by-Step Disposal Procedure
The following protocol outlines the necessary steps for the safe disposal of (2-(Difluoromethoxy)phenyl)boronic acid.
Waste Segregation and Collection:
Designated Waste Containers: Utilize separate, clearly labeled, and sealable containers for solid and liquid waste containing (2-(Difluoromethoxy)phenyl)boronic acid.
Labeling: All waste containers must be explicitly marked as "Hazardous Waste" and include the full chemical name: "(2-(Difluoromethoxy)phenyl)boronic acid".[1] It is also good practice to indicate that it is a boronic acid derivative.
Solid Waste Disposal:
Contaminated solid materials, such as gloves, bench paper, and pipette tips, must be collected in a designated, sealed container.
Liquid Waste Disposal:
Solutions containing (2-(Difluoromethoxy)phenyl)boronic acid should be collected in a labeled, sealed, and chemically resistant container.
Decontamination of Glassware:
Initial Rinse: Glassware should be rinsed with an appropriate solvent to remove the majority of the chemical residue. This rinsate must be collected as hazardous liquid waste.
Secondary Decontamination: A basic wash can help in converting residual boronic acid into a more water-soluble boronate salt. This rinsate should also be collected as hazardous liquid waste.
Final Rinse: A final rinse with water should be performed, with the rinse water also collected as hazardous waste.
Drying: Allow the cleaned glassware to air dry completely in a well-ventilated area before reuse or disposal in the appropriate laboratory glass recycling.
Waste Storage and Pickup:
Store all sealed and labeled waste containers in a designated satellite accumulation area.
Arrange for the collection of the hazardous waste by a certified disposal company in accordance with local, state, and federal regulations.[6]
Experimental Workflow for Disposal
Caption: Disposal workflow for (2-(Difluoromethoxy)phenyl)boronic acid.
Personal protective equipment for handling (2-(Difluoromethoxy)phenyl)boronic acid
Essential Safety and Handling Guide for (2-(Difluoromethoxy)phenyl)boronic acid For Researchers, Scientists, and Drug Development Professionals This guide provides immediate, essential safety protocols and logistical inf...
Author: BenchChem Technical Support Team. Date: December 2025
Essential Safety and Handling Guide for (2-(Difluoromethoxy)phenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety protocols and logistical information for handling (2-(Difluoromethoxy)phenyl)boronic acid. Adherence to these procedures is critical for ensuring personnel safety and maintaining a secure laboratory environment. The following information is synthesized from safety data sheets of closely related boronic acid compounds and general laboratory safety practices.
Immediate Safety Precautions
When working with (2-(Difluoromethoxy)phenyl)boronic acid, treat it as a substance that can cause skin, eye, and respiratory irritation.[1][2][3][4] Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1][5] Ensure that an eyewash station and a safety shower are readily accessible.[1]
Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.
PPE Category
Specification
Rationale
Eye Protection
Chemical safety goggles or a full-face shield.[1][6]
Protects eyes from dust particles and potential chemical splashes.[6]
Prevents skin contact. Gloves should be inspected before use and changed immediately if contaminated.[6][7]
Body Protection
A flame-resistant lab coat, fully buttoned, along with long pants and closed-toe shoes.[6]
Protects skin from accidental spills and contact.
Respiratory Protection
A NIOSH/MSHA-approved respirator (e.g., N95 dust mask) is required when handling the solid compound to prevent the inhalation of dust particles.[6]
Minimizes the risk of respiratory tract irritation.[6]
Operational Plan: Step-by-Step Handling Procedure
Preparation :
Confirm the functionality and accessibility of safety showers and eyewash stations.[1]
Prepare a clean and uncluttered work area within a well-ventilated chemical fume hood.[1][5]
Donning PPE :
Put on all required personal protective equipment as outlined in the table above before handling the chemical.
Handling the Compound :
Keep the container of (2-(Difluoromethoxy)phenyl)boronic acid tightly closed when not in use.[2][3][8]
Avoid generating dust when transferring the solid.[5] Use appropriate tools, such as a spatula, for transfers.[6]
Avoid all personal contact, including inhalation of dust or vapors.[1]
Post-Handling :
Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]
Clean the work area to remove any residual chemical.
Remove and properly dispose of contaminated PPE as hazardous waste.[6]
Spill and Emergency Procedures
In the event of a spill:
Evacuate : Immediately clear the area of all non-essential personnel.[9]
Ventilate : If safe to do so, ensure the area is well-ventilated.[5]
Contain : For small spills, use an inert absorbent material like sand or vermiculite to contain the substance. Avoid creating dust.[1]
Clean-up : Carefully scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.[1]
Decontaminate : Clean the spill area with a suitable solvent, followed by washing with soap and water.[1]
Report : Report the incident to the appropriate safety personnel.[1]
Disposal Plan
All waste generated from the use of (2-(Difluoromethoxy)phenyl)boronic acid, including contaminated PPE and empty containers, must be treated as hazardous waste.[1] Disposal must be in strict accordance with local, state, and federal regulations.[5][9] Do not discharge into sewer systems.[9]
Visualizing the Handling Workflow
The following diagram outlines the standard operational workflow for safely handling (2-(Difluoromethoxy)phenyl)boronic acid in a laboratory setting.
Caption: Standard workflow for handling (2-(Difluoromethoxy)phenyl)boronic acid.
